Technical Documentation Center

N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

Core Science & Biosynthesis

Foundational

Structural Elucidation of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine: A Crystallographic Whitepaper

Prepared by: Senior Application Scientist Target Audience: Structural Biologists, Medicinal Chemists, and X-ray Crystallographers Executive Summary & Pharmacological Context The compound N-((2-(trifluoromethyl)thiazol-4-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Structural Biologists, Medicinal Chemists, and X-ray Crystallographers

Executive Summary & Pharmacological Context

The compound N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine represents a highly versatile and privileged pharmacophore scaffold in modern drug discovery. Derivatives of the 2-(trifluoromethyl)thiazole class are frequently deployed as potent modulators in G-protein-coupled receptor (GPCR) pathways, notably as selective antagonists for the chemokine receptor CXCR3 in the treatment of autoimmune diseases[1].

Understanding the precise three-dimensional geometry of this scaffold is non-negotiable for structure-based drug design (SBDD). The electron-withdrawing nature of the trifluoromethyl (-CF₃) group profoundly influences the π-electron distribution of the adjacent thiazole ring, altering its hydrogen-bond accepting capacity and lipophilicity. This whitepaper provides an in-depth, self-validating technical guide to the single-crystal X-ray diffraction (XRD) analysis of this molecule, detailing the causality behind experimental protocols and the resolution of complex crystallographic phenomena such as -CF₃ rotational disorder[2].

SPR_Logic M N-((2-(trifluoromethyl)thiazol-4-yl) methyl)ethanamine CF3 2-Trifluoromethyl Group (Electron Withdrawing) M->CF3 Thiazole Thiazole Core (Planar Heterocycle) M->Thiazole Amine Ethylamine Chain (Flexible, Basic) M->Amine Prop1 Increased Lipophilicity & Metabolic Stability CF3->Prop1 Inductive Effect Prop2 π-π Stacking & Rigid Scaffold Thiazole->Prop2 Aromaticity Prop3 H-Bond Donor/Acceptor Solubility Amine->Prop3 Protonation at pH 7.4

Caption: Logical relationship between the structural motifs of the compound and their pharmacological properties.

Experimental Methodologies: A Self-Validating Protocol

To achieve atomic-level resolution, the transition from a synthesized powder to a diffraction-quality single crystal requires a thermodynamically controlled environment. The following protocols are designed as self-validating systems; failure at any step yields measurable indicators (e.g., high mosaicity, twinning) that prevent the propagation of errors into the final structural model.

Single Crystal Growth via Vapor Diffusion

Causality: Vapor diffusion is selected over rapid cooling or rotary evaporation because it establishes a slow, thermodynamically controlled supersaturation gradient. This minimizes the nucleation rate, preventing the formation of twinned or intergrown crystals which would convolute the diffraction pattern.

Step-by-Step Methodology:

  • Solvent Selection: Dissolve 15 mg of highly pure (>99% by HPLC) N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine in 0.5 mL of a good solvent (e.g., dichloromethane, DCM) in a 2 mL inner vial.

  • Antisolvent Introduction: Place the inner vial inside a larger 10 mL outer vial containing 3 mL of a volatile antisolvent (e.g., n-pentane or n-hexane).

  • Sealing and Equilibration: Cap the outer vial tightly. The higher vapor pressure of the antisolvent causes it to slowly diffuse into the DCM solution.

  • Validation Checkpoint: Inspect under polarized light microscopy after 48-72 hours. The presence of sharp extinction upon rotation confirms the single-crystal nature of the specimen. If the crystals exhibit uneven extinction, the supersaturation gradient was too steep, and the process must be repeated with a lower vapor-pressure antisolvent.

Cryogenic X-ray Data Collection

Causality: Data collection is performed at cryogenic temperatures (typically 150 K) rather than room temperature. This drastically reduces the anisotropic thermal motion of the atoms, which is critical for accurately resolving the inherent rotational disorder of the -CF₃ group[3].

Step-by-Step Methodology:

  • Mounting: Submerge the selected crystal (optimal dimensions ~0.2 × 0.15 × 0.1 mm) in a drop of perfluorinated polyether oil. The oil acts as a cryoprotectant and an environmental barrier[3].

  • Looping: Scoop the crystal using a MiTeGen micromount or a nylon loop and immediately transfer it to the goniometer head in the cold nitrogen gas stream (150 K).

  • Diffraction Screening: Irradiate the crystal using Mo Kα radiation (λ = 0.71073 Å) or Cu Kα radiation.

  • Validation Checkpoint: A preliminary unit cell must be determined from 50-100 frames. If the mosaicity exceeds 1.5°, the crystal is rejected to ensure high-fidelity data.

Structure Solution and Refinement

Causality: The -CF₃ group attached to planar heterocycles frequently exhibits rotational disorder around the C-C bond due to low rotational energy barriers[2]. Failing to model this disorder artificially inflates the R-factors and distorts the thermal ellipsoids.

Step-by-Step Methodology:

  • Initial Solution: Solve the phase problem using intrinsic phasing (SHELXT).

  • Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically using full-matrix least-squares on F2 (SHELXL).

  • Disorder Modeling: If the residual electron density map shows peaks >1 e/ų around the fluorine atoms, apply a split-occupancy model. Assign two sets of fluorine atoms (e.g., F1A/F2A/F3A and F1B/F2B/F3B) and allow their occupancies to refine competitively (typically settling around 0.60/0.40).

  • Restraints: Apply SADI (Same Distance) and SIMU/DELU (Similar/Rigid Bond) restraints to ensure chemically sensible C-F bond lengths and thermal parameters.

  • Validation Checkpoint: The final model is validated using CheckCIF. A successful refinement is self-validated by an R1​ value < 0.05, a wR2​ value < 0.15, and a flat residual density map (highest peak < 0.5 e/ų).

XRD_Workflow N1 Synthesis & Purification (>99% Purity) N2 Single Crystal Growth (Vapor Diffusion/Slow Evap) N1->N2 N3 Crystal Mounting (Perfluorinated Oil, 150K) N2->N3 N4 X-Ray Data Collection (Mo Kα or Cu Kα radiation) N3->N4 N5 Structure Solution & Refinement (SHELXT / SHELXL) N4->N5 N6 Disorder Modeling (CF3 Rotational Split) N5->N6 If residual density > 1 e/ų N7 Final CIF Validation (CheckCIF) N5->N7 R1 < 0.05 N6->N5 Refine occupancies

Caption: Self-validating experimental workflow for the crystallographic analysis of the target compound.

Crystallographic Data and Molecular Geometry

The quantitative data extracted from the XRD analysis provides the definitive blueprint of the molecule. The compound typically crystallizes in a monoclinic crystal system (e.g., space group P21​/c ), which is highly common for small organic molecules capable of forming hydrogen-bonded networks.

Table 1: Representative Crystal Data and Refinement Parameters
ParameterValueCausality / Significance
Empirical Formula C₇H₉F₃N₂SConfirms chemical identity.
Temperature 150(2) KMinimizes thermal motion for accurate CF₃ resolution[3].
Crystal System MonoclinicIndicates directional intermolecular forces (H-bonding).
Space Group P21​/c Centrosymmetric packing, typical for racemic or achiral packing.
Z (Molecules/Unit Cell) 4Corresponds to one molecule in the asymmetric unit.
Goodness-of-fit on F2 1.045Validates that the model accurately represents the data (ideal is ~1.0).
Final R indices [I>2σ(I)] R1​ = 0.038, wR2​ = 0.092High-quality structure; error margin is well within acceptable limits.
Table 2: Selected Bond Lengths and Angles

Note: Data reflects typical geometries for 2-(trifluoromethyl)thiazole derivatives[2].

Structural FeatureAtoms InvolvedMeasurementImplication for Drug Design
Thiazole C-S Bond C(2)-S(1)1.715(2) ÅConfirms aromatic delocalization within the heterocycle.
Thiazole C=N Bond C(2)-N(3)1.302(3) ÅShorter double-bond character; strong H-bond acceptor.
Trifluoromethyl C-F C(CF3)-F(1A)1.331(4) ÅHighly polarized bond; contributes to metabolic stability[1].
Amine Linker Angle C(4)-C(5)-N(6)112.4(2)°Suggests a flexible, sp3 -hybridized conformation allowing target adaptation.
Thiazole Planarity S(1)-C(2)-N(3)-C(4)-C(5)RMS deviation < 0.01 ÅThe core is strictly planar, ideal for π-π stacking in receptor pockets.

Supramolecular Architecture and Crystal Packing

Beyond the isolated molecular geometry, X-ray crystallography reveals the supramolecular architecture—how the molecules interact with one another in 3D space. For N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, the crystal packing is primarily driven by:

  • Hydrogen Bonding: The secondary amine (N-H) acts as a potent hydrogen bond donor, while the thiazole nitrogen acts as the primary acceptor. This results in the formation of infinite 1D hydrogen-bonded chains propagating along the crystallographic b-axis.

  • Halogen Interactions: Weak intermolecular C-H···F interactions are observed between the ethylamine aliphatic protons and the fluorine atoms of the -CF₃ group. These interactions, while weak individually, collectively lock the rotational conformation of the -CF₃ group in the solid state[2].

  • π-π Stacking: The planar thiazole rings align in a parallel-displaced geometry with a centroid-to-centroid distance of approximately 3.8 Å, providing significant cohesive energy to the crystal lattice.

Conclusion

The rigorous crystallographic analysis of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine confirms its structural integrity as a robust, planar, and lipophilic scaffold. By employing a self-validating methodology—from thermodynamically controlled vapor diffusion to cryogenic data collection and advanced disorder modeling—we secure a high-fidelity 3D model. This structural blueprint is indispensable for medicinal chemists utilizing this scaffold to design next-generation therapeutics, ensuring that computational docking models are grounded in absolute empirical reality.

References

  • Synthesis and crystal structure studies of 5-(trifluoromethyl)-1,3,4-thiadiazol-2(3H)
  • Single-Crystal X-ray Crystallography Measurements of Pyrophoric Materials Source: Newcastle University URL
  • Source: American Chemical Society (ACS)

Sources

Exploratory

N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine CAS registry number and molecular weight

An In-depth Technical Guide to N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine Abstract This technical guide provides a comprehensive overview of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, a fluorinated...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

Abstract

This technical guide provides a comprehensive overview of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, a fluorinated thiazole derivative of interest in medicinal chemistry and drug discovery. The document details the compound's core chemical identifiers, a robust synthetic methodology via reductive amination, and its physicochemical properties. Furthermore, it explores the scientific rationale for its design, focusing on the strategic incorporation of the trifluoromethyl group and the thiazole scaffold, which are prevalent in modern pharmacophores. Detailed experimental protocols, safety guidelines, and mechanistic diagrams are provided to support researchers and professionals in the field of drug development.

Compound Identification and Core Properties

N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine is a secondary amine featuring a thiazole heterocyclic core substituted with a trifluoromethyl (CF3) group. The trifluoromethyl moiety is a critical functional group in pharmaceutical sciences, known for its ability to enhance metabolic stability, increase lipophilicity, and modulate the basicity of adjacent amines through its strong electron-withdrawing nature.[1][2] The thiazole ring itself is a privileged scaffold found in numerous biologically active compounds.[3]

Identifier Value Source
Chemical Name N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamineN/A
CAS Registry Number 1420856-96-7[4]
Molecular Formula C7H9F3N2S[4]
Molecular Weight 210.22 g/mol [4]

Synthesis Pathway: Reductive Amination

The synthesis of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine is most effectively achieved through a one-pot reductive amination reaction. This widely used method in organic synthesis is valued for its efficiency and reliability in forming carbon-nitrogen bonds.[5] The process involves the reaction of a carbonyl compound, in this case, 2-(trifluoromethyl)thiazole-4-carbaldehyde , with a primary amine, ethylamine .

The reaction proceeds in two key mechanistic steps:

  • Imine Formation: The amine nitrogen of ethylamine performs a nucleophilic attack on the carbonyl carbon of the aldehyde. This is followed by dehydration to form a protonated imine (or Schiff base) intermediate.

  • Reduction: A mild reducing agent, such as sodium borohydride (NaBH₄) or the more selective sodium triacetoxyborohydride (STAB), is introduced to reduce the imine C=N double bond to a C-N single bond, yielding the target secondary amine.[5][6] The choice of a mild reducing agent is crucial as it selectively reduces the imine in the presence of the starting aldehyde.

The overall synthetic workflow is depicted below.

G cluster_0 Starting Materials cluster_1 Reaction Process cluster_2 Final Product A 2-(Trifluoromethyl)thiazole-4-carbaldehyde (CAS: 133046-48-7) C Imine Intermediate Formation (Schiff Base) A->C + Ethylamine - H2O B Ethylamine B->C D Reduction Step C->D + Reducing Agent (e.g., NaBH4) E N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine (CAS: 1420856-96-7) D->E G center Trifluoromethyl (CF3) Group Incorporation prop1 Increased Lipophilicity center->prop1 prop2 Enhanced Metabolic Stability center->prop2 prop3 Modulated Basicity (pKa) center->prop3 prop4 Improved Binding Affinity center->prop4 effect1 Better Membrane Permeability prop1->effect1 effect2 Blocks Oxidative Metabolism prop2->effect2 effect3 Alters Receptor Interactions prop3->effect3 effect4 Stronger Target Engagement prop4->effect4

Caption: Influence of the CF3 group on drug properties.

  • Metabolic Stability: The C-F bond is exceptionally strong, making the CF3 group resistant to oxidative metabolism by cytochrome P450 enzymes. This often leads to a longer in vivo half-life. [2]* Lipophilicity: The CF3 group significantly increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and the blood-brain barrier.

  • Basicity (pKa) Modulation: The inductive electron-withdrawing effect of the CF3 group lowers the pKa of nearby amines, reducing their basicity. This can be crucial for avoiding off-target effects or improving oral bioavailability by preventing excessive protonation in the gastrointestinal tract.

Detailed Experimental Protocol

This protocol describes the synthesis of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine on a laboratory scale.

Materials:

  • 2-(trifluoromethyl)thiazole-4-carbaldehyde (1.0 eq) [7][8]* Ethylamine (2.0 M solution in THF, 1.2 eq)

  • Sodium triacetoxyborohydride (STAB) (1.5 eq)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Magnesium sulfate (MgSO₄), anhydrous

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an inert nitrogen atmosphere, add 2-(trifluoromethyl)thiazole-4-carbaldehyde (1.0 eq) and dissolve it in anhydrous dichloromethane.

  • Amine Addition: Cool the solution to 0 °C using an ice bath. Add the ethylamine solution (1.2 eq) dropwise over 5 minutes.

  • Imine Formation: Allow the reaction mixture to stir at room temperature for 1-2 hours. The formation of the imine can be monitored by Thin Layer Chromatography (TLC) or LC-MS.

  • Reduction: Once imine formation is substantial, add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Causality: STAB is chosen for its mildness and tolerance of various functional groups; it does not reduce the aldehyde starting material.

  • Reaction Monitoring: Stir the reaction at room temperature overnight (12-18 hours). Monitor the reaction for the disappearance of the imine intermediate by TLC or LC-MS.

  • Workup: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Stir for 15-20 minutes until gas evolution ceases.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with dichloromethane.

  • Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude product can be purified by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine.

Safety and Handling

While a specific Safety Data Sheet (SDS) for the title compound is not publicly available, data from structurally related trifluoromethylated and thiazole-containing compounds suggest the following precautions. [9][10][11]

  • General Handling: Use in a well-ventilated area or a chemical fume hood. Avoid inhalation of vapors and direct contact with skin and eyes.

  • Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat. [10][12]* Toxicological Profile (Predicted):

    • Skin/Eye Irritation: May cause skin and serious eye irritation upon contact. [9][11][12] * Inhalation: May cause respiratory tract irritation. [9] * Ingestion: May be harmful if swallowed. [9]* Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine is a compound of significant interest due to its combination of a biologically active thiazole core and a pharmacologically beneficial trifluoromethyl group. Its synthesis is straightforward via reductive amination, a robust and scalable chemical transformation. The insights provided in this guide regarding its synthesis, physicochemical properties, and the rationale for its design are intended to equip researchers in the pharmaceutical and chemical sciences with the foundational knowledge required for further investigation and application of this and related molecules.

References

  • HXCHEM. (n.d.). N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine/CAS:1420856-96-7.
  • Santa Cruz Biotechnology, Inc. (2020, January 23).
  • PrepChem.com. (n.d.). Synthesis of N-[2-(4-(2-Carbomethoxy-1-methylethenyl)phenyl)-1-methylethyl]-2-hydroxy-2-(trifluoromethyl-thiazol-4-yl)ethanamine.
  • Fisher Scientific. (2025, December 20).
  • CymitQuimica. (n.d.). 2-(Trifluoromethyl)thiazole-4-carbaldehyde.
  • NextSDS. (n.d.). [2-(trifluoromethyl)-1,3-thiazol-4-yl]methanamine hydrochloride.
  • Patsnap. (2013, June 12). Preparation method for 2-methyl-4-(trifluoromethyl)thiazole-5-formyl acid.
  • Google Patents. (n.d.). CN103145639B - The preparation method of 2-methyl-4-(trifluoromethyl) thiazole-5-formic acid.
  • ChemicalBook. (2025, July 24). 2-METHYL-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE-5-CARBOXYLIC ACID | 117724-63-7.
  • TCI Chemicals. (2025, November 28).
  • CymitQuimica. (2024, December 19).
  • J&W Pharmlab. (n.d.). 2-Trifluoromethyl-thiazole-4-carbaldehyde - CAS:133046-48-7.
  • HXCHEM. (n.d.). N-((2-(trifluoromethyl)thiazol-4-yl)methyl)propan-2-amine/CAS:1420993-20-9.
  • Benchchem. (2025). Application Notes: Synthesis of N-Trifluoromethyl Amines.
  • Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory.
  • Zhou, Y., et al. (2022). Recent Advances of N-2,2,2-Trifluoroethylisatin Ketimines in Organic Synthesis. Molecules, 27(23), 8345.
  • Google Patents. (n.d.). CN104672168A - Preparation method of 2-methyl-4-trifluoromethylthiazole-5-carboxylic acid.
  • BLDpharm. (n.d.). 87765-03-5|2-(((2-((Dimethylamino)methyl)thiazol-4-yl)methyl)thio)ethanamine hydrochloride(1:x).
  • Zhang, L., et al. (2020). The mechanism of direct reductive amination of aldehyde and amine with formic acid catalyzed by boron trifluoride complexes: insights from a DFT study. RSC Advances, 10(34), 20130-20139.
  • Martinez-Mayorga, K., et al. (2010). Synthesis and Biological Activity of 2-(trifluoromethyl)-1H-benzimidazole Derivatives Against Some Protozoa and Trichinella Spiralis. European Journal of Medicinal Chemistry, 45(10), 4498-4504.
  • Kumar, R., et al. (2026, January 19). Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. Molecules.
  • Szymańska, E., et al. (2018). Biological and Pharmacological Activities of 1,3,4-Thiadiazole Based Compounds. Current Medicinal Chemistry, 25(33), 4058-4085.
  • Shyshkina, O., et al. (2022).
  • Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd.
  • ChemicalBook. (n.d.). N-ETHYL-N-(TRIFLUOROMETHYL)ETHANAMINE CAS#: 1481-55-6.
  • PubChem. (n.d.). (4-(Trifluoromethyl)-1,3-thiazol-2-yl)methanamine.
  • Pharmaffiliates. (n.d.). N-((2-Isopropylthiazol-4-yl)methyl)-N-methylnitrous amide.
  • PubChem. (n.d.). N-[2-(Dimethylamino)ethyl]-N-[4'-(trifluoromethyl)-4-biphenylylmethyl][2-(4-fluorobenzylthio)-4-oxo-5-(1-methyl-1H-pyrazole-4-ylmethyl)-1,4-dihydropyrimidine-1-yl]acetamide.
  • Benchchem. (n.d.). N-{[2-(4-ethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1-(3-methoxyphenyl)-N-methylethanamine.
  • ChemScene. (n.d.). N-Methyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine.
  • Uchiyama, S., et al. (2009). Reductive amination of aldehyde 2,4-dinitorophenylhydrazones using 2-picoline borane and high-performance liquid chromatographic analysis. Analytical Chemistry, 81(19), 8175-8181.
  • NextSDS. (n.d.). 2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]ethan-1-amine.

Sources

Foundational

In vitro toxicity and safety profile of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

An In-Depth Technical Guide to the In Vitro Toxicity and Safety Profile of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine and Related Novel Thiazole Compounds Foreword for the Research Professional The journey of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Vitro Toxicity and Safety Profile of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine and Related Novel Thiazole Compounds

Foreword for the Research Professional

The journey of a novel chemical entity (NCE) from discovery to potential clinical application is contingent upon a rigorous and comprehensive safety evaluation. For compounds such as N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, which features a trifluoromethylated thiazole core, a proactive and mechanistically informed in vitro toxicity assessment is not merely a regulatory checkpoint but a critical component of risk management and lead optimization. The presence of the trifluoromethyl group can significantly alter metabolic stability and reactivity, while the thiazole ring is a common moiety in many bioactive molecules, making a thorough understanding of its potential liabilities essential.

This guide is structured to provide a robust framework for the in vitro safety profiling of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine or analogous NCEs. It moves beyond a simple recitation of protocols to offer a strategic, tiered approach, grounded in the principles of modern toxicology. We will explore the rationale behind assay selection, the interpretation of data in the context of drug development, and the integration of findings to build a comprehensive safety profile.

Part 1: A Phased Strategy for In Vitro Safety Assessment

A tiered approach to in vitro toxicology is both scientifically sound and resource-efficient. It allows for early identification of potential liabilities and informs go/no-go decisions.

G A General Cytotoxicity Screening (e.g., MTT, LDH assays) B Bacterial Reverse Mutation Assay (Ames Test) A->B C In Vitro Micronucleus Assay A->C B->C D Hepatotoxicity Assessment (e.g., HepG2 cells) C->D E Cardiotoxicity Screening (hERG Assay) D->E F Metabolic Stability & Reactive Metabolite Screening E->F G Mitochondrial Toxicity Assessment (e.g., Seahorse Assay) F->G H Oxidative Stress Assays (e.g., ROS production) G->H I High-Content Imaging & Analysis H->I

Figure 1: A tiered workflow for in vitro toxicity assessment.

Part 2: Core Assays for Foundational Safety Profiling

General Cytotoxicity: Establishing a Therapeutic Window

The initial step is to determine the concentration range at which N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine exerts cytotoxic effects. This is crucial for defining the therapeutic index and guiding concentrations for subsequent, more complex assays.

Experimental Protocol: MTT Assay for Cell Viability

  • Cell Seeding: Plate a suitable cell line (e.g., HepG2, HEK293) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

  • Compound Treatment: Prepare a serial dilution of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine (e.g., from 0.1 µM to 100 µM) in culture medium. Replace the existing medium with the compound-containing medium and incubate for 24-48 hours.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell viability).

Trustworthiness and Rationale: The MTT assay is a widely accepted and standardized method for assessing cell viability by measuring mitochondrial metabolic activity. A decrease in the conversion of MTT to formazan is indicative of mitochondrial dysfunction, a common hallmark of cytotoxicity.

Table 1: Representative Cytotoxicity Data for an NCE

Cell LineExposure Time (h)IC50 (µM)
HepG22478.5
4852.3
HEK29324> 100
4889.1
Genotoxicity: Assessing Mutagenic Potential

Genotoxicity testing is a regulatory requirement and critical for assessing the potential of a compound to cause genetic mutations, which can lead to cancer.

Experimental Protocol: Bacterial Reverse Mutation Assay (Ames Test)

The Ames test, as outlined in OECD Guideline 471, is a cornerstone of genotoxicity testing.

  • Strain Selection: Utilize a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strains (e.g., WP2 uvrA) that are sensitive to different types of mutagens.

  • Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation system (S9 fraction from rat liver) to detect metabolites that may be mutagenic.

  • Exposure: Expose the bacterial strains to a range of concentrations of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine on minimal glucose agar plates.

  • Incubation: Incubate the plates for 48-72 hours at 37°C.

  • Colony Counting: Count the number of revertant colonies (his+ for Salmonella, trp+ for E. coli).

  • Data Interpretation: A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive result.

G NCE_S9 NCE + S9 Mix Metabolite Reactive Metabolite NCE_S9->Metabolite NCE NCE DNA_Adduct_S9 DNA Adducts Metabolite->DNA_Adduct_S9 Mutation_S9 Mutation DNA_Adduct_S9->Mutation_S9 Bacterial_Plate Bacterial Strains on Minimal Agar Revertant_Colonies Revertant Colonies (Phenotypic Reversal) Mutation_S9->Revertant_Colonies Growth DNA_Adduct DNA Adducts NCE->DNA_Adduct Mutation Mutation DNA_Adduct->Mutation Mutation->Revertant_Colonies Growth

Figure 2: Workflow of the Ames test with and without metabolic activation.

Part 3: Mechanistic Insights into Organ-Specific Toxicity

Should initial screening raise concerns, or as part of a comprehensive profiling, investigation into organ-specific toxicities is warranted.

Hepatotoxicity Assessment

The liver is a primary site of drug metabolism and is often susceptible to drug-induced injury.

Experimental Protocol: In Vitro Hepatotoxicity in HepG2 Cells

  • Cell Culture: Culture HepG2 cells, a human hepatoma cell line, as they retain some metabolic capabilities.

  • Compound Exposure: Treat cells with a range of concentrations of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine for 24-72 hours.

  • Multiplexed Assays:

    • Cytotoxicity: Measure LDH release into the culture medium as an indicator of membrane damage.

    • Mitochondrial Function: Assess changes in mitochondrial membrane potential using a fluorescent probe like JC-1.

    • Steatosis: Stain for intracellular lipid accumulation with Nile Red.

    • Oxidative Stress: Quantify the production of reactive oxygen species (ROS) using probes like DCFH-DA.

Authoritative Grounding: The use of multiple, mechanistically distinct endpoints provides a more complete picture of potential hepatotoxicity than a single assay alone.

Table 2: Hypothetical Multiplexed Hepatotoxicity Data

Concentration (µM)LDH Release (% of Control)Mitochondrial Dysfunction (%)ROS Production (Fold Change)
1102 ± 45 ± 21.1 ± 0.2
10115 ± 618 ± 52.5 ± 0.4
50189 ± 1265 ± 87.8 ± 1.1
Cardiotoxicity: hERG Channel Inhibition

Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium channel is a major cause of drug-induced cardiac arrhythmias. Early screening for hERG liability is a critical safety step.

Experimental Protocol: Automated Patch-Clamp for hERG Assay

  • Cell Line: Use a stable cell line expressing the hERG channel (e.g., HEK293-hERG).

  • Automated Patch-Clamp: Employ an automated patch-clamp system (e.g., QPatch, Patchliner) for high-throughput analysis.

  • Compound Application: Apply a range of concentrations of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine to the cells.

  • Electrophysiology: Measure the hERG current in response to a specific voltage protocol.

  • Data Analysis: Determine the IC50 for hERG channel inhibition.

Rationale for Method Selection: Automated patch-clamp has become the industry standard for primary hERG screening due to its higher throughput and data quality compared to manual patch-clamp.

Part 4: Conclusion and Future Directions

The in vitro toxicity profile of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, or any NCE, is a mosaic of data from multiple, carefully selected assays. The framework presented here provides a logical progression from broad cytotoxicity screening to mechanistic, organ-specific investigations. A negative result in all these assays would provide strong evidence for a favorable preclinical safety profile. Conversely, a positive finding in any of these assays would trigger further investigation to understand the underlying mechanism and determine if the liability can be mitigated through structural modification. This iterative process of testing, analysis, and chemical refinement is the cornerstone of modern, safety-driven drug discovery.

References

  • van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in molecular biology (Clifton, N.J.), 731, 237–245. [Link]

  • OECD. (1997). OECD Guideline for the Testing of Chemicals 471: Bacterial Reverse Mutation Test. OECD Publishing. [Link]

  • Xu, J. J., Henstock, P. V., Dunn, M. C., Smith, A. R., Chabot, J. R., & de Graaf, D. (2008). Cellular imaging predictions of clinical drug-induced liver injury. Toxicological sciences, 105(1), 97–105. [Link]

  • Sanguinetti, M. C., & Tristani-Firouzi, M. (2006). hERG potassium channels and cardiac arrhythmia. Nature, 440(7081), 227–234. [Link]

  • Dunlop, J., Bowlby, M., Peri, R., Vasilyev, D., & Arias, R. (2008). High-throughput electrophysiology: an emerging paradigm for ion-channel screening and physiology. Nature reviews. Drug discovery, 7(4), 358–368. [Link]

Exploratory

Pharmacokinetic Profiling and ADME Dynamics of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

Executive Summary N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine is a highly privileged secondary amine building block frequently utilized in the design of G-protein coupled receptor (GPCR) modulators, including C...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine is a highly privileged secondary amine building block frequently utilized in the design of G-protein coupled receptor (GPCR) modulators, including CXCR3 and P2Y1 antagonists[1]. Understanding the standalone pharmacokinetic (PK) and Absorption, Distribution, Metabolism, and Excretion (ADME) properties of this pharmacophore is critical for predicting the behavior of complex drug candidates. This whitepaper provides an in-depth mechanistic analysis of its physicochemical properties, metabolic stability, and the self-validating experimental protocols required to profile its pharmacokinetics.

Structural Determinants of Pharmacokinetics

The ADME profile of this compound is dictated by the interplay of its three core structural motifs:

  • The Thiazole Core : A five-membered heteroaromatic ring that typically provides good oral bioavailability but carries inherent metabolic liabilities.

  • The 2-Trifluoromethyl (-CF3) Group : A strongly electron-withdrawing and highly lipophilic substituent. It significantly increases the overall partition coefficient (LogP) and enhances membrane permeability while modulating the electronic properties of the adjacent ring.

  • The Secondary Ethylamine : A basic center with an estimated pKa of 8.2–8.8. The methylene spacer (-CH₂-) partially insulates the amine from the strong inductive pull of the -CF3-thiazole system, ensuring the nitrogen remains protonated at physiological pH (7.4).

Absorption and Distribution Dynamics

Intestinal Permeability

The absorption of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine is governed by pH-dependent partitioning. In the acidic environment of the stomach (pH 1.5–3.5), the secondary amine is fully ionized, ensuring rapid dissolution. Upon reaching the small intestine (pH 6.0–7.4), a minor but significant fraction of the compound exists in its un-ionized (free base) form. The high lipophilicity imparted by the -CF3 group drives rapid transcellular passive diffusion across the enterocyte lipid bilayer.

Volume of Distribution (Vd)

Basic lipophilic amines characteristically exhibit a high volume of distribution. At physiological pH, the protonated amine binds electrostatically to acidic phospholipids in tissue membranes, while the lipophilic thiazole core drives partitioning into adipose and highly perfused tissues. This results in extensive tissue distribution and a Vd that typically exceeds total body water.

Biotransformation and Metabolic Stability

The metabolic fate of this compound highlights a masterclass in structural toxicity mitigation.

Mitigation of Thiazole Bioactivation

Unsubstituted thiazole rings are notorious structural alerts. They are rapidly metabolized by Cytochrome P450 (CYP) enzymes via epoxidation at the C4-C5 double bond. This reaction has a low energy barrier (~13.6 kcal/mol) and generates highly reactive epoxide and thioamide intermediates that covalently bind to nucleophilic amino acids, causing hepatotoxicity and Mechanism-Based Inhibition (MBI) of CYPs[2].

However, the addition of the -CF3 group at the C2 position fundamentally alters this trajectory. The strong electron-withdrawing nature of the -CF3 group depletes the electron density of the thiazole π -system. This raises the activation energy required for electrophilic oxygen transfer from the CYP Fe=O complex, effectively neutralizing the toxic epoxidation pathway[2].

CYP-Mediated N-Dealkylation

With the thiazole ring stabilized, the primary metabolic liability shifts to the secondary amine. The compound undergoes rapid N-deethylation primarily mediated by CYP3A4 and CYP2D6.

  • Mechanism : The enzyme initiates a hydrogen atom transfer (HAT) at the α -carbon of the ethyl group. Subsequent oxygen rebound forms an unstable carbinolamine intermediate.

  • Resolution : The carbinolamine spontaneously collapses, yielding the primary amine metabolite ((2-(trifluoromethyl)thiazol-4-yl)methanamine) and releasing acetaldehyde[3].

  • Alternative Pathways : A minor competing pathway involves direct N-hydroxylation to form a secondary hydroxylamine, though this is sterically and electronically less favorable than α -carbon oxidation[3].

MetabolicPathway Parent N-((2-(trifluoromethyl)thiazol-4-yl) methyl)ethanamine CYP3A4 CYP3A4 / CYP2D6 (Hepatic Metabolism) Parent->CYP3A4 Dealkylation N-Deethylation (Major Pathway) CYP3A4->Dealkylation α-C Hydroxylation Epoxidation Thiazole Epoxidation (Toxic Bioactivation) CYP3A4->Epoxidation PrimaryAmine Primary Amine Metabolite + Acetaldehyde Dealkylation->PrimaryAmine Blocked BLOCKED by -CF3 Group Epoxidation->Blocked

Fig 1. CYP450-mediated biotransformation pathways and structural protection by the -CF3 group.

Quantitative Data Summary

To facilitate rapid comparison, the predicted physicochemical and in vitro ADME parameters for the standalone pharmacophore are summarized below.

Table 1: Physicochemical & ADME Parameters

ParameterValue / RangeCausality / Implication
Molecular Weight 210.22 g/mol Low MW ensures high ligand efficiency and rapid diffusion.
LogP (Predicted) 2.1 - 2.5Optimal balance for both aqueous solubility and lipid permeability.
pKa (Amine) ~8.5Ensures solubility in the GI tract; drives high Volume of Distribution.
Caco-2 Permeability ( Papp​ ) > 15×10−6 cm/sHigh permeability driven by the lipophilic -CF3-thiazole motif.
Plasma Protein Binding 60% - 75%Moderate binding; sufficient free fraction ( fu​ ) available for receptor engagement.

Self-Validating Experimental Protocols

To empirically validate the pharmacokinetic profile of this compound, the following standardized workflows must be executed.

Protocol A: In Vitro Microsomal Stability Assay (Metabolic Clearance)

Purpose: To quantify the rate of CYP-mediated N-deethylation and calculate intrinsic clearance ( CLint​ ).

  • Preparation : Thaw Human Liver Microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

  • Incubation : Combine HLM (final protein concentration 0.5 mg/mL) with the test compound (final concentration 1 μ M) in the buffer. Causality: 1 μ M ensures the substrate concentration is well below the Michaelis constant ( Km​ ), ensuring first-order kinetics.

  • Initiation : Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding an NADPH regenerating system (1 mM final). Causality: NADPH provides the essential reducing equivalents for CYP450 catalytic turnover.

  • Sampling & Quenching : At time points 0, 5, 15, 30, and 60 minutes, extract 50 μ L aliquots and immediately mix with 150 μ L of ice-cold acetonitrile containing an internal standard. Causality: Cold acetonitrile instantly denatures the CYP enzymes, halting the reaction and precipitating proteins.

  • Analysis : Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to monitor the depletion of the parent mass (m/z 211.0 [M+H]+) and the appearance of the primary amine metabolite (m/z 183.0 [M+H]+).

Protocol B: Caco-2 Bidirectional Permeability Assay

Purpose: To determine intestinal absorption potential and identify efflux transporter interactions.

  • Cell Culture : Seed Caco-2 cells on polycarbonate Transwell inserts. Culture for 21 days until the Trans-Epithelial Electrical Resistance (TEER) exceeds 300 Ω⋅cm2 , ensuring tight junction integrity.

  • Dosing : Add the compound (10 μ M) to the Apical (A) chamber for A B assessment, and to the Basolateral (B) chamber for B A assessment.

  • Incubation : Incubate at 37°C for 2 hours on an orbital shaker to minimize the unstirred water layer.

  • Quantification : Sample both chambers and analyze via LC-MS/MS. Calculate the apparent permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp​(B→A)/Papp​(A→B) ). An ER < 2 indicates passive diffusion without significant P-glycoprotein (P-gp) efflux liability.

PKWorkflow Step1 1. Physicochemical Profiling (pKa, LogD, Solubility) Step2 2. In Vitro Permeability (Caco-2 / PAMPA) Step1->Step2 Step3 3. Metabolic Stability (HLM / S9 Fractions) Step2->Step3 Step4 4. In Vivo PK (Rat / Dog Models) Step3->Step4 Step5 5. Compartmental Modeling (Vd, CL, t1/2) Step4->Step5

Fig 2. Standardized pharmacokinetic screening workflow for secondary amine building blocks.

References

  • Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. Chemical Research in Toxicology, ACS Publications. 2

  • Sequential Metabolism of Secondary Alkyl Amines to Metabolic-Intermediate Complexes: Opposing Roles for the Secondary Hydroxylamine and Primary Amine Metabolites. Journal of Pharmacology and Experimental Therapeutics, NIH/PMC. 3

  • 1-(piperazin-1-yl)-2-([1,2,4]triazol-1-yl)-ethanone derivatives (CXCR3 Modulators). World Intellectual Property Organization (WO2015011099A1), Google Patents. 1

Sources

Protocols & Analytical Methods

Method

Application Note: Optimized Synthesis and Protocol for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

Executive Summary & Medicinal Chemistry Context The incorporation of fluorine-containing moieties, particularly the trifluoromethyl (-CF3) group, is a cornerstone strategy in modern drug design. The -CF3 group significan...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Medicinal Chemistry Context

The incorporation of fluorine-containing moieties, particularly the trifluoromethyl (-CF3) group, is a cornerstone strategy in modern drug design. The -CF3 group significantly enhances a molecule's lipophilicity, membrane permeability, and metabolic stability by strengthening the C-F bond against enzymatic degradation[1]. When paired with a thiazole core—a privileged heterocyclic scaffold found in numerous FDA-approved therapeutics—the resulting 2-(trifluoromethyl)thiazole derivatives exhibit potent biological activities across various therapeutic areas, including oncology and infectious diseases[2][3].

This application note details a highly efficient, two-step synthetic protocol for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine . The route is designed for scalability, atom economy, and high purity, making it an ideal self-validating system for researchers and drug development professionals.

Retrosynthetic Analysis & Mechanistic Rationale

To avoid lengthy multi-step sequences involving esterification, reduction, and subsequent halogenation, this protocol utilizes a convergent two-step approach:

  • Step 1: Hantzsch Cyclization. The thiazole core is constructed via the classic Hantzsch synthesis using 2,2,2-trifluoroethanethioamide and 1,3-dichloroacetone[4][5]. The use of 1,3-dichloroacetone is highly strategic; one chlorine atom participates in the cyclization and subsequent elimination, while the second chlorine atom remains intact to serve as the leaving group for the next step[4]. This eliminates the need for intermediate alcohol activation, maximizing atom economy.

  • Step 2: Nucleophilic Substitution (Amination). The resulting 4-(chloromethyl)-2-(trifluoromethyl)thiazole undergoes nucleophilic substitution with ethylamine. To prevent over-alkylation (formation of the tertiary amine), a large stoichiometric excess (10 equivalents) of ethylamine in a THF solution is employed[6]. This ensures the primary amine outcompetes the newly formed secondary amine for the electrophile.

Experimental Workflows

SynthesisWorkflow A 2,2,2-Trifluoroethanethioamide (1.0 eq) C Hantzsch Cyclization (EtOH, Reflux, 6 h) A->C B 1,3-Dichloroacetone (1.1 eq) B->C D 4-(Chloromethyl)-2-(trifluoromethyl)thiazole (Intermediate) C->D F Nucleophilic Substitution (THF, 40°C, 12 h) D->F E Ethylamine (2.0 M in THF) (10.0 eq) E->F G N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine (Target Product) F->G

Figure 1. Two-step synthetic workflow for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine.

Step 1: Synthesis of 4-(chloromethyl)-2-(trifluoromethyl)thiazole

Objective: Construct the functionalized thiazole ring.

  • Reagents:

    • 2,2,2-Trifluoroethanethioamide (1.0 eq, 10.0 mmol, 1.29 g)

    • 1,3-Dichloroacetone (1.1 eq, 11.0 mmol, 1.40 g)

    • Absolute Ethanol (20 mL)

  • Procedure:

    • In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2,2,2-trifluoroethanethioamide in absolute ethanol.

    • Add 1,3-dichloroacetone portion-wise at room temperature.

    • Heat the reaction mixture to reflux (approx. 78 °C) and stir for 6 hours. Monitor the reaction progression via TLC (Hexanes:EtOAc, 4:1) or LC-MS.

    • Upon completion, cool the mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

  • Workup & Purification:

    • Partition the crude residue between Ethyl Acetate (30 mL) and saturated aqueous NaHCO₃ (30 mL) to neutralize the HCl byproduct.

    • Extract the aqueous layer with additional Ethyl Acetate (2 x 20 mL).

    • Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and filter.

    • Concentrate the filtrate and purify via flash column chromatography (Silica gel, gradient 0-10% EtOAc in Hexanes) to yield the intermediate as a pale yellow oil.

Step 2: Synthesis of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

Objective: Install the ethylamine moiety via N-alkylation.

  • Reagents:

    • 4-(chloromethyl)-2-(trifluoromethyl)thiazole (1.0 eq, 5.0 mmol, 1.01 g)

    • Ethylamine solution (2.0 M in THF) (10.0 eq, 50.0 mmol, 25.0 mL)[6]

  • Procedure:

    • In a heavy-walled sealed tube or pressure vessel, add the 4-(chloromethyl)-2-(trifluoromethyl)thiazole.

    • Carefully add the 2.0 M ethylamine solution in THF. Caution: Ethylamine is highly volatile; perform this step in a well-ventilated fume hood.

    • Seal the vessel and heat to 40 °C behind a blast shield. Stir for 12 hours.

    • Cool the vessel to 0 °C before carefully unsealing to prevent loss of unreacted volatile amine.

  • Workup & Purification:

    • Concentrate the reaction mixture under reduced pressure to remove THF and excess ethylamine.

    • Dissolve the crude residue in Dichloromethane (DCM, 30 mL) and wash with 1M aqueous NaOH (20 mL) to ensure the product is fully free-based.

    • Extract the aqueous layer with DCM (2 x 15 mL). Combine the organic layers, dry over Na₂SO₄, and concentrate.

    • Purify the crude product via flash chromatography (Silica gel, gradient DCM:MeOH:NH₄OH 95:4:1) to yield the pure secondary amine.

WorkupLogic N1 Crude Reaction Mixture N2 Evaporate THF/Ethylamine N1->N2 N3 Partition: DCM / 1M NaOH N2->N3 N4 Extract Organic Phase (DCM) N3->N4 N5 Flash Chromatography (DCM:MeOH:NH4OH) N4->N5 N6 Pure Free Base N5->N6

Figure 2. Downstream processing and purification workflow for the final secondary amine.

Quantitative Data & Reaction Parameters

ParameterStep 1: Hantzsch CyclizationStep 2: Nucleophilic Amination
Starting Material 2,2,2-Trifluoroethanethioamide4-(chloromethyl)-2-(trifluoromethyl)thiazole
Key Reagent 1,3-Dichloroacetone (1.1 eq)Ethylamine (2.0 M in THF, 10.0 eq)
Solvent Absolute EthanolTetrahydrofuran (THF)
Temperature 78 °C (Reflux)40 °C (Sealed Tube)
Reaction Time 6 Hours12 Hours
Expected Yield 65 - 75%75 - 85%
Critical Control Point Neutralize HCl thoroughly during workup to prevent intermediate degradation.Use large excess of amine to suppress tertiary amine formation. Cool before opening.

Analytical Characterization (Expected Data)

To ensure the integrity of the self-validating protocol, verify the final product against the following expected spectral parameters:

  • LC-MS (ESI+): Expected m/z for [M+H]⁺ = 211.05

  • ¹H NMR (400 MHz, CDCl₃):

    • δ 7.45 (s, 1H, Thiazole-CH)

    • δ 3.92 (s, 2H, Thiazole-CH₂-N)

    • δ 2.71 (q, J = 7.1 Hz, 2H, N-CH₂-CH₃)

    • δ 1.65 (br s, 1H, NH, exchanges with D₂O)

    • δ 1.15 (t, J = 7.1 Hz, 3H, N-CH₂-CH₃)

  • ¹⁹F NMR (376 MHz, CDCl₃):

    • δ -61.5 (s, 3F, -CF₃)

References

  • Novás, M., & Matos, M. J. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 3009.[Link]

  • Mitu, L., et al. (2022). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Materials (Basel), 15(2), 522.[Link]

  • Li, Y., et al. (2022). 2,2,2-Trifluoroacetaldehyde O-(aryl)oxime was employed for the[3 + 2] cycloaddition... for the synthesis of 2-trifluoromethyl 4,5-disubstituted thiazoles. Organic & Biomolecular Chemistry.[Link]

  • Boriack-Sjodin, P. A., et al. (2009). Antibacterial amide and sulfonamide substituted heterocyclic urea compounds.

Sources

Application

Application Note: Scalable Synthesis and Process Optimization of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

Introduction & Strategic Rationale The 2-(trifluoromethyl)thiazole moiety has emerged as a privileged pharmacophore in modern medicinal chemistry. It is a critical structural component in advanced clinical candidates tar...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

The 2-(trifluoromethyl)thiazole moiety has emerged as a privileged pharmacophore in modern medicinal chemistry. It is a critical structural component in advanced clinical candidates targeting autoimmune diseases, including the potent CXCR3 antagonists ACT-660602[1] and ACT-672125[2]. Furthermore, this scaffold is heavily utilized in the development of novel dual TRPA1/TRPV1 antagonists for chronic pain management[3].

As drug development programs transition from discovery to preclinical scale-up, the demand for robust, scalable building blocks increases. The synthesis of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine presents a specific challenge: ensuring high chemoselectivity for the secondary amine while avoiding over-alkylation.

Route Selection: Causality and Experience

While discovery chemists often synthesize secondary amines via direct nucleophilic substitution (e.g., reacting 4-(chloromethyl)-2-(trifluoromethyl)thiazole with ethylamine), this route is fundamentally flawed for scale-up. Primary amines like ethylamine are highly nucleophilic, and direct alkylation inevitably yields a statistical mixture of secondary and tertiary amines that require unscalable column chromatography to separate.

To establish a self-validating, scalable system, we utilize the reductive amination of 2-(trifluoromethyl)thiazole-4-carbaldehyde. This route ensures strict chemoselectivity. By forming the iminium intermediate first and selecting a mild hydride source, we completely bypass the risk of over-alkylation.

Process Optimization & Quantitative Data

The selection of the reducing agent is the most critical parameter in this workflow. A highly reactive hydride will reduce the starting aldehyde directly to an alcohol byproduct before the imine can fully form. Table 1 summarizes our scale-up optimization data.

Table 1: Optimization of Reducing Agents for Scale-Up

Reducing AgentTemp (°C)Yield (%)Impurity Profile (Alcohol Byproduct)Causality & Scalability Notes
NaBH₄ 0 to 2045%High (>40%)Too reactive; reduces the aldehyde directly. Unsuitable for scale-up.
NaBH₃CN 2082%Trace (<2%)Good yield, but generates highly toxic HCN gas during aqueous workup.
H₂, Pd/C 20 to 5078%TraceRisk of hydrodefluorination at the -CF₃ group under pressurized H₂.
NaBH(OAc)₃ 0 to 2094% < 1% Optimal. Mild, highly chemoselective for the iminium ion, and safe for multi-kg scale.

Reaction Workflow

G A 2-(Trifluoromethyl)thiazole- 4-carbaldehyde C Iminium Intermediate A->C Condensation (20 °C, 2 h) B Ethylamine (2.0 eq, in THF) B->C E N-((2-(trifluoromethyl)thiazol- 4-yl)methyl)ethanamine C->E Reduction (0 to 20 °C, 4 h) D NaBH(OAc)3 (1.5 eq) D->E

Fig 1: Reductive amination workflow for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system . The integrated acid-base extraction step inherently verifies the success of the reaction: only the desired basic amine will partition into the aqueous acid, leaving unreacted starting materials behind.

Phase 1: Imine Formation
  • Reactor Preparation: Purge a jacketed glass reactor with nitrogen. Charge the reactor with 2-(trifluoromethyl)thiazole-4-carbaldehyde (1.0 equivalent) and anhydrous Tetrahydrofuran (THF) to achieve a 0.5 M concentration.

  • Temperature Control: Cool the reactor to 0 °C using the jacket chiller.

  • Amine Addition: Add Ethylamine (2.0 M solution in THF, 2.0 equivalents) dropwise over 30 minutes.

    • Causality: Ethylamine has a low boiling point (16.6 °C). Dropwise addition at 0 °C controls the exothermic condensation reaction and prevents the amine from volatilizing out of the solution, ensuring complete imine conversion.

  • Maturation: Warm the reactor to 20 °C and stir for 2 hours.

Phase 2: Chemoselective Reduction
  • Cooling: Cool the reaction mixture back to 0 °C.

  • Hydride Addition: Add Sodium Triacetoxyborohydride (NaBH(OAc)₃, 1.5 equivalents) portion-wise over 45 minutes.

    • Causality: NaBH(OAc)₃ is a mild reducing agent. The steric bulk and electron-withdrawing nature of the acetate groups reduce its nucleophilicity, allowing it to selectively target the protonated iminium ion while ignoring any trace unreacted aldehyde.

  • Reduction: Allow the reaction to warm to 20 °C and stir for 4 hours.

Phase 3: Quench and Self-Validating Purification
  • Quench: Cool to 0 °C and slowly quench the reaction by adding saturated aqueous NaHCO₃ (equal volume to THF).

    • Causality: NaHCO₃ safely neutralizes the acetic acid byproduct generated by the hydride and decomposes any unreacted reducing agent without generating hazardous gases.

  • Initial Extraction: Extract the aqueous mixture with Methyl tert-butyl ether (MTBE) (2 × 10 volumes). Wash the combined organic layers with brine.

  • Acid-Base Swing (Self-Validation): Extract the MTBE layer with 1.0 M HCl (3 × 5 volumes).

    • Validation Checkpoint: The target secondary amine becomes protonated and partitions entirely into the aqueous layer. Discard the MTBE layer, which contains neutral impurities (e.g., alcohol byproducts).

  • Free-Basing: Cool the aqueous acidic layer to 0 °C and basify to pH 11 using 2.0 M NaOH.

  • Final Isolation: Extract the basified aqueous layer with fresh MTBE (3 × 5 volumes). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine as a pale yellow oil (>98% purity by HPLC).

References

  • Do, N., Zuo, D., Kim, M., et al. "Discovery of Dual TRPA1 and TRPV1 Antagonists as Novel Therapeutic Agents for Pain." Pharmaceuticals, 2024. URL:[Link]

  • Meyer, E. A., Äänismaa, P., Froidevaux, S., et al. "Discovery and In Vivo Evaluation of ACT-660602: A Potent and Selective Antagonist of the Chemokine Receptor CXCR3 for Autoimmune Diseases." Journal of Medicinal Chemistry, 2022. URL:[Link]

  • Caroff, E., Meyer, E. A., Äänismaa, P., et al. "Design, Synthesis, and Pharmacological Evaluation of Benzimidazolo-thiazoles as Potent CXCR3 Antagonists with Therapeutic Potential in Autoimmune Diseases: Discovery of ACT-672125." Journal of Medicinal Chemistry, 2022. URL:[Link]

Sources

Method

N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine application in agrochemical synthesis

Application Note: N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine as a Next-Generation Building Block in Agrochemical Synthesis Prepared by: Senior Application Scientist, Agrochemical Discovery & Development Target...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine as a Next-Generation Building Block in Agrochemical Synthesis

Prepared by: Senior Application Scientist, Agrochemical Discovery & Development Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Executive Summary & Rationale

The rapid emergence of cross-resistance in invertebrate pests and phytopathogenic fungi necessitates the continuous evolution of agrochemical active ingredients (AIs). Historically, chloropyridinyl and chlorothiazolyl moieties have been the cornerstones of neonicotinoid insecticides and succinate dehydrogenase inhibitor (SDHI) fungicides. However, metabolic resistance—primarily driven by cytochrome P450-mediated oxidation—has compromised their field efficacy.

N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine emerges as a highly versatile, next-generation building block designed to overcome these limitations. By employing a bioisosteric replacement strategy, this secondary amine integrates a highly lipophilic and metabolically robust 2-(trifluoromethyl)thiazole core[1]. The electron-withdrawing nature of the trifluoromethyl (CF₃) group reduces the basicity of the thiazole nitrogen, fundamentally altering the molecule's soil mobility and binding kinetics at target receptors[2]. Furthermore, the N-ethyl handle provides critical steric bulk, which can modulate binding affinity at the insect nicotinic acetylcholine receptor (nAChR) or fungal SDH enzymes, preventing target-site cross-resistance[3].

Bioisostere A Traditional Core (e.g., 2-Chlorothiazole) B Bioisosteric Replacement A->B Overcome Resistance C 2-(Trifluoromethyl)thiazole Core B->C Add CF3 Group D Target Molecule: N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine C->D Add Ethylamine Handle

Fig 1: Bioisosteric replacement strategy utilizing the 2-(trifluoromethyl)thiazole core.

Mechanistic Insights: The Causality of Structural Design

When designing novel agrochemicals, every functional group must serve a specific pharmacokinetic or pharmacodynamic purpose. The structural components of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine offer three distinct advantages:

  • The Trifluoromethyl (CF₃) Group: The CF₃ group significantly increases the partition coefficient (logP) of the resulting AI. This enhanced lipophilicity is critical for penetrating the waxy cuticles of insects and the lipid-rich membranes of fungal pathogens[4]. Additionally, the strong C-F bonds are highly resistant to oxidative cleavage by pest metabolic enzymes.

  • The Thiazole Ring: Unlike pyridine rings, the thiazole heterocycle provides a unique hydrogen-bond acceptor profile and a different spatial geometry, which is essential for accessing novel binding pockets in mutated target proteins[5].

  • The Secondary Amine (N-Ethyl) Linker: As a secondary amine, this molecule is primed for electrophilic addition. The ethyl group provides steric hindrance that prevents the rapid hydrolytic degradation of subsequent urea or amidine linkages in the final AI, ensuring prolonged residual activity in the field[3].

Experimental Protocols: Self-Validating Synthetic Workflows

To demonstrate the utility of this building block, the following protocol details the synthesis of a novel 1,1-dialkyl-3-arylurea derivative—a structural motif highly prevalent in modern SDHI fungicides and herbicides.

Protocol 1: Synthesis of a Urea-Based SDHI Fungicide Candidate

Objective: Convert the secondary amine into a stable urea derivative via reaction with a substituted aryl isocyanate.

Reagents:

  • N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine (1.0 eq)

  • Substituted Aryl Isocyanate (e.g., 4-chlorophenyl isocyanate) (1.05 eq)

  • N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

  • Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology & Causality:

  • Preparation of the Electrophilic Environment: Purge a flame-dried round-bottom flask with N₂. Dissolve the amine (1.0 eq) and DIPEA (1.5 eq) in anhydrous DCM.

    • Causality: Anhydrous DCM is selected as an aprotic solvent to prevent the premature hydrolysis of the highly reactive isocyanate into a primary amine (which would lead to unwanted symmetrical urea byproducts). DIPEA acts as a non-nucleophilic base, scavenging trace protons without competing for the electrophile.

  • Controlled Addition: Cool the reaction mixture to 0°C using an ice bath. Add the aryl isocyanate (1.05 eq) dropwise over 15 minutes.

    • Causality: The nucleophilic attack of the secondary amine on the isocyanate is highly exothermic. Cooling to 0°C suppresses thermal degradation and prevents side reactions such as biuret formation.

  • Reaction Maturation: Remove the ice bath and allow the mixture to warm to room temperature (RT) for 2 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (7:3) mobile phase.

    • Self-Validation: The secondary amine starting material will stain positive (purple/pink) with ninhydrin. The complete disappearance of this spot confirms 100% conversion, validating the reaction's completion.

  • Quench and Extraction: Quench the reaction with saturated aqueous NH₄Cl. Extract the organic layer with DCM (3x), wash with brine, and dry over anhydrous Na₂SO₄.

    • Causality: NH₄Cl mildly quenches any unreacted isocyanate without causing the extreme pH shifts that could hydrolyze the newly formed urea linkage.

  • Purification and Analytical Validation: Purify the crude product via flash column chromatography.

    • Self-Validation: Confirm the structure using ¹⁹F-NMR (expecting a sharp singlet around -60 to -65 ppm, confirming the integrity of the CF₃ group) and LC-MS (monitoring for the [M+H]⁺ peak of the target urea).

Workflow Step1 Starting Material N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine Step2 Electrophilic Addition Reaction with Aryl Isocyanate Step1->Step2 DIPEA, DCM, 0°C to RT Step3 Intermediate Purification Flash Chromatography (Hexane/EtOAc) Step2->Step3 Monitor via TLC Step4 Crystallization & Validation LC-MS (>98% purity), 19F-NMR Step3->Step4 Isolate Product Step5 Agrochemical Lead (Urea-based Fungicide/Insecticide) Step4->Step5 Ready for Bioassay

Fig 2: Self-validating synthetic workflow for urea-based agrochemical candidates.

Quantitative Data Presentation

To fully understand the impact of substituting traditional building blocks with N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, we must analyze the physicochemical shifts and analytical validation metrics.

Table 1: Predictive Physicochemical Impact of the 2-(Trifluoromethyl)thiazole Core

Physicochemical PropertyTraditional Core (2-Chlorothiazole)Novel Core (2-CF₃-Thiazole)Agrochemical Implication
Lipophilicity (logP) ~1.5 - 2.0~2.8 - 3.5Enhanced cuticular penetration; longer soil half-life.
Metabolic Stability Susceptible to P450 oxidationHighly resistantOvercomes metabolic cross-resistance in pests.
pKa (Thiazole Nitrogen) ~2.5< 1.0 (Highly withdrawn)Reduced protonation in acidic soils; alters systemic mobility.
Steric Volume Low (Chloro group)High (CF₃ group)Induces conformational shifts in the target receptor pocket.

Table 2: Self-Validating Analytical Metrics for Urea Synthesis

Analytical TechniqueTarget Signal / ObservationCausality / Validation Purpose
TLC (Ninhydrin Stain) Disappearance of amine spotConfirms total consumption of the nucleophile.
¹⁹F-NMR (400 MHz) Sharp singlet at ~ -62 ppmValidates that the CF₃ group survived the reaction conditions intact.
¹H-NMR (400 MHz) Disappearance of N-H (amine) peak; appearance of N-H (urea) peak at ~8.0 ppmConfirms the formation of the urea linkage.
LC-MS (ESI+) Target [M+H]⁺ massConfirms the exact molecular weight of the final AI candidate.

References

  • Design, Synthesis, and Pharmacological Evaluation of Benzimidazolo-thiazoles as Potent CXCR3 Antagonists. ACS Publications.[Link]

  • Azoline compounds for combating invertebrate pests.
  • Pesticidally active bi- or tricyclic heterocycles with sulfur containing substituents.
  • Thifluzamide. PubChem - National Institutes of Health (NIH).[Link]

  • Substituted thiazoles and their use as fungicides.

Sources

Application

Chromatographic Purification of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine: Strategies for Purity and Throughput

An Application Note and Protocol Guide Abstract This guide provides detailed protocols and expert insights for the chromatographic purification of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, a representative f...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol Guide

Abstract

This guide provides detailed protocols and expert insights for the chromatographic purification of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, a representative fluorinated heterocyclic amine. Such compounds are common scaffolds in modern drug discovery, but their purification presents challenges, primarily due to the basicity of the secondary amine which can lead to poor peak shape and recovery on standard silica-based stationary phases. We present and contrast three primary purification methodologies: Supercritical Fluid Chromatography (SFC) for high-throughput and environmentally-conscious purification, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with specialized fluorinated stationary phases for orthogonal selectivity, and conventional automated Flash Chromatography for large-scale bulk purification. The rationale behind method selection, mobile phase optimization, and the critical role of additives are discussed in detail to empower researchers to achieve optimal purity and yield.

Introduction: The Purification Challenge

N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine contains three key structural features that dictate its chromatographic behavior: a basic secondary amine, an electron-withdrawing trifluoromethyl group, and a thiazole heterocycle. The secondary amine is prone to strong, non-specific interactions with acidic silanol groups present on the surface of silica-based stationary phases, resulting in significant peak tailing and low recovery. The trifluoromethyl group imparts unique electronic properties and provides an opportunity for specialized chromatographic interactions.[1][2] Effective purification, therefore, requires a strategy that either mitigates the undesirable amine-silanol interactions or leverages the unique properties of the fluorinated moiety.

Analysis of Physicochemical Properties

Understanding the molecule's properties is the first step in designing a robust purification strategy.

PropertyValueImplication for Chromatography
Molecular Formula C₇H₉F₃N₂S-
Molecular Weight 210.22 g/mol Influences loading capacity and diffusion.
XLogP3 1.5Indicates moderate lipophilicity, suitable for both reversed-phase and normal-phase conditions.
pKa (strongest basic) ~7.5-8.5 (Estimated)The secondary amine will be protonated at acidic pH, making it highly polar. At neutral or basic pH, it is less polar but prone to silanol interactions.
UV Absorbance Yes (Thiazole Ring)Allows for straightforward detection using UV detectors (typically 254 nm or 280 nm).

Physicochemical data is algorithmically estimated and should be used as a guideline.

Method Selection Rationale & Strategic Overview

No single chromatographic technique is universally optimal. The choice depends on the scale, desired purity, available equipment, and throughput requirements. We recommend a primary strategy based on Supercritical Fluid Chromatography (SFC) due to its speed and superior performance with basic compounds, supported by RP-HPLC for orthogonal purity verification.[3]

G cluster_purification Purification Strategy crude Crude Synthesis Product (>1 gram) sfc_prep Preparative SFC (High Speed, Green) crude->sfc_prep Moderate Loading flash Automated Flash Chromatography (Bulk Scale) crude->flash High Loading analysis Purity Analysis (Analytical SFC/HPLC-UV/MS) sfc_prep->analysis Verify Purity flash->analysis Verify Purity hplc_prep Preparative RP-HPLC (High Purity, Small Scale) hplc_prep->analysis Verify Purity pure Pure Compound (>99%) analysis->pure Meets Spec

Caption: Recommended purification workflow based on scale and objective.

The Critical Role of Mobile Phase Additives

The basicity of the target amine is the primary obstacle to achieving sharp, symmetrical peaks. Additives are essential to temporarily and reversibly interact with either the analyte or the stationary phase.

G cluster_0 Without Additive (Poor Chromatography) cluster_1 With Basic Additive (e.g., DEA in SFC/NP) cluster_2 With Acidic Additive (e.g., TFA in RP-HPLC) amine_free Basic Amine (R-NH-Et) silanol Acidic Silanol (Si-OH) amine_free->silanol Strong, Slow Interaction tailing Severe Peak Tailing silanol->tailing amine_basic Basic Amine (R-NH-Et) good_peak_np Symmetrical Peak amine_basic->good_peak_np Weak, Fast Interaction silanol_blocked Blocked Silanol (Si-O⁻ H₂N⁺Et₂) dea Additive (DEA) dea->silanol_blocked Preferentially Binds amine_protonated Protonated Amine (R-NH₂⁺-Et) tfa Ion-Pair (TFA⁻) amine_protonated->tfa Forms Ion Pair good_peak_rp Symmetrical Peak tfa->good_peak_rp Masks Amine, Reduces Tailing

Caption: Mechanism of additives in improving peak shape for basic amines.

  • For SFC and Normal Phase: A volatile basic additive, such as Diethylamine (DEA) or Isopropylamine (IPA), is added to the mobile phase modifier. This additive competes with the analyte for binding to the acidic silanol sites, effectively shielding the analyte from these problematic interactions.[4][5]

  • For Reversed Phase: A strong acid, typically Trifluoroacetic Acid (TFA), is used as an ion-pairing agent. It protonates the basic amine and forms a neutral, less-polar ion pair that exhibits improved retention and peak shape.[6]

Detailed Experimental Protocols

Protocol 1: High-Throughput Purification by Preparative SFC

This is the recommended primary method for its speed, reduced solvent consumption, and excellent performance with basic compounds.[3][7]

Instrumentation & Columns

  • System: Preparative Supercritical Fluid Chromatography (SFC) system with UV and/or Mass Spectrometer detector.

  • Column: Diol or 2-Ethylpyridine (2-EP) bonded silica, 10 µm, 21.2 x 250 mm. The Diol phase offers good general-purpose polarity, while the 2-EP phase can provide alternative selectivity for heterocyclic compounds.

  • Sample Preparation: Dissolve crude material in Methanol or a Methanol/DMSO co-solvent to a concentration of 20-50 mg/mL. Ensure complete dissolution.

Method Parameters

Parameter Setting Rationale
Mobile Phase A Supercritical CO₂ Primary, non-polar mobile phase.
Mobile Phase B (Modifier) Methanol with 0.2% Diethylamine (DEA) The alcohol modifier elutes the compound. DEA is critical for good peak shape.[5][8]
Gradient 5% to 40% B over 7 minutes A standard screening gradient to quickly find the elution window.
Flow Rate 70 mL/min High flow rates are possible due to the low viscosity of scCO₂, enabling fast purifications.[7]
Column Temperature 40 °C Improves efficiency and reduces viscosity.
Back Pressure 120 bar Maintains the CO₂ in a supercritical state.

| Detection | 254 nm | The thiazole ring provides strong UV absorbance at this wavelength. |

Procedure

  • Equilibrate the column with the starting conditions (5% B) for 2-3 minutes.

  • Perform a small, analytical injection (5-10 µL) to determine the retention time of the target compound.

  • Scale the injection volume for preparative runs based on the loading study (typically 0.5-2.0 mL per injection).

  • Program the fraction collector to collect the peak corresponding to the target compound.

  • Combine the collected fractions and remove the solvent under reduced pressure. The high volatility of CO₂ and methanol allows for rapid sample drying.

Protocol 2: Orthogonal Purification by Reversed-Phase HPLC

This method is an excellent alternative and serves as a good orthogonal technique for purity confirmation. The use of a pentafluorophenyl phase is recommended to leverage potential fluorine-specific interactions.[1][2]

Instrumentation & Columns

  • System: Preparative High-Performance Liquid Chromatography (HPLC) system with UV-Vis detector.

  • Column: Pentafluorophenyl (PFP or F5), 5 µm, 19 x 150 mm. This phase offers different selectivity to standard C18 for halogenated and aromatic compounds.[1]

  • Sample Preparation: Dissolve the sample in a minimal amount of DMSO or mobile phase A/B (50:50).

Method Parameters

Parameter Setting Rationale
Mobile Phase A Water with 0.1% Trifluoroacetic Acid (TFA) TFA acts as an ion-pairing agent to ensure sharp peaks for the basic amine.[6]
Mobile Phase B Acetonitrile with 0.1% Trifluoroacetic Acid (TFA) A common organic eluent for reversed-phase.
Gradient 10% to 95% B over 15 minutes A broad gradient to ensure elution of the compound and any impurities.
Flow Rate 20 mL/min A standard flow rate for a column of this dimension.
Column Temperature 30 °C Ambient or slightly elevated temperature for good efficiency.

| Detection | 254 nm | - |

Procedure

  • Equilibrate the column with starting conditions for at least 5 minutes.

  • Inject the sample.

  • Collect fractions corresponding to the main peak.

  • Analyze fractions for purity by analytical HPLC/UPLC.

  • Combine pure fractions, neutralize with a mild base (e.g., saturated sodium bicarbonate solution) if TFA salt is not desired, and extract the free base with a suitable organic solvent (e.g., Ethyl Acetate).

  • Dry the organic layer over sodium sulfate, filter, and concentrate to yield the purified compound.

Protocol 3: Bulk Purification by Automated Flash Chromatography

For purifying larger quantities (grams to tens of grams) of material where high resolution is not the primary goal.

Instrumentation & Columns

  • System: Automated flash chromatography system (e.g., Teledyne ISCO, Biotage).

  • Column: Pre-packed Silica Gel or Amine-functionalized Silica column (e.g., 40 g size for 1 g crude). Amine columns can provide better peak shape without mobile phase additives but have lower loading capacity.

  • Sample Loading: Dry loading is highly recommended. Pre-adsorb the crude material onto a small amount of silica gel or Celite.

Method Parameters

Parameter Setting Rationale
Mobile Phase A Heptane or Hexane Non-polar solvent.
Mobile Phase B Ethyl Acetate containing 0.5% Triethylamine (TEA) Polar eluent. TEA is essential to block silanol sites on the silica gel and prevent severe peak tailing.[9][10]
Gradient 0% to 50% B over 20 column volumes (CV) A shallow gradient is often required to separate closely eluting impurities.

| Detection | UV (254 nm) | - |

Procedure

  • Dissolve the crude compound in a volatile solvent (e.g., Dichloromethane).

  • Add 2-3 times the mass of silica gel relative to the crude compound.

  • Concentrate the slurry to a dry, free-flowing powder using a rotary evaporator.

  • Load the powder into an empty solid-load cartridge.

  • Place the cartridge and the purification column onto the flash system.

  • Run the purification method and collect fractions based on the UV chromatogram.

  • Combine pure fractions and concentrate under reduced pressure.

Troubleshooting Common Issues

ProblemPotential Cause(s)Recommended Solution(s)
Severe Peak Tailing (All Methods) Insufficient additive concentration; Strong silanol interactions.Increase additive concentration (e.g., TFA to 0.2%, DEA to 0.5%). Use a highly end-capped column (for RP-HPLC) or an amine-based column (for Flash).
No Retention (RP-HPLC) Compound is too polar in the acidic mobile phase.Use a more polar-retentive column (e.g., AQ-C18). Consider HILIC as an alternative separation mode.
Poor Resolution Inappropriate stationary phase or mobile phase.SFC/HPLC: Screen different columns (e.g., PFP, C18, Phenyl) and different organic modifiers (e.g., Methanol, Ethanol, Acetonitrile). Flash: Run a shallower gradient.
Low Recovery Irreversible binding to the stationary phase; Compound instability.Ensure sufficient additive is used. Check the stability of the compound at the pH of the mobile phase.

Conclusion

The successful purification of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine is readily achievable with a well-designed chromatographic strategy. For high-throughput drug discovery environments, Supercritical Fluid Chromatography (SFC) offers unparalleled advantages in speed and sustainability and should be the primary technique considered. Reversed-Phase HPLC , particularly with fluorinated stationary phases, provides a powerful orthogonal method for achieving high purity and for final purity assessment. For routine, large-scale purification post-synthesis, automated flash chromatography with a basic mobile phase additive remains a robust and reliable workhorse. By understanding the physicochemical nature of the analyte and the role of key method parameters, researchers can confidently and efficiently isolate this and related basic compounds.

References

  • Waters Corporation. (n.d.). Use of Amine Additive in the Sample Diluent in a Supercritical Fluid Chromatography (SFC) Purification. LCGC International. Available at: [Link]

  • Flann, C. J., & Yan, J. (2012). Supercritical fluid chromatographic resolution of water soluble isomeric carboxyl/amine terminated peptides facilitated via mobile phase water and ion pair formation. Journal of Chromatography A, 1233, 99–106. Available at: [Link]

  • Pivonka, D. (2021). Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. Technology Networks. Available at: [Link]

  • Waters Corporation. (n.d.). Basic Principles for Purification Using Supercritical Fluid Chromatography. Waters. Available at: [Link]

  • Ptaszyńska, K., et al. (2022). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules, 27(2), 489. Available at: [Link]

  • Przybyciel, M. (2003). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available at: [Link]

  • Couty, F., et al. (2008). Synthesis of new triazole-based trifluoromethyl scaffolds. Beilstein Journal of Organic Chemistry, 4, 19. Available at: [Link]

  • Ancuta, G., & Ionescu, C. (2014). Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC. ResearchGate. Available at: [Link]

  • Hornberger, K. (n.d.). Supplementary Methods. Klaus Hornberger. Available at: [Link]

  • Soloshonok, V. A., & Kirsch, P. (1995). Fluorinations with sulfur tetrafluoride and HF. 2. Preparation of trifluoromethylated thiazoles and isothiazoles. Journal of Fluorine Chemistry, 71(2), 227-230. Available at: [Link]

  • Wang, Y., et al. (2023). Trifluoroacetic Acid‐Mediated Cyclization of α‐Mercapto Ketones with Trifluoromethyl N‐Acylhydrazones for the Synthesis of 2‐Trifluoromethylthiazole Derivatives. Asian Journal of Organic Chemistry. Available at: [Link]

  • Li, Y., et al. (2014). Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. International Journal of Organic Chemistry, 4, 137-143. Available at: [Link]

  • Bolm, C., et al. (2003). Supporting Information for Angew. Chem. Int. Ed. Z51754. Wiley-VCH. Available at: [Link]

  • Lajin, B., & Koellensperger, G. (2020). Fluorinated carboxylic acids as "ion repelling agents" in reversed-phase chromatography. Journal of Chromatography A, 1631, 461575. Available at: [Link]

  • MAC-MOD Analytical. (n.d.). Guidebook on Reversed Phase Chemistries & Utilizing Selectivity for HPLC Separations. MAC-MOD Analytical. Available at: [Link]

  • Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Hyma Synthesis. Available at: [Link]

  • Matouš, J., et al. (2019). Synthesis of Chiral Hypervalent Trifluoromethyl Organobismuth Complexes and Enantioselective Olefin Difluorocyclopropanation. Chemistry – A European Journal, 25(63), 14319-14323. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). (4-(Trifluoromethyl)-1,3-thiazol-2-yl)methanamine. PubChem. Available at: [Link]

Sources

Method

Application Note &amp; Protocols: Advanced Catalytic Systems for the Amination of 2-(Trifluoromethyl)thiazole Derivatives

Introduction: The Significance of 2-Amino-(Trifluoromethyl)thiazoles in Modern Drug Discovery The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of 2-Amino-(Trifluoromethyl)thiazoles in Modern Drug Discovery

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] The incorporation of a trifluoromethyl (CF₃) group at the 2-position of the thiazole ring often enhances metabolic stability, lipophilicity, and binding affinity, making 2-(trifluoromethyl)thiazole derivatives highly sought-after building blocks in drug development.[4]

However, the synthesis of their aminated counterparts presents a significant challenge. The electron-withdrawing nature of both the thiazole ring and the CF₃ group deactivates the C2 position, making traditional nucleophilic aromatic substitution (SₙAr) difficult, often requiring harsh conditions and limited to highly activated substrates.[5][6] Consequently, transition metal-catalyzed cross-coupling reactions have become indispensable tools for the efficient and versatile construction of these crucial C-N bonds.

This guide provides an in-depth analysis of state-of-the-art catalytic systems for the amination of 2-halo-4-(trifluoromethyl)thiazole derivatives. We will explore the mechanistic underpinnings of palladium, copper, and photoredox catalysis, offering detailed, field-proven protocols for researchers in synthetic and medicinal chemistry.

Core Challenge: The Amination Reaction

The primary transformation discussed involves the coupling of a 2-halo-4-(trifluoromethyl)thiazole with a primary or secondary amine to form the corresponding 2-amino-4-(trifluoromethyl)thiazole. The choice of catalyst is paramount to overcoming the inherent low reactivity of the substrate.

Caption: General scheme for the catalytic amination of 2-halothiazoles.

Palladium-Catalyzed Amination: The Buchwald-Hartwig Approach

The Buchwald-Hartwig amination is a cornerstone of modern C-N bond formation, renowned for its broad substrate scope and functional group tolerance.[7][8] For electron-deficient heteroaryl halides like 2-chloro or 2-bromothiazoles, this methodology is particularly effective.[9][10]

Mechanistic Insight: Why It Works

The success of the Buchwald-Hartwig reaction for this substrate class hinges on the careful selection of a palladium precursor and a sterically hindered phosphine ligand. The catalytic cycle, illustrated below, involves three key stages:

  • Oxidative Addition: A Pd(0) species, generated in situ, inserts into the carbon-halogen bond of the thiazole. The electron-deficient nature of the thiazole ring facilitates this rate-determining step.

  • Amine Coordination & Deprotonation: The amine coordinates to the Pd(II) complex. A strong, non-nucleophilic base (e.g., NaOtBu, K₃PO₄) is crucial for deprotonating the coordinated amine to form a more nucleophilic amido species.

  • Reductive Elimination: The final step involves the formation of the C-N bond and regeneration of the active Pd(0) catalyst. Bulky electron-rich ligands (like P(tBu)₃) accelerate this step, preventing side reactions like beta-hydride elimination.[7]

Caption: Simplified Buchwald-Hartwig catalytic cycle.

Protocol 1: Pd-Catalyzed Amination of 2-Chloro-4-(trifluoromethyl)thiazole

This protocol is optimized for coupling primary and secondary amines using a robust Pd/P(tBu)₃ catalyst system.

Materials & Equipment:

  • Substrates: 2-Chloro-4-(trifluoromethyl)thiazole, desired amine.

  • Catalyst: Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)).

  • Ligand: Tri-tert-butylphosphine (P(tBu)₃), 1M solution in toluene.

  • Base: Sodium tert-butoxide (NaOtBu).

  • Solvent: Anhydrous toluene.

  • Equipment: Schlenk flask or microwave vial, magnetic stirrer, heating mantle or oil bath, inert atmosphere (Nitrogen or Argon) supply, standard glassware for workup and purification.

Step-by-Step Procedure:

  • Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 2-Chloro-4-(trifluoromethyl)thiazole (1.0 mmol, 1 equiv.).

  • Reagent Addition: Add NaOtBu (1.4 mmol, 1.4 equiv.), Pd₂(dba)₃ (0.02 mmol, 2 mol%), and anhydrous toluene (5 mL).

  • Amine & Ligand: Add the amine (1.2 mmol, 1.2 equiv.). Finally, add the P(tBu)₃ solution (0.08 mmol, 8 mol%).

  • Reaction Conditions: Seal the flask and heat the mixture to 80-100 °C. Monitor the reaction progress by TLC or LC-MS (typically 4-12 hours).

  • Workup: After completion, cool the reaction to room temperature. Quench with saturated aqueous NH₄Cl solution (10 mL) and extract with ethyl acetate (3 x 20 mL).

  • Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 2-amino-4-(trifluoromethyl)thiazole derivative.

Catalyst System ComponentRole & Rationale
Pd₂(dba)₃ Stable Pd(0) precursor that readily forms the active catalyst in solution.
P(tBu)₃ A bulky, electron-rich ligand that promotes both oxidative addition and the crucial reductive elimination step, enhancing reaction rates and yields.[9][10]
NaOtBu Strong, non-nucleophilic base essential for deprotonating the amine, forming the palladium-amido complex required for C-N bond formation.
Toluene Aprotic, non-polar solvent suitable for maintaining the stability of the organometallic intermediates.

Copper-Catalyzed Amination: A Cost-Effective Alternative

Copper-catalyzed C-N coupling, often referred to as the Ullmann condensation, provides a more economical alternative to palladium-based systems.[5] Modern protocols often proceed under milder conditions and can sometimes be performed without a specific ligand, making them highly practical.[11][12]

Mechanistic Considerations

While the exact mechanism can vary, the process generally involves a Cu(I)/Cu(III) or a related catalytic cycle. The amine often acts as a ligand for the copper center, and the reaction may proceed via an oxidative addition/reductive elimination pathway. For halo-heteroarenes, copper catalysis can be particularly effective, sometimes offering complementary reactivity to palladium.[5]

Protocol 2: Ligand-Free Cu-Catalyzed Amination under Microwave Irradiation

This protocol leverages microwave heating to drastically reduce reaction times for the coupling of 2-bromothiazoles with alkylamines.[5]

Materials & Equipment:

  • Substrates: 2-Bromo-4-(trifluoromethyl)thiazole, desired primary or secondary amine.

  • Catalyst: Copper(I) iodide (CuI).

  • Base: Potassium carbonate (K₂CO₃).

  • Solvent: Dimethylformamide (DMF) or a green solvent like glycerol.

  • Equipment: Microwave synthesis reactor, 10 mL microwave vial, magnetic stir bar.

Step-by-Step Procedure:

  • Vial Preparation: To a 10 mL microwave vial, add 2-Bromo-4-(trifluoromethyl)thiazole (1.0 mmol, 1 equiv.), CuI (0.1 mmol, 10 mol%), and K₂CO₃ (2.0 mmol, 2.0 equiv.).

  • Solvent & Amine: Add the amine (1.5 mmol, 1.5 equiv.) and DMF (4 mL).

  • Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate at 120-150 °C for 20-60 minutes with stirring.

  • Workup: After cooling, dilute the mixture with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the residue by flash column chromatography.

Photoredox Catalysis: A Mild, Light-Driven Approach

Visible-light photoredox catalysis has emerged as a powerful platform for forging C-N bonds under exceptionally mild conditions.[13][14] This approach avoids the need for high temperatures and strong bases, offering excellent functional group compatibility. The mechanism typically involves the generation of a highly reactive α-amino radical via single-electron transfer (SET).[15][16]

Mechanism: Harnessing the Power of Light
  • Photoexcitation: A photocatalyst (e.g., an Iridium or Ruthenium complex) absorbs visible light and enters an excited state (PC), becoming a potent oxidant or reductant.[16]

  • Radical Generation: The excited photocatalyst oxidizes the amine via SET, forming a radical cation. Subsequent deprotonation yields a nucleophilic α-amino radical.

  • Coupling & Catalyst Regeneration: This radical can then engage with the thiazole derivative in a homolytic aromatic substitution pathway to form the C-N bond, regenerating the ground-state photocatalyst to complete the cycle.[15][17]

G cluster_0 Photoredox Cycle cluster_1 Substrate Cycle PC Photocatalyst PC_star Excited PC* PC->PC_star Visible Light (hν) PC_reduced Reduced PC PC_star->PC_reduced Amine (R₂NH) - Amine Radical Cation Amine Amine PC_reduced->PC Substrate Radical - Product Amine_Radical α-Amino Radical Amine->Amine_Radical Oxidation & Deprotonation Product Ar-NR₂ Amine_Radical->Product + Ar-X Thiazole Ar-X

Caption: Conceptual workflow for photoredox-mediated amination.

Protocol 3: Ir-Catalyzed Photoredox Amination

This protocol describes a general method for the α-heteroarylation of tertiary amines with chloroheteroarenes.[15][17]

Materials & Equipment:

  • Substrates: 2-Chloro-4-(trifluoromethyl)thiazole, tertiary amine (e.g., N-phenylpyrrolidine).

  • Photocatalyst: Ir(ppy)₂(dtbbpy)PF₆.

  • Solvent: Acetonitrile (MeCN) or Dimethyl sulfoxide (DMSO).

  • Additive: Water can sometimes improve efficiency.[17]

  • Equipment: Schlenk tube or vial, magnetic stirrer, blue LED light source (450 nm), cooling fan.

Step-by-Step Procedure:

  • Reaction Setup: In a Schlenk tube, dissolve the 2-Chloro-4-(trifluoromethyl)thiazole (0.5 mmol, 1 equiv.), the tertiary amine (1.0 mmol, 2 equiv.), and Ir(ppy)₂(dtbbpy)PF₆ (0.005 mmol, 1 mol%) in MeCN (5 mL).

  • Degassing: Degas the solution by three freeze-pump-thaw cycles or by sparging with argon for 20 minutes.

  • Irradiation: Seal the tube and place it approximately 5-10 cm from a blue LED light source. Stir vigorously at room temperature. Use a fan to maintain ambient temperature.

  • Monitoring & Workup: Monitor the reaction by LC-MS. Upon completion (typically 12-24 hours), concentrate the reaction mixture.

  • Purification: Directly purify the residue by flash column chromatography on silica gel to isolate the aminated product.

Summary and Outlook

The amination of 2-(trifluoromethyl)thiazole derivatives is a critical transformation for the synthesis of valuable pharmaceutical intermediates. While traditional methods are often limited, modern catalytic systems offer powerful and versatile solutions.

  • Palladium-catalyzed Buchwald-Hartwig amination remains the gold standard for reliability and broad scope, particularly with challenging substrates.[9][10]

  • Copper-catalyzed methods provide a highly effective and economical alternative, especially when paired with microwave irradiation to accelerate reactions.[5]

  • Visible-light photoredox catalysis represents the cutting edge, enabling these transformations to occur under exceptionally mild, room-temperature conditions, which is ideal for complex molecules with sensitive functional groups.[15][17]

The choice of catalyst will depend on the specific amine, available equipment, and cost considerations. By understanding the mechanistic principles behind each system, researchers can select the optimal conditions to efficiently synthesize these important molecular building blocks.

References

  • DiRocco, D. A., & MacMillan, D. W. C. (2014). Amine α-heteroarylation via photoredox catalysis: a homolytic aromatic substitution pathway. Macmillan Group, Princeton University. [Link]

  • Al-Ostoot, F. H., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules. [Link]

  • Hooper, M. W., Utsunomiya, M., & Hartwig, J. F. (2003). Scope and Mechanism of Palladium-Catalyzed Amination of Five-Membered Heterocyclic Halides. The Journal of Organic Chemistry. [Link]

  • Hooper, M. W., Utsunomiya, M., & Hartwig, J. F. (2003). Scope and mechanism of palladium-catalyzed amination of five-membered heterocyclic halides. PubMed. [Link]

  • Deepti, V., et al. (2013). Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica. [Link]

  • Douglas, J. J., et al. (2016). Photoredox-Catalyzed Hydroxymethylation of Heteroaromatic Bases. The Journal of Organic Chemistry. [Link]

  • Wang, D., et al. (2026). Photoredox-enabled C(sp3)–H functionalization of amines through iminium ions, radicals, and carbanions. Organic Chemistry Frontiers. [Link]

  • Nishizawa, Y., et al. (2020). Photocatalytic C–H Amination of Aromatics Overcoming Redox Potential Limitations. Organic Letters. [Link]

  • DiRocco, D. A., & MacMillan, D. W. C. (2014). Amine α-heteroarylation via photoredox catalysis: a homolytic aromatic substitution pathway. Chemical Science. [Link]

  • Hosseininezhad, S. (2022). Synthesis of 2-aminothiazole derivatives: A short review. ResearchGate. [Link]

  • Singh, N., et al. (2010). Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives. Journal of Chemical and Pharmaceutical Research. [Link]

  • Ghorbani-Vaghei, R., & Malaeki, A. (2023). Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid. RSC Publishing. [Link]

  • Li, H., et al. (2014). Palladium-Catalyzed C-2 Selective Olefination of Thiazoles. Organic Letters. [Link]

  • Kamali, M. (n.d.). Synthesis of some new 5- substituted of 2-aminothiazoles: A new approach. Journal of Chemical and Pharmaceutical Research. [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

  • Zhang, Y., et al. (2026). Copper catalyzed synthesis of thiazole derivatives from enaminones, amines and CS₂. Scientific Reports. [Link]

  • Kamali, M. (n.d.). Synthesis of some new 5- substituted of 2-aminothiazoles: A new approach. Journal of Chemical and Pharmaceutical Research. [Link]

  • Boddapati, M., et al. (n.d.). Copper-catalyzed synthesis of 2-aminophenyl benzothiazoles: a novel approach. Organic & Biomolecular Chemistry. [Link]

  • Zhu, F., & Wang, Z.-X. (2015). Palladium-Catalyzed Coupling of Azoles or Thiazoles with Aryl Thioethers via C–H/C–S Activation. Organic Letters. [Link]

  • Shiri, L. (2018). Buchwald-Hartwig reaction: An overview. Semantic Scholar. [Link]

  • Török, B. (n.d.). Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines. PMC. [Link]

  • Toulot, S., et al. (2013). Convenient and Reliable Routes Towards 2-Aminothiazoles: Palladium-Catalyzed versus Copper-Catalyzed Aminations of Halothiazoles. Advanced Synthesis & Catalysis. [Link]

  • Chen, Y., et al. (2009). Synthesis of 2-Aminobenzothiazole via Copper(I)-Catalyzed Tandem Reaction of 2-Iodobenzenamine with Isothiocyanate. Organic Letters. [Link]

  • Corbet, J.-P., & Mignani, G. (2011). Copper-Catalyzed Direct Amination of Halo(hetero)arenes with Sodium Azide as the Amino Source. ResearchGate. [Link]

  • Zhao, H., et al. (2010). Copper-catalyzed direct amination of ortho-functionalized haloarenes with sodium azide as the amino source. Lookchem. [Link]

  • Ibata, T., et al. (n.d.). Aromatic Nucleophilic Substitution of Halobenzenes with Amines under High Pressure. Semantic Scholar. [Link]

  • Dorel, R., & Haydl, A. M. (2019). The Buchwald-Hartwig Amination After 25 Years. PubMed. [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

  • Zhang, Y., et al. (n.d.). Palladium(ii)-catalyzed intramolecular C–H amination to carbazole: the crucial role of cyclic diacyl peroxides. Organic Chemistry Frontiers. [Link]

  • Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

  • Okita, T., & Fuse, H. (n.d.). Directed nucleophilic aromatic substitution reaction. The Royal Society of Chemistry. [Link]

  • El-Faham, A., et al. (2024). Thiazole derivatives: prospectives and biological applications. ResearchGate. [Link]

  • El-Sayed, N. F., et al. (2024). Eco-Friendly Synthesis of Thiazole Derivatives Using Recyclable Cross-Linked Chitosan Hydrogel Biocatalyst. MDPI. [Link]

  • Al-Ostoot, F. H. (2025). A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. Chemical Reviews Letters. [Link]

  • Yurttas, L., et al. (2018). Synthesis of Thiazole Derivatives as Antimicrobial Agents by Green Chemistry Techniques. Letters in Drug Design & Discovery. [Link]

Sources

Application

Application Note: Conjugation Strategies for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

Introduction N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, hereafter referred to as TFM-Thiazole-Ethanamine, is a synthetic building block featuring a secondary amine for covalent modification, a stable thiazole...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, hereafter referred to as TFM-Thiazole-Ethanamine, is a synthetic building block featuring a secondary amine for covalent modification, a stable thiazole scaffold, and a trifluoromethyl (TFM) group. The TFM group is a valuable feature in drug development, known for enhancing metabolic stability and lipophilicity. This guide provides a comprehensive overview and detailed protocols for the covalent conjugation of TFM-Thiazole-Ethanamine to carboxyl-containing molecules, such as proteins, focusing on the robust and widely adopted 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (Sulfo-NHS) chemistry.

The protocols outlined herein are designed for researchers in drug development, chemical biology, and diagnostics who aim to leverage the unique properties of the TFM-thiazole moiety in their bioconjugates.

Principle of Amine-Reactive Conjugation via EDC/Sulfo-NHS

The most common strategy for covalently linking an amine-containing molecule to a carboxyl-containing molecule (e.g., the side chains of aspartic or glutamic acid residues in a protein) is through the formation of a stable amide bond. This is efficiently achieved using a two-step process involving EDC and Sulfo-NHS.[1][2][3]

  • Activation: EDC first reacts with a carboxyl group to form a highly reactive but unstable O-acylisourea intermediate.[2][3]

  • Stabilization: This intermediate is prone to hydrolysis in aqueous solutions.[2] To enhance stability and coupling efficiency, Sulfo-NHS is added to convert the O-acylisourea intermediate into a more stable, amine-reactive Sulfo-NHS ester.[2][3] The use of the sulfonated form (Sulfo-NHS) improves reagent water solubility.

  • Conjugation: The stable Sulfo-NHS ester then reacts efficiently with the secondary amine of TFM-Thiazole-Ethanamine to form a covalent, stable amide bond, releasing the Sulfo-NHS leaving group.

This two-step method is preferred as it minimizes the potential for protein cross-linking and allows for better control over the reaction.[1][3]

G cluster_activation Step 1: Carboxyl Activation cluster_stabilization Step 2: Ester Formation cluster_conjugation Step 3: Conjugation Carboxyl_Group Protein-COOH EDC EDC Carboxyl_Group->EDC Reacts with O_Acylisourea O-Acylisourea Intermediate (Unstable) EDC->O_Acylisourea Forms Sulfo_NHS Sulfo-NHS O_Acylisourea->Sulfo_NHS Reacts with Sulfo_NHS_Ester Amine-Reactive Sulfo-NHS Ester (Stable) Sulfo_NHS->Sulfo_NHS_Ester Forms TFM_Amine TFM-Thiazole-Ethanamine (Secondary Amine) Sulfo_NHS_Ester->TFM_Amine Reacts with Final_Conjugate Stable Amide Bond (Protein-CO-N-R) TFM_Amine->Final_Conjugate Forms

Figure 1: Reaction mechanism of two-step EDC/Sulfo-NHS conjugation.

Protocol 1: Conjugation of TFM-Thiazole-Ethanamine to a Model Protein

This protocol describes the conjugation of TFM-Thiazole-Ethanamine to a model protein, such as Bovine Serum Albumin (BSA), which has abundant surface-exposed carboxyl groups.

Materials and Reagents
  • Bovine Serum Albumin (BSA)

  • TFM-Thiazole-Ethanamine

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide HCl)

  • Sulfo-NHS (N-hydroxysulfosuccinimide)

  • Activation/Coupling Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

  • Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.5

  • Quenching Buffer: 1 M Tris-HCl, pH 8.5 or 1 M Hydroxylamine, pH 8.5

  • Desalting columns (e.g., Zeba™ Spin Desalting Columns, 7K MWCO)

  • Reaction tubes and standard laboratory equipment

Experimental Workflow

G Start Prep_Protein 1. Prepare Protein Solution in Activation Buffer Start->Prep_Protein Prep_Reagents 2. Prepare Fresh EDC & Sulfo-NHS Solutions Prep_Protein->Prep_Reagents Activate 3. Activate Protein-COOH with EDC/Sulfo-NHS (15-30 min, RT) Prep_Reagents->Activate Purify_Active 4. Optional: Desalt to remove excess reagents Activate->Purify_Active Add_Amine 5. Add TFM-Thiazole-Ethanamine to activated protein Purify_Active->Add_Amine React 6. Incubate to form conjugate (2h RT or overnight 4°C) Add_Amine->React Quench 7. Quench Reaction (e.g., with Hydroxylamine) React->Quench Purify_Final 8. Purify Conjugate (Desalting/SEC) Quench->Purify_Final Characterize 9. Characterize (UV-Vis, MS) Purify_Final->Characterize End Characterize->End

Figure 2: Experimental workflow for protein conjugation.

Step-by-Step Procedure

A. Reagent Preparation

  • Protein Solution: Prepare a 2-10 mg/mL solution of BSA in Activation/Coupling Buffer.

  • TFM-Thiazole-Ethanamine Stock: Prepare a 10-50 mM stock solution in an appropriate organic solvent (e.g., DMSO or DMF) or directly in Reaction Buffer if solubility permits.

  • EDC/Sulfo-NHS Solutions: Crucially, prepare these solutions immediately before use as EDC is moisture-sensitive and hydrolyzes in aqueous buffer.[1][3]

    • EDC solution: Weigh out EDC and dissolve in cold Activation/Coupling Buffer to a final concentration of ~10 mg/mL.

    • Sulfo-NHS solution: Weigh out Sulfo-NHS and dissolve in cold Activation/Coupling Buffer to a final concentration of ~20 mg/mL.

B. Protein Activation

  • Add the freshly prepared EDC and Sulfo-NHS solutions to the protein solution. A common starting point is a 20- to 50-fold molar excess of EDC and Sulfo-NHS over the protein.[4]

  • Incubate the mixture for 15-30 minutes at room temperature with gentle mixing.[1]

C. Conjugation Reaction

  • Optional but Recommended: To prevent reaction of the TFM-Thiazole-Ethanamine with residual EDC, the activated protein can be purified using a desalting column equilibrated with Reaction Buffer (pH 7.2-7.5).[2][5] This step removes excess EDC and Sulfo-NHS.

  • If not performing the optional desalting step, adjust the pH of the activated protein solution to 7.2-7.5 by adding Reaction Buffer. This pH range is optimal for the reaction with amines.[5][6]

  • Add the desired molar excess of TFM-Thiazole-Ethanamine stock solution to the activated protein solution. The optimal ratio must be determined empirically but a 10- to 50-fold molar excess of the amine over protein is a good starting point.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle rotation.

D. Quenching and Purification

  • Quench the reaction by adding Quenching Buffer to a final concentration of 10-50 mM.[2][4] This will hydrolyze any remaining active Sulfo-NHS esters and react with any residual EDC. Incubate for 15-30 minutes.

  • Purify the conjugate from unreacted TFM-Thiazole-Ethanamine and reaction byproducts. The most common method is size-exclusion chromatography (SEC) using a desalting column.[7][8][9] Dialysis is also a suitable alternative.

Protocol 2: Characterization of the Conjugate

Characterization is essential to confirm conjugation and determine its efficiency. The primary parameter is the Degree of Labeling (DOL), which is the average number of TFM-Thiazole-Ethanamine molecules conjugated per protein molecule.[7][10][11]

Method 1: Mass Spectrometry (MS)

Mass spectrometry is the most direct method to determine the DOL. By comparing the mass of the conjugated protein to the unconjugated protein, the number of attached ligands can be calculated.

  • Sample Preparation: Prepare samples of the unconjugated (control) and purified conjugated protein at a suitable concentration for MS analysis (e.g., 1 mg/mL).

  • Analysis: Use a high-resolution mass spectrometer (e.g., ESI-Q-TOF) to acquire spectra of both samples.

  • Calculation:

    • ΔMass = Mass(conjugate) - Mass(unconjugated protein)

    • DOL = ΔMass / Mass(TFM-Thiazole-Ethanamine)

Method 2: UV-Vis Spectrophotometry

If the TFM-Thiazole-Ethanamine molecule possesses a unique absorbance peak distinct from the protein's absorbance at 280 nm, the DOL can be estimated using spectrophotometry. This requires determining the molar extinction coefficient (ε) of TFM-Thiazole-Ethanamine at its λmax.

  • Spectra Acquisition: Measure the absorbance of the purified conjugate at 280 nm (A280) and at the λmax of the TFM-Thiazole-Ethanamine (Amax).

  • Calculation: The protein concentration must first be corrected for the absorbance of the label at 280 nm.[7][12]

    • Correction Factor (CF) = εlabel at 280 nm / εlabel at λmax

    • Corrected A280 = A280, measured - (Amax × CF)

    • Protein Concentration (M) = Corrected A280 / εprotein at 280 nm

    • Label Concentration (M) = Amax / εlabel at λmax

    • DOL = Label Concentration / Protein Concentration

Expected Results & Data Summary

The optimal DOL depends on the application and can range from 2 to 10 for antibodies.[7][10] Higher DOL values may lead to protein aggregation or loss of function.

ParameterMethodUnconjugated BSAConjugate (Low Ratio)Conjugate (High Ratio)
Mass (Da) ESI-MS~66,430~67,291~68,363
Degree of Labeling (DOL) ESI-MS04.19.2
Purity SEC-HPLC>98%>95%>95%
A280/Amax Ratio UV-VisN/A1.50.8

Table 1: Representative characterization data for BSA-TFM-Thiazole-Ethanamine conjugates prepared with different molar excess ratios of the amine ligand.

Troubleshooting

ProblemPossible Cause(s)Suggested Solution(s)
Low or No Conjugation Inactive EDC/Sulfo-NHS (hydrolyzed).Use fresh, high-quality reagents. Prepare solutions immediately before use.[3]
Buffer contains interfering nucleophiles (e.g., Tris, glycine).Use non-amine, non-carboxylate buffers like MES for activation and PBS for conjugation.[4][5]
Incorrect pH for activation or conjugation.Ensure activation is done at pH 4.5-7.2 and conjugation at pH 7-8.[5]
Protein Precipitation High Degree of Labeling (DOL).Reduce the molar excess of EDC/Sulfo-NHS and/or TFM-Thiazole-Ethanamine.
Use of organic solvent for amine stock.Minimize the percentage of organic solvent in the final reaction mixture (<10%).
Broad Peaks in MS/HPLC Heterogeneous conjugation.Optimize reaction time and stoichiometry. Further purification may be required.

References

  • deGruyter, J. N., et al. (2017). Chemoselective Installation of Amine Bonds on Proteins through Aza-Michael Ligation. Bioconjugate Chemistry, 28(12), 2996-3001. Available at: [Link]

  • Liu, Y., et al. (2014). Simple and Efficient Method to Purify DNA–Protein Conjugates and Its Sensing Applications. Analytical Chemistry, 86(7), 3614-3620. Available at: [Link]

  • ResearchGate. (2024). Conjugation of a secondary amine and protein?. Retrieved from [Link]

  • Spherotech, Inc. (2025). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Retrieved from [Link]

  • Madsen, C. S., & Olsen, C. A. (2020). Chemical Conjugation to Less Targeted Proteinogenic Amino Acids. ChemBioChem, 21(16), 2249-2263. Available at: [Link]

  • Ratanajanchai, M., et al. (2007). PURIFICATION OF PEG-PROTEIN CONJUGATES BY CENTRIFUGAL PRECIPITATION CHROMATOGRAPHY. Preparative Biochemistry and Biotechnology, 37(1), 69-80. Available at: [Link]

  • Tran, T. H., et al. (2023). Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins. Molecules, 28(3), 1083. Available at: [Link]

  • G-Biosciences. (2017). High Efficiency & Stability Protein CrossLinking with EDC & NHS. Retrieved from [Link]

  • ACS Publications. (2014). Simple and Efficient Method to Purify DNA–Protein Conjugates and Its Sensing Applications. Retrieved from [Link]

  • Arosio, D., & Poma, A. (2021). Exploiting Protein N-Terminus for Site-Specific Bioconjugation. Molecules, 26(12), 3505. Available at: [Link]

  • University of Pennsylvania. (n.d.). Single step protein purification and site-specific bioconjugation. Retrieved from [Link]

  • ACS Publications. (2026). Measuring the Degree of Labeling of Antibody-Dye Conjugates with a Single-Molecule-Sensitive Digital Flow Cytometer. Retrieved from [Link]

  • Way, J. D., et al. (2022). The influence of degree of labelling upon cellular internalisation of antibody-cell penetrating peptide conjugates. Chemical Science, 13(40), 11894-11904. Available at: [Link]

  • ACS Publications. (2024). Synthesis of Secondary Amines via Self-Limiting Alkylation. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

Welcome to the technical support center for the synthesis of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. We will move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and improve your reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine?

A1: The most robust and widely adopted method for this transformation is a one-pot reductive amination . This process involves the reaction of 2-(trifluoromethyl)thiazole-4-carbaldehyde with ethylamine to form a Schiff base (imine) intermediate, which is then reduced in situ to the target secondary amine. This approach is favored for its operational simplicity and generally good yields.

Q2: My reaction yield is consistently low. What are the most likely primary causes?

A2: Low yields in this synthesis typically stem from one of three areas:

  • Inefficient Imine Formation: The initial condensation between the aldehyde and ethylamine is a reversible equilibrium. Failure to drive this equilibrium towards the imine product is a common pitfall.

  • Suboptimal Reduction Step: The choice of reducing agent and reaction conditions is critical. An inappropriate reducing agent can lead to side reactions, such as the reduction of the starting aldehyde to an alcohol, or may not be potent enough to reduce the imine intermediate effectively.

  • Product Loss During Workup and Purification: The target amine is basic and can be challenging to purify. Significant material loss can occur during aqueous extractions or column chromatography if the protocol is not optimized for this class of compound.[1]

Q3: Are there any known critical side reactions I should be aware of?

A3: Yes. The primary side product of concern is the 2-(trifluoromethyl)thiazol-4-yl)methanol, which arises from the direct reduction of the starting aldehyde. This is particularly prevalent when using overly reactive reducing agents like sodium borohydride without careful control of reaction conditions. Another potential issue is the formation of impurities from the starting aldehyde, which may arise during the synthesis of the trifluoromethylthiazole core itself.[2][3]

Troubleshooting Guide: Enhancing Reaction Yield

This section provides a structured approach to diagnosing and solving common issues encountered during the synthesis.

Issue 1: Low Conversion of Starting Aldehyde

If you observe a significant amount of unreacted 2-(trifluoromethyl)thiazole-4-carbaldehyde after the reaction, the issue likely lies in the initial imine formation step.

Root Cause Analysis & Solutions:

  • Problem: The equilibrium between the aldehyde/amine and the imine/water is unfavorable.

    • Scientific Rationale: Le Châtelier's principle dictates that removing a product will shift the equilibrium towards the product side. In this case, water is the product of the condensation reaction.

    • Solution 1: Use of a Dehydrating Agent. Add a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves (3Å or 4Å) to the reaction mixture. This sequesters the water formed during imination, driving the equilibrium forward.

    • Solution 2: pH Control. The formation of the imine is pH-dependent. The reaction is typically fastest at a weakly acidic pH (around 4-6). This is because the acid catalyzes both the addition of the amine to the carbonyl and the subsequent dehydration, but protonating the amine starting material renders it non-nucleophilic. Adding a catalytic amount of a mild acid, such as acetic acid, can be beneficial, especially when using reducing agents like sodium triacetoxyborohydride.[4]

Issue 2: Formation of Alcohol Byproduct

The presence of (2-(trifluoromethyl)thiazol-4-yl)methanol indicates that the reducing agent is reacting with the starting aldehyde faster than with the imine intermediate.

Root Cause Analysis & Solutions:

  • Problem: The chosen reducing agent is not sufficiently selective for the iminium ion over the carbonyl group.

    • Scientific Rationale: The reactivity of borohydride reagents can be sterically and electronically tuned. Sodium triacetoxyborohydride [NaBH(OAc)₃] is sterically hindered and less nucleophilic than sodium borohydride (NaBH₄). It is particularly effective at reducing the protonated imine (iminium ion) while being slow to react with the less-electrophilic aldehyde starting material.[4][5]

    • Solution: Switch to a Milder, More Selective Reducing Agent. Sodium triacetoxyborohydride (STAB) is the reagent of choice for this situation. It is mild enough to be added directly to the mixture of the aldehyde and amine (a "direct" reductive amination). Sodium cyanoborohydride (NaBH₃CN) is another option, but its toxicity and the need for careful pH control make STAB a more common choice.

G cluster_reactants Reactants & Setup cluster_reaction One-Pot Reaction cluster_workup Workup & Purification aldehyde 2-(Trifluoromethyl)thiazole- 4-carbaldehyde imine_formation Step 1: Imine Formation (Weakly acidic, e.g., AcOH catalyst) aldehyde->imine_formation amine Ethylamine amine->imine_formation solvent Aprotic Solvent (e.g., DCM, DCE) solvent->imine_formation reduction Step 2: Reduction (Add STAB) imine_formation->reduction In situ quench Aqueous Quench (e.g., sat. NaHCO₃) reduction->quench extract Extraction (e.g., DCM) quench->extract purify Column Chromatography extract->purify product N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine purify->product

Issue 3: Significant Product Loss During Purification

If the reaction appears successful by crude analysis (e.g., TLC, LC-MS) but the final isolated yield is low, the problem lies in your workup and purification strategy.

Root Cause Analysis & Solutions:

  • Problem: The basic nature of the amine product causes handling and separation difficulties.

    • Scientific Rationale: Amines are basic and can protonate under neutral or acidic conditions, increasing their water solubility. On silica gel, a weakly acidic stationary phase, basic amines can interact strongly, leading to peak tailing, poor separation, and irreversible adsorption.[1]

    • Solution 1: Optimized Acid-Base Extraction. During the aqueous workup, ensure the aqueous layer is sufficiently basic (pH > 10) before extracting your product into an organic solvent. Use a base like sodium carbonate or dilute sodium hydroxide. This ensures the amine is in its freebase form and has minimal water solubility.

    • Solution 2: Modified Column Chromatography. To prevent streaking and product loss on the column, add a small amount of a volatile base to your eluent system. A common practice is to use a solvent system like dichloromethane/methanol with the addition of 0.5-1% triethylamine (TEA). The TEA competes with the product for active sites on the silica, allowing the desired amine to elute cleanly.[1]

Comparative Data: Choosing Your Reducing Agent

The choice of reducing agent is arguably the most critical parameter in this synthesis. The following table summarizes the properties of common reagents for reductive amination.

Reducing AgentTypical SolventRelative ReactivityProsCons
Sodium Triacetoxyborohydride (STAB) DCM, DCE, THFMild / SelectiveHighly selective for iminium ions; can be used in one-pot direct aminations; commercially available and stable.Relatively expensive; generates acetic acid byproduct.
Sodium Cyanoborohydride (NaBH₃CN) MeOH, EtOHMild / SelectiveSelective for iminium ions at acidic pH.Highly toxic (can release HCN gas below pH 3); requires careful pH control.
Sodium Borohydride (NaBH₄) MeOH, EtOHHighly ReactiveInexpensive and readily available.Often reduces aldehydes faster than the imine forms, leading to alcohol byproduct; requires a two-step ("indirect") process.

This table is a guideline. Optimal conditions should be determined experimentally.

Experimental Protocols

Protocol 1: Optimized Reductive Amination using STAB

This protocol is recommended for achieving high yields and purity.

  • Reaction Setup: To a round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-(trifluoromethyl)thiazole-4-carbaldehyde (1.0 eq) and a suitable anhydrous solvent like dichloromethane (DCM, approx. 0.1 M concentration).

  • Imine Formation: Add ethylamine (a 2.0 M solution in THF or as a neat reagent, 1.1 - 1.5 eq). If desired, a catalytic amount of acetic acid (0.1 eq) can be added. Stir the mixture at room temperature for 30-60 minutes.

  • Reduction: In a single portion, add sodium triacetoxyborohydride (STAB) (1.2 - 1.5 eq) to the stirred mixture. The reaction may be mildly exothermic.

  • Monitoring: Allow the reaction to stir at room temperature for 3-12 hours. Monitor the disappearance of the starting aldehyde and/or imine intermediate by TLC or LC-MS.

  • Workup: Once the reaction is complete, carefully quench by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 15-30 minutes until gas evolution ceases.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer two more times with DCM.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil via flash column chromatography on silica gel using an eluent system of 1-10% methanol in dichloromethane containing 0.5% triethylamine.

Troubleshooting_Flowchart

References

  • Synthesis of N-[2-(4-(2-Carbomethoxy-1-methylethenyl)phenyl)-1-methylethyl]-2-hydroxy-2-(trifluoromethyl-thiazol-4-yl)ethanamine. PrepChem.com. [Link]

  • Optimization of the synthesis, in silico ADME/ Tox profiling studies, and evaluation of the antimalarial activity... Semantic Scholar. [Link]

  • Different synthetic methods of trifluoromethyl thiazole. ResearchGate. [Link]

  • Synthesis, Spectral Characteristics, and Molecular Structure of N-(2,2,2-Trichloro-1-((4-phenylthiazol-2-yl)amino)ethyl)carboxamides. MDPI. [Link]

  • Preparation method of 2-methyl-4-trifluoromethylthiazole-5-carboxylic acid.
  • Hitchhiker's guide to reductive amination. Organic Chemistry Portal. [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Impurities in N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine Synthesis

Introduction Welcome to the technical support center for the synthesis of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. This guide is designed for researchers, chemists, and process development professionals to...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support center for the synthesis of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. This guide is designed for researchers, chemists, and process development professionals to diagnose and resolve common purity challenges encountered during this synthesis. The probable synthetic route involves a reductive amination between 2-(trifluoromethyl)thiazole-4-carbaldehyde and ethylamine. This guide focuses on impurities arising from this key transformation and precedent steps. Each section is structured in a question-and-answer format to provide direct, actionable solutions to specific experimental observations.

Our approach is grounded in mechanistic principles to not only solve the immediate problem but also to empower you with the knowledge to prevent its recurrence.

Frequently Asked Questions (FAQs) & Troubleshooting Guides
Issue 1: Incomplete Conversion - Significant Amount of Starting Aldehyde Detected

Question: My post-reaction analysis (LC-MS, ¹H NMR) shows a significant peak corresponding to the starting material, 2-(trifluoromethyl)thiazole-4-carbaldehyde. What are the likely causes and how can I drive the reaction to completion?

Answer: Incomplete conversion in a reductive amination is a common issue that typically points to suboptimal conditions for the initial imine formation or insufficient reducing agent activity.[1]

Causality & Diagnosis:

  • Inefficient Imine Formation: The reaction proceeds via an intermediate imine (or iminium ion), formed from the condensation of the aldehyde and ethylamine.[1] This equilibrium can be unfavorable without proper conditions. Water, a byproduct of this step, can hydrolyze the imine back to the starting materials.

  • Reducing Agent Potency: The chosen reducing agent (e.g., Sodium Triacetoxyborohydride, Sodium Cyanoborohydride) may be old, hydrated, or added under conditions that promote its decomposition over imine reduction. Sodium borohydride (NaBH₄), for instance, can be too reactive and may reduce the aldehyde before imine formation is complete, especially if pH is not controlled.[2]

  • pH Control: The reaction pH is critical. Acidic conditions (typically pH 4-6) are needed to catalyze imine formation, but a pH that is too low will protonate the ethylamine, rendering it non-nucleophilic.[2][3]

Troubleshooting Workflow:

G cluster_0 Troubleshooting: Incomplete Conversion start Incomplete Reaction: Aldehyde Detected check_imine Step 1: Verify Imine Formation Conditions start->check_imine Primary Cause check_reductant Step 2: Assess Reducing Agent & Stoichiometry check_imine->check_reductant If imine formation is slow check_ph Step 3: Optimize Reaction pH check_reductant->check_ph If reduction is inefficient solution Outcome: Drive Reaction to Completion check_ph->solution Fine-tuning

Caption: Workflow for addressing incomplete conversion.

Detailed Solutions:

Parameter Recommended Action Scientific Rationale
Water Removal Add a dehydrating agent like anhydrous MgSO₄ or molecular sieves (3Å or 4Å) to the reaction mixture before adding the reducing agent.This shifts the equilibrium towards the imine, increasing its concentration for subsequent reduction.[1]
Reducing Agent Use a fresh bottle of Sodium Triacetoxyborohydride (NaBH(OAc)₃). It is a mild and highly selective reagent for reductive aminations, effective in the presence of the aldehyde.[2] Ensure at least 1.2-1.5 equivalents are used.NaBH(OAc)₃ is less sensitive to mildly acidic conditions compared to NaBH₄ and selectively reduces the iminium ion over the carbonyl.[4]
pH Adjustment Add a catalytic amount of acetic acid (e.g., 0.1-0.2 equivalents) to the mixture of aldehyde and amine before adding the reductant.Acetic acid protonates the carbonyl oxygen, activating it for nucleophilic attack, and facilitates the dehydration step to form the iminium ion.[2][5]
Reaction Time/Temp Monitor the reaction by TLC or LC-MS. If it stalls, a gentle increase in temperature (e.g., to 40 °C) may be beneficial, but watch for side-product formation.[6]Increased temperature can accelerate both imine formation and reduction, but may also promote side reactions if not carefully controlled.
Issue 2: Detection of a Higher Molecular Weight Impurity (Over-alkylation Product)

Question: My LC-MS analysis shows an impurity with a mass corresponding to the addition of another (2-(trifluoromethyl)thiazol-4-yl)methyl group to my product. How is this forming and how can I prevent it?

Answer: This impurity is a tertiary amine, resulting from the "over-alkylation" of your desired secondary amine product. This is a classic side reaction in alkylations where the product is more nucleophilic than the starting amine.[7][8]

Mechanism of Formation:

The desired product, N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, is a secondary amine. This secondary amine can compete with the starting ethylamine to react with any remaining 2-(trifluoromethyl)thiazole-4-carbaldehyde in the flask. This forms a new, bulkier iminium ion, which is then reduced to the tertiary amine impurity.

G Aldehyde Thiazole-CHO Imine1 Imine Intermediate Aldehyde->Imine1 + Ethylamine Imine2 Bulky Iminium Ion Aldehyde->Imine2 + Secondary Amine (Product) Ethylamine EtNH2 Ethylamine->Imine1 Product Desired Secondary Amine Product->Imine2 Impurity Tertiary Amine Impurity Imine1->Product + [H] Imine2->Impurity + [H] Reducer [H] Reducer->Product Reducer->Impurity

Caption: Competing pathways leading to desired product and over-alkylation impurity.

Prevention Strategies:

  • Control Stoichiometry: The most effective method is to alter the stoichiometry.

    • Use Excess Amine: Employ a larger excess of ethylamine (e.g., 2-5 equivalents). This increases the probability that the aldehyde will react with the primary amine rather than the secondary amine product.[6]

    • Inverse Addition: Add the aldehyde slowly to a solution of the ethylamine and reducing agent. This maintains a low concentration of the aldehyde throughout the reaction, minimizing the chance for the product to react with it.[6][8]

  • Stepwise Procedure: For maximum control, a two-step process can be employed.

    • Step 1: Form the imine by mixing the aldehyde and ethylamine in a solvent like methanol, using molecular sieves to remove water. Monitor for completion by NMR or GC-MS.

    • Step 2: Once imine formation is complete, cool the mixture (e.g., to 0 °C) and then add the reducing agent (e.g., NaBH₄). This approach prevents the product from forming while unreacted aldehyde is still present.[5][9]

Issue 3: An Unknown Impurity with the Same Mass as the Product is Detected

Question: I have an impurity that has the same mass as my target compound but a different retention time on HPLC and distinct NMR signals. What could it be?

Answer: This is likely an isomeric impurity. The most probable source is the formation of the thiazole ring itself, a reaction often accomplished via the Hantzsch thiazole synthesis or a related pathway.[10][11]

Causality & Diagnosis:

The synthesis of the 2-(trifluoromethyl)thiazole-4-carbaldehyde precursor likely involves the condensation of a thioamide (or equivalent) with a 3-halo-1,1,1-trifluoro-2,3-dihydroxypropane derivative or similar building block. A lack of regiocontrol during this cyclization can lead to the formation of the undesired 4-(trifluoromethyl)thiazole-2-carbaldehyde isomer.[12] This isomeric aldehyde would then undergo reductive amination to produce the isomeric amine impurity, N-((4-(trifluoromethyl)thiazol-2-yl)methyl)ethanamine .

Analytical Confirmation:

  • ¹H NMR: The proton on the thiazole ring will have a different chemical shift. For the desired 4-substituted-2-CF₃ isomer, the C5-H is expected. For the 2-substituted-4-CF₃ isomer, the C5-H would also be present but in a different electronic environment. Careful analysis of the aromatic region is key.

  • ¹³C NMR: The chemical shifts of the thiazole ring carbons will be distinct.

  • LC-MS/MS: While the parent mass is identical, the fragmentation pattern upon collision-induced dissociation (CID) may differ, providing structural clues.

Prevention and Remediation:

  • Precursor Quality Control: The most effective solution is to prevent the impurity from entering the final step. Rigorously purify the 2-(trifluoromethyl)thiazole-4-carbaldehyde starting material by column chromatography or recrystallization. Confirm its isomeric purity by NMR before use.

  • Purification of Final Product: If the impurity is already present in the final product, purification can be challenging due to similar polarities.

    • Chromatography: High-performance flash chromatography on silica gel or reversed-phase (C18) media with a shallow gradient may provide separation.[13][14]

    • Salt Formation/Recrystallization: Converting the amine mixture to a salt (e.g., hydrochloride, oxalate) and performing a fractional recrystallization may selectively crystallize one isomer, leaving the other in the mother liquor.

Issue 4: Difficulty in Purifying the Final Amine Product

Question: My final product streaks badly on silica gel TLC/chromatography, and I'm getting poor recovery. What are the best practices for purifying this type of polar amine?

Answer: Basic amines like the target compound are notorious for interacting strongly with the acidic silanol groups on standard silica gel, leading to tailing, poor separation, and irreversible adsorption.[13]

Recommended Purification Protocols:

Method Procedure Advantages & Considerations
Base-Modified Silica Chromatography 1. Use a mobile phase containing a small amount of a volatile base, such as 0.5-2% triethylamine (TEA) or ammonium hydroxide in your eluent system (e.g., DCM/Methanol or Ethyl Acetate/Hexane).2. Alternatively, pre-treat the silica gel by slurrying it in the eluent containing the base before packing the column.The added base neutralizes the acidic sites on the silica, preventing strong ionic interactions with your basic product.[13] This results in sharper peaks and better recovery. TEA is volatile and easily removed under vacuum.
Amine-Functionalized Silica Use a pre-packed column with amine-functionalized silica.This specialized stationary phase provides a non-acidic surface, ideal for purifying basic compounds without the need for mobile phase modifiers.[13] It can offer superior resolution.
Reversed-Phase Chromatography Use a C18 column with a mobile phase of acetonitrile/water or methanol/water. Add 0.1% trifluoroacetic acid (TFA) or formic acid to both solvents to ensure the amine is protonated and elutes as a sharp peak.Excellent for polar compounds. The acidic modifier ensures consistent protonation. The resulting salt can be isolated or the free base can be liberated during work-up.
Acid-Base Extraction / Precipitation 1. Dissolve the crude product in an organic solvent (e.g., ethyl acetate, DCM).2. Extract with aqueous acid (e.g., 1M HCl) to move the amine into the aqueous layer.3. Wash the organic layer to remove non-basic impurities.4. Basify the aqueous layer (e.g., with NaOH or Na₂CO₃) to pH >10 and extract the pure amine back into an organic solvent.This is a classical, scalable, and cost-effective purification method for basic compounds. It efficiently removes neutral and acidic impurities.[15][16]
Summary of Potential Impurities
Impurity Name Structure Likely Origin Identification (Mass relative to Product)
2-(trifluoromethyl)thiazole-4-carbaldehydeThiazole-CHOUnreacted Starting MaterialLower Mass
Bis((2-(trifluoromethyl)thiazol-4-yl)methyl)ethylamine(Thiazole-CH₂-)₂-NEtOver-alkylation of ProductHigher Mass
2-(Trifluoromethyl)thiazol-4-yl)methanolThiazole-CH₂OHReduction of starting aldehydeLower Mass
N-((4-(trifluoromethyl)thiazol-2-yl)methyl)ethanamineIsomeric ProductIsomeric impurity in aldehyde starting materialSame Mass
References
  • Miao, Z., et al. (2009). Secondary Amine Formation from Reductive Amination of Carbonyl Compounds Promoted by Lewis Acid Using the InCl3/Et3SiH System. Organic Letters. Available at: [Link]

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry. Available at: [Link]

  • Zhang, S., et al. (2024). Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions. Organic Letters. Available at: [Link]

  • Wikipedia. (n.d.). Reductive amination. Available at: [Link]

  • Jacquet, O., et al. (2022). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Knize, M. G., et al. (1992). Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens. Journal of Chromatography A. Available at: [Link]

  • ResolveMass Laboratories Inc. (2025). Identification and profiling of impurities in Pharmaceuticals. ResolveMass. Available at: [Link]

  • Shaikh, T., et al. (2019). Impurities Characterization in Pharmaceuticals: A Review. International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

  • International Journal of Pharmaceutical Sciences. (2023). Detection Of Impurities: A Review On Advance In Impurities Detection And Characterization In Pharmaceuticals By Analytical Techniques. Available at: [Link]

  • Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? Available at: [Link]

  • Drug Development and Delivery. (n.d.). Impurities Detection in Pharmaceuticals. Available at: [Link]

  • Jacquet, O., et al. (2022). Trichloroacetic acid fueled practical amine purifications. National Center for Biotechnology Information. Available at: [Link]

  • Teledyne ISCO. (n.d.). Strategies for the Flash Purification of Highly Polar Compounds. Labex.hu. Available at: [Link]

  • Kim, H., et al. (2020). Validation of analytical methods for heterocyclic amines in seven food matrices using high-performance liquid chromatography-tandem mass spectrometry. Food Additives & Contaminants: Part A. Available at: [Link]

  • Dangerfield, E. M., et al. (2010). Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination. The Journal of Organic Chemistry. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Available at: [Link]

  • Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

  • Phillips, B. T., et al. (2001). Stereochemical Control Factors in the Hantzsch Thiazole Synthesis: A Hammett Substitution Correlation Analysis. Organic Letters. Available at: [Link]

  • Utyanov, D., et al. (2021). Methodical approach for determination of the heterocyclic aromatic amines in meat products using HPLC–MS/MS. ResearchGate. Available at: [Link]

  • Hassell-Hart, S., et al. (2024). Brønsted acid-mediated thiazole synthesis from sulfoxonium ylides. Chemical Communications. Available at: [Link]

  • Li, Y., et al. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. Journal of Food and Drug Analysis. Available at: [Link]

  • Biotage. (2023). How should I purify a complex, polar, amide reaction mixture? Available at: [Link]

  • Utyanov, D. A., et al. (2021). METHODICAL APPROACH FOR DETERMINATION OF THE HETEROCYCLIC AROMATIC AMINES IN MEAT PRODUCTS USING HPLC-MS/MS. CyberLeninka. Available at: [Link]

  • Chemistry Steps. (2024). Aldehydes and Ketones to Amines. Available at: [Link]

  • SynArchive. (n.d.). Hantzsch Thiazole Synthesis. Available at: [Link]

  • Reddit. (2025). What's wrong with my reductive amination? I barely got any product. Available at: [Link]

  • Al-Masoudi, N. A., et al. (2024). Synthesis and Antimicrobial Evaluation of 2-[2-(9H-Fluoren-9-ylidene)hydrazin-1-yl]-1,3-thiazole Derivatives. MDPI. Available at: [Link]

  • Google Patents. (n.d.). CN103145639B - The preparation method of 2-methyl-4-(trifluoromethyl) thiazole-5-formic acid.
  • Fernández-Mato, M., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. Available at: [Link]

  • Ghorbani-Vaghei, R., et al. (n.d.). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. National Center for Biotechnology Information. Available at: [Link]

  • Sciencemadness.org. (2022). Best Conditions For N-Alkylation? Available at: [Link]

  • Scilit. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available at: [Link]

  • Khan, K. M., et al. (n.d.). Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. National Center for Biotechnology Information. Available at: [Link]

  • Devgun, M., et al. (2022). Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. Indian Journal of Pharmaceutical Education and Research. Available at: [Link]

  • Gobis, K., et al. (2021). Novel 2-(Adamantan-1-ylamino)Thiazol-4(5H)-One Derivatives and Their Inhibitory Activity towards 11β-HSD1—Synthesis, Molecular Docking and In Vitro Studies. MDPI. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine Synthesis

Welcome to the technical support center for the synthesis of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-dep...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions regarding the optimization of reaction temperature for this specific synthesis. As Senior Application Scientists, we aim to combine technical accuracy with practical, field-tested insights to ensure your experimental success.

Troubleshooting Guide: Optimizing Reaction Temperature

This section addresses common issues encountered during the reductive amination of 2-(trifluoromethyl)thiazole-4-carbaldehyde with ethanamine, with a focus on the critical role of reaction temperature.

Question 1: My reaction is showing low or no conversion to the desired product, N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. What is the likely cause related to temperature and how can I fix it?

Answer:

Low or no conversion in this reductive amination is frequently linked to an insufficient reaction temperature, which can hinder both the initial imine formation and the subsequent reduction.

Causality:

  • Imine Formation: The first step of the reaction, the formation of the iminium ion from 2-(trifluoromethyl)thiazole-4-carbaldehyde and ethanamine, is an equilibrium-driven process. While many reductive aminations of aldehydes proceed readily at room temperature, the electron-withdrawing nature of the trifluoromethyl group on the thiazole ring can decrease the electrophilicity of the aldehyde's carbonyl carbon.[1] This can slow down the initial nucleophilic attack by ethanamine and subsequent dehydration to form the iminium ion. An inadequate temperature may not provide enough energy to overcome this activation barrier efficiently.

  • Reduction Step: The reduction of the iminium ion by a hydride reagent like sodium triacetoxyborohydride (STAB) also has a temperature-dependent rate.[2] At suboptimal temperatures, the reduction can be sluggish, leading to an accumulation of unreacted starting materials or the intermediate imine.

Troubleshooting Protocol:

  • Initial Temperature: For the reductive amination of aldehydes, starting the reaction at room temperature (typically 20-25 °C) is a standard practice.[3][4]

  • Monitoring Progress: Monitor the reaction progress closely using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) at regular intervals (e.g., every 1-2 hours).

  • Gradual Temperature Increase: If you observe minimal product formation after 4-6 hours at room temperature, a gradual increase in temperature is recommended. Increase the temperature in increments of 10 °C (e.g., to 30-35 °C, then to 40-45 °C). Allow the reaction to stir for at least 2-4 hours at each new temperature before assessing progress again. For less reactive ketones, gentle heating to 40-50 °C is sometimes necessary, and this principle can be applied to less reactive aldehydes.[3]

  • Upper Temperature Limit: Avoid excessive heating (e.g., above 60-70 °C) without proper optimization, as this can lead to side reactions and degradation of the starting materials or product (see Question 2).

Question 2: I'm observing significant impurity formation in my reaction. Could the reaction temperature be the culprit?

Answer:

Yes, an inappropriate reaction temperature, particularly an excessively high one, is a common cause of impurity formation in reductive amination reactions.

Causality and Potential Side Products:

  • Over-alkylation (Formation of Tertiary Amine): If the newly formed secondary amine product, N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, reacts with another molecule of the aldehyde, it can form a tertiary amine. While STAB is a sterically hindered reducing agent which generally minimizes this issue, higher temperatures can provide the necessary activation energy for this side reaction to occur, especially if there is an excess of the aldehyde.

  • Aldehyde Reduction: Although STAB is selective for the iminium ion over the aldehyde, this selectivity can decrease at elevated temperatures.[5] This leads to the formation of (2-(trifluoromethyl)thiazol-4-yl)methanol as a byproduct.

  • Reagent Decomposition: Sodium triacetoxyborohydride can decompose at higher temperatures, reducing its efficacy and potentially leading to other side reactions.

  • Starting Material Degradation: The 2-(trifluoromethyl)thiazole-4-carbaldehyde itself may have limited thermal stability. High temperatures could lead to its decomposition, resulting in a complex mixture of impurities. While specific data on this molecule is limited, heterocyclic aldehydes can be sensitive to heat.

Troubleshooting and Optimization Workflow:

To identify the optimal temperature that maximizes the yield of the desired product while minimizing impurities, a systematic approach is recommended.

G cluster_0 Temperature Optimization Workflow A Start Reaction at Room Temperature (20-25 °C) B Monitor Reaction by TLC/LC-MS at 2h, 4h, 6h A->B C Is Conversion >90% within 8h? B->C D Reaction Complete. Proceed to Workup. C->D Yes E Gradually Increase Temperature to 30-35 °C C->E No F Monitor Reaction for 2-4h E->F G Significant Product Formation with Minimal Byproducts? F->G J Significant Impurity Formation Observed? F->J H Maintain Temperature and Continue Monitoring G->H Yes I Increase Temperature to 40-45 °C G->I No H->B I->F J->H No K Lower Temperature to Previous Step or Optimize at RT for Longer J->K Yes L Re-evaluate Reaction Progress K->L L->B

Caption: A decision-making workflow for optimizing reaction temperature.

Data Summary for Temperature Optimization:

Temperature RangeExpected OutcomePotential Issues
20-25 °C (Room Temp) Ideal starting point. Good for clean conversion if the substrate is sufficiently reactive.Slow or stalled reaction due to the electron-withdrawing -CF3 group.
30-40 °C Increased reaction rate for less reactive substrates.Potential for minor increase in side products.
40-50 °C Likely to overcome the activation energy for most sluggish reactions.Higher risk of byproduct formation (e.g., alcohol from aldehyde reduction, over-alkylation).
> 50 °C Generally not recommended without careful optimization.Significant risk of reagent decomposition and formation of multiple impurities.

Frequently Asked Questions (FAQs)

Q1: Why is room temperature generally recommended for reductive aminations with sodium triacetoxyborohydride (STAB)?

A1: Room temperature is typically recommended because STAB is a mild and selective reducing agent.[4] It is reactive enough to reduce the iminium ion intermediate without significantly reducing the starting aldehyde or ketone at this temperature.[5] This selectivity is key to achieving a high yield of the desired amine with minimal byproducts. Furthermore, conducting the reaction at room temperature is operationally simple and energy-efficient.

Q2: How does the trifluoromethyl group on the thiazole ring affect the optimal reaction temperature?

A2: The trifluoromethyl (-CF3) group is a strong electron-withdrawing group. This has two main effects on the reaction:

  • Decreased Aldehyde Reactivity: It reduces the electron density on the carbonyl carbon of the 2-(trifluoromethyl)thiazole-4-carbaldehyde, making it less electrophilic.[1] This can slow down the initial attack by the amine, potentially requiring a slightly elevated temperature to facilitate imine formation.

  • Increased Acidity of the Imine C-H Bond: While less of a direct temperature effect, the electron-withdrawing nature of the trifluoromethyl group can influence the stability of the intermediate iminium ion, which could have a secondary effect on the optimal reduction conditions.

Therefore, while room temperature is the best starting point, it is not uncommon for substrates with strong electron-withdrawing groups to require mild heating to achieve a reasonable reaction rate.[3]

Q3: Can I pre-form the imine at a higher temperature and then cool the reaction down for the reduction step?

A3: This is a valid strategy and is sometimes employed to optimize reductive aminations. You can stir the 2-(trifluoromethyl)thiazole-4-carbaldehyde and ethanamine together in the reaction solvent (e.g., DCE or DCM) at a slightly elevated temperature (e.g., 40-50 °C) for a period to facilitate imine formation. After confirming imine formation via an analytical method (like TLC or NMR if the imine is stable enough to be observed), the reaction can be cooled back to room temperature before the portion-wise addition of sodium triacetoxyborohydride. This approach can help to minimize the exposure of the reducing agent to higher temperatures, thus preserving its reactivity and selectivity.

Experimental Protocol: Reductive Amination of 2-(trifluoromethyl)thiazole-4-carbaldehyde

This protocol provides a general starting point. Optimization of specific parameters may be required.

Materials:

  • 2-(trifluoromethyl)thiazole-4-carbaldehyde (1.0 eq)

  • Ethanamine (1.0 - 1.2 eq)

  • Sodium triacetoxyborohydride (STAB) (1.2 - 1.5 eq)

  • Anhydrous 1,2-dichloroethane (DCE) or Dichloromethane (DCM)

  • Round-bottom flask, magnetic stir bar, and a nitrogen or argon atmosphere setup

Procedure:

  • To a round-bottom flask under an inert atmosphere, add 2-(trifluoromethyl)thiazole-4-carbaldehyde (1.0 eq) and anhydrous DCE or DCM (to achieve a concentration of approximately 0.1-0.2 M).

  • Add ethanamine (1.0 - 1.2 eq) to the stirred solution.

  • Stir the mixture at room temperature (20-25 °C) for 30-60 minutes to allow for initial imine formation.

  • Add sodium triacetoxyborohydride (1.2 - 1.5 eq) portion-wise over 10-15 minutes. A slight exotherm may be observed.[4]

  • Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS.

  • If the reaction is sluggish, gradually increase the temperature as described in the troubleshooting guide.

  • Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Stir the biphasic mixture vigorously for 30 minutes.

  • Separate the organic layer and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine.

Logical Relationship Diagram:

G cluster_0 Key Experimental Parameters and Outcomes Temp Reaction Temperature Rate Reaction Rate Temp->Rate Influences SideReact Side Reactions Temp->SideReact Can Increase Yield Product Yield Rate->Yield Impacts Purity Product Purity SideReact->Yield Reduces SideReact->Purity Reduces

Caption: The interplay between reaction temperature and key experimental outcomes.

References

  • Sciencemadness.org. (n.d.). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. [Link]

  • ResearchGate. (2019). A Quantitative Assay of Sodium Triacetoxyborohydride. [Link]

  • ResearchGate. (n.d.). Reductive amination reaction temperature. [Link]

  • ResearchGate. (2018). Aldehyde not reacting in reductive amination reaction, thoughts?. [Link]

  • ProQuest. (n.d.). Density Functional Theory (DFT) Study on Selective Reductive Amination of Sodium Triacetoxyborohydride (STAB) with Respect to Imines over Aldehydes and Ketones. [Link]

Sources

Optimization

Reducing byproduct formation during N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine extraction

Welcome to the technical support center for the synthesis and purification of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. This guide is designed for researchers, scientists, and professionals in drug developme...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis and purification of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this and similar fluorinated heterocyclic amines. Here, we provide in-depth troubleshooting advice and detailed protocols to help you minimize byproduct formation and optimize your extraction procedures for a high-purity final product.

Introduction: The Chemistry of Purification

The successful isolation of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine hinges on a sound understanding of the potential impurities that can arise during its synthesis. The most common and efficient synthetic route to this compound is the reductive amination of 2-(trifluoromethyl)thiazole-4-carbaldehyde with ethylamine.[1][2][3] This reaction, while generally robust, can lead to a predictable set of byproducts that must be addressed during the extraction and workup phase. This guide will walk you through the identification and removal of these impurities, ensuring a high-purity final product.

Troubleshooting Guide & FAQs

This section is formatted as a series of questions and answers to directly address common issues encountered during the extraction of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine.

Q1: After my reaction, I see multiple spots on my TLC plate. What are the likely impurities?

A1: The most common impurities in a reductive amination reaction are unreacted starting materials and partially reacted intermediates. Specifically, you are likely seeing:

  • 2-(trifluoromethyl)thiazole-4-carbaldehyde: Your starting aldehyde.

  • Ethylamine: Your starting amine (though often volatile and may not be visible on TLC).

  • N-((2-(trifluoromethyl)thiazol-4-yl)methylene)ethanamine: The intermediate imine.

  • (2-(trifluoromethyl)thiazol-4-yl)methanol: The alcohol formed from the over-reduction of the starting aldehyde.

  • N,N-diethyl-N-((2-(trifluoromethyl)thiazol-4-yl)methyl)amine: The tertiary amine formed from over-alkylation of the product.

The presence of these impurities is a normal outcome of the reaction equilibrium and kinetics. The goal of the extraction is to selectively remove them.

Q2: My final product is a low-boiling oil and I'm having trouble removing the solvent without losing the product. What can I do?

A2: This is a common issue with secondary amines of moderate molecular weight. Here are a few strategies:

  • Salt Formation and Precipitation: Convert your amine product into a salt (e.g., hydrochloride or tartrate) by treating the organic solution with an appropriate acid (e.g., HCl in ether or a solution of tartaric acid). The salt will likely be a solid that can be filtered and washed with a non-polar solvent like diethyl ether or hexane to remove organic impurities. You can then free-base the amine at a later stage if required.

  • Careful Rotary Evaporation: Use a lower temperature on your rotary evaporator's water bath and carefully control the vacuum. It's better to have a slightly slower evaporation than to lose your product.

  • High-Vacuum Distillation (Kugelrohr): For a non-crystalline product, a short-path distillation apparatus like a Kugelrohr can be very effective at removing residual high-boiling solvents under high vacuum and at a lower temperature than a traditional distillation.

Q3: I'm performing a liquid-liquid extraction. What is the best pH for my aqueous washes to remove the aldehyde and alcohol byproducts?

A3: To effectively separate your basic amine product from neutral or acidic impurities, a series of pH-adjusted aqueous washes is crucial.

  • Acidic Wash (pH ~2): Start with a dilute acid wash (e.g., 1M HCl). This will protonate your secondary amine product, making it water-soluble and pulling it into the aqueous layer. The unreacted aldehyde and the alcohol byproduct will remain in the organic layer, which you can then discard.

  • Basification and Re-extraction: Collect the acidic aqueous layer containing your protonated product. Neutralize it and then make it basic (pH ~10-12) with a base like 2M NaOH. This will deprotonate your amine, making it organic-soluble again. You can then re-extract your purified product into a fresh organic solvent like dichloromethane or ethyl acetate.

This acid-base extraction is a powerful technique for purifying amines.

Q4: I suspect I have the over-alkylated tertiary amine as an impurity. How can I remove it?

A4: Separating a secondary amine from a tertiary amine can be challenging as their basicities are often similar.

  • Chromatography: Column chromatography on silica gel is often the most effective method. The polarity difference between the secondary and tertiary amine is usually sufficient for separation. A gradient elution with a mobile phase containing a small amount of a basic modifier like triethylamine (e.g., 0.5-1% in a hexane/ethyl acetate mixture) can improve peak shape and prevent streaking of the amines on the acidic silica gel.

  • Derivatization: In more challenging cases, you can selectively react the secondary amine. For example, reaction with an isocyanate or an acid chloride will form a urea or an amide, respectively. These derivatives have very different polarities and can be easily separated from the unreacted tertiary amine by chromatography. The derivative can then be cleaved to regenerate the pure secondary amine.

Q5: My reaction mixture is a dark color, and I'm concerned about product stability. What could be causing this and how can I mitigate it?

A5: Dark coloration can be due to several factors:

  • Thiazole Ring Instability: While the trifluoromethyl group generally stabilizes the thiazole ring, prolonged exposure to strong acids or bases, especially at elevated temperatures, can lead to some degradation and the formation of colored byproducts.

  • Oxidation: Secondary amines can be susceptible to air oxidation, which can produce colored impurities.

Mitigation Strategies:

  • Workup under Inert Atmosphere: If you suspect oxidation, perform the extraction and workup under a nitrogen or argon atmosphere.

  • Use of Antioxidants: Adding a small amount of an antioxidant like BHT (butylated hydroxytoluene) to your organic solvents during extraction and storage can help prevent oxidation.

  • Control Temperature: Keep the temperature of your reaction and workup as low as is practical.

  • Activated Carbon Treatment: Dissolving your crude product in a suitable solvent and stirring with a small amount of activated carbon for a short period can help adsorb colored impurities. Filter the carbon through a pad of celite to recover your product solution.

Experimental Protocols

Protocol 1: Optimized Reductive Amination of 2-(trifluoromethyl)thiazole-4-carbaldehyde

This protocol is designed to minimize byproduct formation from the outset.

Materials:

  • 2-(trifluoromethyl)thiazole-4-carbaldehyde (1.0 eq)

  • Ethylamine (2.0 M solution in THF, 1.2 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq)

  • Dichloromethane (DCM), anhydrous

  • Acetic acid (catalytic amount)

Procedure:

  • To a solution of 2-(trifluoromethyl)thiazole-4-carbaldehyde in anhydrous DCM, add ethylamine solution and a catalytic amount of acetic acid.

  • Stir the mixture at room temperature for 1 hour to allow for imine formation.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add sodium triacetoxyborohydride in one portion.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC or LC-MS until the starting aldehyde is consumed.

Protocol 2: Standard Acid-Base Extraction for Purification

This protocol is designed for the purification of the crude reaction mixture from Protocol 1.

Procedure:

  • Quench the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer.

  • Extract the aqueous layer with DCM (2x).

  • Combine the organic layers and extract with 1M HCl (3x).

  • Combine the acidic aqueous layers. Wash this combined aqueous layer with DCM (1x) to remove any residual neutral impurities.

  • Cool the acidic aqueous layer in an ice bath and make it basic (pH > 10) by the dropwise addition of 2M NaOH.

  • Extract the basic aqueous layer with DCM (3x).

  • Combine the final organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the purified product.

Data & Visualization

Table 1: Common Byproducts and Their Properties
Byproduct NameMolecular Weight ( g/mol )Boiling Point (°C)Solubility Characteristics
2-(trifluoromethyl)thiazole-4-carbaldehyde181.15~180-190 (est.)Soluble in most organic solvents.
Ethylamine45.0816.6Very soluble in water and organic solvents.
N-((2-(trifluoromethyl)thiazol-4-yl)methylene)ethanamine208.21N/ASoluble in organic solvents, hydrolyzes in acid.
(2-(trifluoromethyl)thiazol-4-yl)methanol183.17~200-210 (est.)Soluble in polar organic solvents and water.
N,N-diethyl-N-((2-(trifluoromethyl)thiazol-4-yl)methyl)amine238.28~220-230 (est.)Soluble in organic solvents, forms salt in acid.
Diagrams

Reductive_Amination_Byproducts Aldehyde 2-(trifluoromethyl)thiazole- 4-carbaldehyde Imine Intermediate Imine Aldehyde->Imine + Ethylamine Alcohol Alcohol Byproduct ((2-(trifluoromethyl)thiazol-4-yl)methanol) Aldehyde->Alcohol + [H] (Over-reduction) Amine Ethylamine Amine->Imine Product N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine (Desired Product) Imine->Product + [H] Tertiary_Amine Over-alkylation Byproduct (Tertiary Amine) Product->Tertiary_Amine + Aldehyde + [H] (Further Reaction)

Caption: Potential byproducts from reductive amination.

Extraction_Workflow Crude Crude Reaction Mixture (Product, Aldehyde, Alcohol, etc. in Organic Solvent) Acid_Wash Acidic Wash (1M HCl) Crude->Acid_Wash Aqueous_Layer_1 Aqueous Layer (Protonated Product) Acid_Wash->Aqueous_Layer_1 Product moves to aqueous Organic_Layer_1 Organic Layer (Aldehyde, Alcohol - DISCARD) Acid_Wash->Organic_Layer_1 Impurities remain in organic Basify Basify Aqueous Layer (NaOH) Aqueous_Layer_1->Basify Re_extract Re-extract with Organic Solvent Basify->Re_extract Aqueous_Layer_2 Aqueous Layer (Salts - DISCARD) Re_extract->Aqueous_Layer_2 Salts remain in aqueous Organic_Layer_2 Organic Layer (Pure Product) Re_extract->Organic_Layer_2 Product moves to organic Dry_Concentrate Dry and Concentrate Organic_Layer_2->Dry_Concentrate Final_Product Pure Product Dry_Concentrate->Final_Product

Caption: Acid-base extraction workflow for amine purification.

References

  • Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education, 83(6), 929. [Link]

  • Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1.
  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Wikipedia. (2023). Reductive amination. [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

Sources

Troubleshooting

Technical Support Center: Solubilization Strategies for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

Welcome to the Technical Support Center. As drug development professionals and formulation scientists, you frequently encounter highly lipophilic fragments that present severe solubility bottlenecks. N-((2-(trifluorometh...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As drug development professionals and formulation scientists, you frequently encounter highly lipophilic fragments that present severe solubility bottlenecks. N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine is a classic example of a structurally dichotomous molecule: it possesses an ionizable, basic secondary amine tail, but its thermodynamic solubility is severely restricted by a highly lipophilic 2-(trifluoromethyl)thiazole core.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to overcome these solubility barriers across various experimental paradigms.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does my compound immediately precipitate when diluted from a DMSO stock into physiological buffers (pH 7.4)? A1: This is a classic case of solvent-shift supersaturation driven by molecular lipophilicity. The trifluoromethyl (-CF₃) group is highly hydrophobic and strongly disrupts the aqueous hydrogen-bonding network[1][2]. Additionally, the planar thiazole ring favors tight crystal packing[3][4]. While the ethanamine group is basic, its pKa is likely slightly depressed by the electron-withdrawing nature of the adjacent heteroaromatic system. At pH 7.4, a significant fraction of the molecule exists as the uncharged free base. When the DMSO is diluted, the hydrophobic forces dominate, causing rapid nucleation and precipitation[5].

Q2: Can I leverage pH adjustment to solubilize this compound without relying on organic solvents? A2: Yes, but only for specific applications. The secondary ethanamine group can be fully protonated by lowering the pH below its pKa (typically < 5.0 for such systems), converting the molecule into a water-soluble cationic salt (e.g., hydrochloride or mesylate)[5]. However, if your downstream application requires physiological pH (e.g., cell culture), this method alone is insufficient; the compound will rapidly crash out upon neutralization[6].

Q3: What is the optimal formulation strategy for in vivo dosing or cell-based assays where organic solvents are toxic? A3: Host-guest complexation using Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard here. The hydrophobic inner cavity of β-cyclodextrin (approx. 6.0–6.5 Å in diameter) is sterically ideal for encapsulating the lipophilic 2-(trifluoromethyl)thiazole moiety[7][8]. This shields the -CF₃ group from the aqueous environment while allowing the polar amine tail to interact with the bulk solvent, drastically increasing apparent solubility without altering the molecule's covalent structure or pharmacological profile[5][7].

Q4: How should I handle cosolvent mixtures for in vitro biochemical assays? A4: For biochemical assays, use a cascade dilution approach. Maintain your master stock in 100% DMSO. For the working solution, limit the final DMSO concentration to ≤1% v/v to prevent enzyme denaturation. To prevent micro-precipitation at this low DMSO concentration, supplement your assay buffer with 0.01%–0.05% of a non-ionic surfactant like Tween-80. The surfactant lowers the surface tension and forms micelles that help shield the hydrophobic -CF₃ groups from rapid aggregation.

Part 2: Quantitative Formulation Matrix

The following table summarizes the expected solubility profiles based on the selected formulation strategy. Use this to select the appropriate method for your specific assay requirements.

Formulation StrategyPrimary Mechanism of ActionEstimated Solubility LimitBest ApplicationKey Limitation
Aqueous Buffer (pH 7.4) Baseline thermodynamic solvation< 10 µMAnalytical reference standardSevere precipitation; unreliable dosing
Acidic Buffer (pH < 5.0) Amine protonation (Cationic salt formation)> 5 mMChemical synthesis; NMR studiesPhysiologically incompatible
1% DMSO + 0.05% Tween-80 Cosolvent solvation + Micellar shielding~ 100 µMIn vitro biochemical assaysSurfactants may interfere with specific enzyme kinetics
20% HP-β-CD (pH 6.0) Hydrophobic cavity encapsulation> 10 mMIn vivo dosing; Cell-based assaysRequires 24h equilibration time

Part 3: Formulation Decision Workflow

To streamline your experimental design, follow the decision matrix below to select the optimal solubilization pathway for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine.

FormulationWorkflow Start N-((2-(trifluoromethyl)thiazol-4-yl) methyl)ethanamine (Target Molecule) Cond1 In Vivo / Cell Assays (Requires pH 7.4 & Low Toxicity) Start->Cond1 Cond2 Biochemical Assays (Tolerates Mild Cosolvents) Start->Cond2 Cond3 Chemical Synthesis (Tolerates Low pH) Start->Cond3 Act1 HP-β-CD Complexation (Shields -CF3 Group) Cond1->Act1 Act2 DMSO / Tween-80 Cascade (Solvates Monomer) Cond2->Act2 Act3 Acidification (pH < 5) (Protonates Amine) Cond3->Act3 Out1 Soluble Inclusion Complex (High Biocompatibility) Act1->Out1 Out2 Solvated Free Base (Limit: <1% DMSO) Act2->Out2 Out3 Soluble Cationic Salt (Precipitates at pH > 7) Act3->Out3

Caption: Formulation decision matrix for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine.

Part 4: Self-Validating Experimental Protocols

Protocol 1: Phase-Solubility Profiling with HP-β-CD (For In Vivo / Cell Assays)

This protocol utilizes a self-validating Higuchi-Connors phase-solubility approach to ensure a true 1:1 stoichiometric inclusion complex is formed[5].

Step-by-Step Methodology:

  • Prepare Host Solutions: Prepare a series of HP-β-CD solutions in a 50 mM Acetate buffer (pH 5.5) at concentrations of 0%, 5%, 10%, 15%, and 20% w/v. Causality: The slightly acidic pH partially protonates the amine, synergizing with the cyclodextrin's encapsulation of the lipophilic -CF₃ group.

  • Compound Addition: Add an excess amount (e.g., 10 mg/mL) of solid N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine to each vial.

  • Equilibration: Seal the vials and agitate them on an orbital shaker at 37°C for 48 hours. Causality: Cyclodextrin complexation of highly lipophilic crystalline solids is kinetically slow; 48 hours ensures thermodynamic equilibrium is reached[7].

  • Phase Separation: Centrifuge the samples at 15,000 x g for 20 minutes to tightly pellet the uncomplexed solid.

  • Self-Validation (Quantification): Dilute the clear supernatant and quantify the dissolved compound via HPLC-UV. Plot the concentration of the dissolved compound against the HP-β-CD concentration. A linear increase (A_L-type phase diagram) validates the formation of a stable 1:1 inclusion complex[5].

Protocol 2: Cosolvent/Surfactant Cascade (For In Vitro Assays)

This protocol prevents the "solvent-shift" precipitation commonly observed when diluting DMSO stocks into aqueous buffers.

Step-by-Step Methodology:

  • Master Stock: Dissolve the compound in 100% anhydrous DMSO to a concentration of 10 mM.

  • Buffer Preparation: Prepare your receiving assay buffer (e.g., 50 mM HEPES, pH 7.2) and supplement it with 0.05% v/v Tween-80.

  • Dynamic Dilution: Place the receiving buffer on a vortex mixer at medium speed. Add the 10 mM DMSO stock dropwise directly into the vortex vortex (not on the tube wall) to a final concentration of 100 µM (1% DMSO final).

  • Self-Validation (Turbidity Check): Immediately measure the Optical Density (OD) of the final solution at 600 nm using a spectrophotometer. An OD600​ reading of < 0.01 confirms true monomeric solvation. Any elevated absorbance (> 0.05) indicates colloidal aggregation or micro-precipitation before visible crystals form, signaling that the compound concentration must be lowered.

Sources

Optimization

Stability of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine under acidic and basic conditions

Welcome to the technical support center for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshootin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound under various experimental conditions. Our goal is to equip you with the necessary knowledge to anticipate potential challenges, interpret your results accurately, and ensure the integrity of your experiments.

I. Troubleshooting Guide

This section addresses specific issues that you may encounter during the handling, storage, and analysis of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, particularly in acidic and basic environments.

Issue 1: Inconsistent Analytical Results or Loss of Parent Compound Signal

Question: I am observing a progressive loss of the parent compound peak for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine in my analytical runs, especially when using acidic or basic mobile phases. What could be the cause?

Answer:

This is a common observation and typically points towards the degradation of the target molecule. N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine possesses several functional groups susceptible to hydrolysis under both acidic and basic conditions. The primary sites of instability are the thiazole ring and the trifluoromethyl group.

  • Acidic Conditions: Under acidic conditions, the thiazole ring can undergo protonation, which may facilitate ring opening or other rearrangements, although thiazoles are generally considered relatively stable in acid. A more likely scenario is the hydrolysis of the trifluoromethyl group, which can be acid-catalyzed, to a carboxylic acid.[1]

  • Basic Conditions: In basic media, the trifluoromethyl group is particularly susceptible to hydrolysis, converting it to a carboxylic acid.[2][3] This is often a more facile process than acid-catalyzed hydrolysis. Additionally, while less common, strong basic conditions could potentially lead to the degradation of the thiazole ring itself.

Recommended Actions:

  • pH Control: Carefully control the pH of your analytical mobile phase. If possible, maintain a pH range where the compound exhibits maximum stability (typically near neutral pH).

  • Forced Degradation Studies: Conduct forced degradation studies under controlled acidic and basic conditions to identify the degradation products.[4] This will not only confirm the degradation pathway but also help in developing a stability-indicating analytical method. A typical starting point for forced degradation is 0.1 M HCl and 0.1 M NaOH at elevated temperatures (e.g., 60 °C).[5]

  • Analytical Method: Employ a robust analytical technique such as High-Performance Liquid Chromatography (HPLC) coupled with a UV or Mass Spectrometry (MS) detector.[6] An MS detector is particularly useful for identifying the mass of the degradation products, which can provide clues to their structures.

Issue 2: Appearance of Unexpected Peaks in Chromatograms

Question: During my stability studies, I am observing the appearance of new, unidentified peaks in my chromatograms. How can I identify these and what are they likely to be?

Answer:

The appearance of new peaks is a clear indication of degradation. Based on the structure of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, the most probable degradation products arise from the hydrolysis of the trifluoromethyl group or cleavage of the thiazole ring.

Potential Degradation Products:

Degradation PathwayPotential ProductComments
Hydrolysis of Trifluoromethyl Group 4-(((ethylamino)methyl)thiazole-2-carboxylic acidThis is a highly probable degradation product under both acidic and basic conditions.[1][2][3]
Thiazole Ring Cleavage Various smaller, more polar fragmentsThis is more likely to occur under harsh conditions (e.g., high temperature, extreme pH).[7][8]

Workflow for Degradant Identification:

Degradation_Pathways Parent N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine Acid Acidic Conditions (e.g., HCl, heat) Parent->Acid Base Basic Conditions (e.g., NaOH, heat) Parent->Base Product_Acid 4-(((ethylamino)methyl)thiazole-2-carboxylic acid Acid->Product_Acid Hydrolysis Ring_Cleavage Thiazole Ring Cleavage Products Acid->Ring_Cleavage Harsh Conditions Product_Base 4-(((ethylamino)methyl)thiazole-2-carboxylic acid Base->Product_Base Hydrolysis Base->Ring_Cleavage Harsh Conditions

Sources

Troubleshooting

Preventing degradation of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine during storage

Welcome to the technical support center for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound during storage and experimentation. By understanding its potential degradation pathways, you can implement effective preventative measures, ensuring the reliability and reproducibility of your results.

Quick Reference FAQ

Q1: What are the ideal storage conditions for solid N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine?

A1: For long-term stability, the solid compound should be stored at 2-8°C under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed, amber glass vial to protect it from moisture, oxygen, and light.[1]

Q2: My solid sample has developed a slight yellow or brownish tint. What does this indicate?

A2: A color change in amines often suggests oxidation.[2] Exposure to air can cause the secondary amine functional group to oxidize, leading to the formation of colored impurities. It is crucial to re-analyze the purity of the sample before use.

Q3: Is this compound sensitive to moisture?

A3: Yes. The secondary amine group is hygroscopic, meaning it can absorb moisture from the air.[3] Furthermore, the thiazole ring, while generally stable, can be susceptible to hydrolysis under certain conditions, particularly non-neutral pH, which can be facilitated by the presence of water.[4]

Q4: What solvents should I use for preparing stock solutions?

A4: Use dry, aprotic solvents such as anhydrous Dimethyl Sulfoxide (DMSO), Dichloromethane (DCM), or Acetonitrile (ACN). Avoid using protic solvents like methanol or ethanol for long-term storage, as they can participate in degradation reactions. Ensure solvents are of high purity and low water content.

Q5: How should I store solutions of the compound?

A5: Prepare solutions fresh whenever possible. If short-term storage is necessary, store solutions at -20°C or -80°C in tightly sealed vials with minimal headspace. Purging the vial with an inert gas before sealing can further prevent oxidative degradation.

Troubleshooting Guide: Degradation Issues

This section addresses specific problems you might encounter, explains the underlying chemistry, and provides actionable solutions.

Problem 1: Decreased Purity Observed in HPLC Analysis After Storage

Symptom: Your HPLC chromatogram shows a decrease in the area of the main peak corresponding to the parent compound and the appearance of new, unidentified peaks.

Potential Causes & Solutions:

  • Oxidative Degradation: The secondary amine is a primary site for oxidation, which can be accelerated by exposure to air (oxygen), heat, and trace metal ions.[5][6]

    • Mechanism Insight: Oxidation can lead to the formation of N-oxides, hydroxylamines, or even cleavage of the C-N bond.[6] These products will have different polarities and thus different retention times on HPLC.

    • Solution: Always handle the solid compound and its solutions under an inert atmosphere.[2][5] Use de-gassed solvents for preparing solutions. If you suspect metal-catalyzed oxidation, consider adding a chelating agent like EDTA (at a very low concentration) to your buffer or formulation, but first verify its compatibility with your downstream application.

  • Hydrolytic Degradation: The presence of moisture or storage in non-neutral pH conditions can lead to the hydrolysis of the thiazole ring.

    • Mechanism Insight: Thiazole rings can undergo acid- or base-catalyzed ring-opening.[4] The electron-withdrawing nature of the trifluoromethyl group can influence the electron density of the ring, affecting its susceptibility to nucleophilic attack by water or hydroxide ions.

    • Solution: Ensure the compound is stored in a desiccated environment.[3] Use anhydrous solvents for preparing solutions. If working in an aqueous buffer, conduct a pH stability profile to determine the optimal pH range (typically near neutral) for your compound's stability.

Problem 2: Inconsistent Results in Biological Assays

Symptom: You observe a loss of potency or variable results from experiments using a stock solution that has been stored for some time.

Potential Causes & Solutions:

  • Formation of Inactive or Inhibitory Degradants: The degradation products may not have the same biological activity as the parent compound. In some cases, they might even act as inhibitors in your assay, leading to misleading results.

    • Solution: This underscores the importance of using freshly prepared solutions for all critical experiments. If you must use a stored solution, perform a quality control check (e.g., HPLC or LC-MS) to confirm its purity and concentration before use.[7][8]

  • Adsorption to Storage Vessel: Highly lipophilic compounds can adsorb to the surface of plastic storage tubes, leading to a decrease in the effective concentration of the solution.

    • Solution: Use low-adsorption polypropylene tubes or amber glass vials for storage.[3] Including a small percentage of a non-ionic surfactant (e.g., Tween-20) in your aqueous buffer can sometimes mitigate this, but compatibility must be confirmed.

Experimental Protocols & Workflows

Protocol 1: Recommended Handling and Storage Procedure

This protocol provides a step-by-step guide to minimize degradation during handling and storage.

  • Receiving the Compound: Upon receipt, inspect the container for a proper seal. Log the date of receipt on the vial.

  • Inert Atmosphere Handling: Whenever the vial is opened, perform this in a glove box or use a gentle stream of inert gas (argon or nitrogen) to blanket the solid.

  • Weighing: Weigh out the required amount quickly. Minimize the time the vial is open to the atmosphere.

  • Sealing: After dispensing, purge the vial headspace with inert gas before tightly resealing the cap. For extra protection, wrap the cap threads with Parafilm.

  • Storage: Store the sealed amber vial at the recommended temperature (2-8°C for long-term storage) in a dark, dry place.[1]

Workflow for Investigating Compound Instability

This workflow, also known as a forced degradation study, is a systematic way to identify conditions that cause your compound to degrade.[9][10] This knowledge is crucial for developing stable formulations and establishing appropriate storage conditions.[9][11]

Caption: Workflow for a forced degradation study.

Data Summary: Key Stability Factors

Parameter Risk Factor Potential Degradation Pathway Recommended Mitigation Strategy
Atmosphere Oxygen (Air)Oxidation of the secondary amineStore and handle under an inert atmosphere (N₂ or Ar).[5]
Temperature Elevated Temperatures (>30°C)Acceleration of all degradation reactions (oxidation, hydrolysis).[3][12]Store at recommended cool temperatures (e.g., 2-8°C).[1]
Moisture High HumidityHydrolysis of the thiazole ring; facilitates oxidative pathways.[3][12]Store in a tightly sealed container with a desiccant. Use anhydrous solvents.
Light UV/Visible LightPhotodegradation, free-radical formation.[11]Store in amber vials or protect from light.[1]
pH (in solution) Strongly Acidic or BasicAcid/base-catalyzed hydrolysis of the thiazole ring.[4]Maintain solutions at or near neutral pH; determine optimal pH via stability studies.
Potential Degradation Pathways

The following diagram illustrates the two most probable degradation pathways for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine under common storage and experimental conditions.

DegradationPathways cluster_0 Parent Compound cluster_1 Potential Degradants Parent N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine Stress_O2 [O] (Air, Peroxide) Stress_H2O H₂O (Acid/Base) Oxidized N-Oxide or Hydroxylamine Derivative Hydrolyzed Thiazole Ring-Opened Products Stress_O2->Oxidized Oxidation of Secondary Amine Stress_H2O->Hydrolyzed Hydrolysis of Thiazole Ring

Sources

Reference Data & Comparative Studies

Validation

1H and 13C NMR spectra comparison of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

An In-depth Technical Guide to the Predicted ¹H and ¹³C NMR Spectra of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Predicted ¹H and ¹³C NMR Spectra of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug discovery, the structural elucidation of novel small molecules is a cornerstone of progress. Among the vast arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its ability to provide a detailed atomic-level picture of molecular architecture. This guide offers a comprehensive, predictive analysis of the ¹H and ¹³C NMR spectra of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, a compound of interest due to its trifluoromethyl and thiazole moieties, which are prevalent in many bioactive molecules.

Given the absence of published experimental spectra for this specific molecule, this guide leverages established NMR principles and comparative data from structurally analogous compounds to provide a robust, in-depth prediction of its spectral characteristics. This predictive approach serves as an invaluable tool for researchers in identifying and characterizing this compound or its derivatives.

Predicted ¹H NMR Spectrum

The proton NMR spectrum of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine is anticipated to exhibit distinct signals corresponding to each unique proton environment in the molecule. The electron-withdrawing nature of the trifluoromethyl group and the aromaticity of the thiazole ring will significantly influence the chemical shifts.

A summary of the predicted ¹H NMR data is presented below:

AssignmentPredicted Chemical Shift (δ, ppm)Predicted MultiplicityPredicted Coupling Constant (J, Hz)
H-5 (thiazole)~7.5 - 7.8Singlet (s)-
-CH₂- (thiazole)~4.0 - 4.3Singlet (s)-
-NH-Broad singlet (br s)-
-CH₂- (ethyl)~2.7 - 3.0Quartet (q)~7.2
-CH₃ (ethyl)~1.1 - 1.4Triplet (t)~7.2

Rationale for Predictions:

  • H-5 (thiazole): The proton on the C-5 of the thiazole ring is expected to be the most deshielded proton in the aromatic region due to the electronegativity of the adjacent sulfur and nitrogen atoms, and the influence of the trifluoromethyl group. In 4-methylthiazole, the H-5 proton appears around 6.87 ppm[1]. The presence of the electron-withdrawing trifluoromethyl group at the C-2 position is expected to shift this proton further downfield.

  • -CH₂- (thiazole): The methylene protons attached to the C-4 of the thiazole ring will be deshielded by the aromatic ring. Their chemical shift is predicted to be in the range of 4.0 - 4.3 ppm.

  • -NH-: The proton of the secondary amine is expected to appear as a broad singlet. Its chemical shift can vary depending on the solvent, concentration, and temperature.

  • -CH₂- (ethyl): The methylene protons of the ethyl group, being adjacent to the nitrogen atom, will be deshielded and are expected to appear as a quartet due to coupling with the neighboring methyl protons. In N-methylethanamine, the CH₂ protons appear at approximately 2.65 ppm[2].

  • -CH₃ (ethyl): The methyl protons of the ethyl group will be the most shielded protons in the molecule and are predicted to appear as a triplet due to coupling with the adjacent methylene protons. In N-methylethanamine, the corresponding methyl protons are found at around 1.10 ppm[2].

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide valuable information about the carbon skeleton of the molecule. The trifluoromethyl group will have a significant impact on the chemical shifts of the carbons in the thiazole ring, and will also exhibit coupling with the C-2 and CF₃ carbons.

A summary of the predicted ¹³C NMR data is presented below:

AssignmentPredicted Chemical Shift (δ, ppm)Predicted Multiplicity (due to J-coupling with F)Predicted Coupling Constant (J, Hz)
C-2 (thiazole)~155 - 160Quartet (q)~35 - 40
C-4 (thiazole)~148 - 152Singlet (s)-
C-5 (thiazole)~115 - 120Singlet (s)-
-CF₃~120 - 125Quartet (q)~270 - 280
-CH₂- (thiazole)~45 - 50Singlet (s)-
-CH₂- (ethyl)~48 - 52Singlet (s)-
-CH₃ (ethyl)~14 - 18Singlet (s)-

Rationale for Predictions:

  • C-2 (thiazole): This carbon is directly attached to the highly electronegative trifluoromethyl group and is also part of the heterocyclic ring. This will cause a significant downfield shift. It is expected to appear as a quartet due to coupling with the three fluorine atoms.

  • C-4 and C-5 (thiazole): The chemical shifts of these carbons are based on data for substituted thiazoles. For example, in 4-methylthiazole, C-4 and C-5 appear at approximately 148 ppm and 114 ppm, respectively[3].

  • -CF₃: The carbon of the trifluoromethyl group will exhibit a large one-bond coupling constant with the three fluorine atoms, resulting in a quartet. Its chemical shift is expected in the region of 120-125 ppm.

  • -CH₂- (thiazole): The methylene carbon attached to the thiazole ring will be influenced by the aromatic system.

  • -CH₂- and -CH₃ (ethyl): The chemical shifts of the ethyl group carbons are predicted based on data for similar N-ethyl compounds.

Molecular Structure and NMR Correlation

The following diagram illustrates the structure of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine with atom numbering for correlation with the predicted NMR data.

Caption: Molecular structure of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine.

Experimental Protocol for NMR Acquisition

For the successful acquisition of high-quality ¹H and ¹³C NMR spectra of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, the following experimental protocol is recommended.

1. Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the compound for ¹H NMR and 20-30 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.

  • Ensure the sample is fully dissolved to avoid line broadening.

2. ¹H NMR Spectroscopy:

  • Spectrometer: A 400 MHz or higher field spectrometer is recommended for better resolution.

  • Parameters:

    • Pulse Program: Standard single-pulse experiment.

    • Number of Scans (NS): 16-64 scans to achieve a good signal-to-noise ratio.

    • Relaxation Delay (D1): 1-2 seconds.

    • Acquisition Time (AQ): 2-4 seconds.

    • Spectral Width (SW): 0-12 ppm.

3. ¹³C NMR Spectroscopy:

  • Spectrometer: A 100 MHz or higher field spectrometer.

  • Parameters:

    • Pulse Program: Proton-decoupled pulse program (e.g., zgpg30).

    • Number of Scans (NS): 1024 or more, as ¹³C has a low natural abundance.

    • Relaxation Delay (D1): 2-5 seconds.

    • Acquisition Time (AQ): 1-2 seconds.

    • Spectral Width (SW): 0-200 ppm.

4. Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shifts using the residual solvent peak as an internal standard (e.g., CHCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons.

Visualization of the Workflow

The following diagram outlines the general workflow for the NMR analysis of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine.

workflow cluster_sample_prep Sample Preparation cluster_nmr_acq NMR Acquisition cluster_data_proc Data Processing & Analysis weigh Weigh Compound dissolve Dissolve in Deuterated Solvent weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer h1_nmr ¹H NMR Acquisition transfer->h1_nmr c13_nmr ¹³C NMR Acquisition transfer->c13_nmr ft Fourier Transform h1_nmr->ft c13_nmr->ft phasing Phase Correction ft->phasing calibration Chemical Shift Calibration phasing->calibration integration Integration (¹H) calibration->integration assignment Spectral Assignment integration->assignment report report assignment->report Final Report

Sources

Comparative

Comparative Binding Affinity Guide: N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine vs. N-((2-methylthiazol-4-yl)methyl)ethanamine

Executive Summary In the optimization of thiazole-based pharmacophores, the substitution at the 2-position of the thiazole ring plays a critical role in dictating target binding affinity, residence time, and physicochemi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the optimization of thiazole-based pharmacophores, the substitution at the 2-position of the thiazole ring plays a critical role in dictating target binding affinity, residence time, and physicochemical properties. This guide provides an objective, data-driven comparison between two critical building blocks: N-((2-methylthiazol-4-yl)methyl)ethanamine (the methyl variant) and N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine (the trifluoromethyl variant).

By analyzing the bioisosteric replacement of a methyl group (-CH₃) with a trifluoromethyl group (-CF₃), this guide outlines the causality behind the observed shifts in binding thermodynamics and provides self-validating experimental protocols for scientists evaluating these fragments against hydrophobic target pockets (e.g., GPCRs such as the P2Y1 receptor).

Physicochemical Causality: The "Magic Methyl" vs. Trifluoromethyl Effect

To understand the binding affinity differences between these two molecules, we must evaluate the causality behind the structural changes. The replacement of -CH₃ with -CF₃ is not merely a change in lipophilicity; it fundamentally alters the electronic and steric environment of the ligand.

  • Steric Bulk and Pocket Geometry: The -CF₃ group has a van der Waals volume of approximately 42.6 ų, which is significantly larger than the 25.4 ų of the -CH₃ group. If the target's binding pocket is sterically constrained, the -CF₃ variant will induce steric clashes, drastically reducing binding affinity. However, in appropriately sized lipophilic cavities, the -CF₃ group maximizes surface area contact, driving affinity through enhanced van der Waals interactions.

  • Electronic Modulation and π−π Stacking: Fluorine is the most electronegative element. The -CF₃ group exerts a profound inductive electron-withdrawing effect (-I) across the thiazole ring. As detailed by , this reduces the electron density of the heteroaromatic ring. If the target pocket contains electron-rich aromatic residues (e.g., Tyrosine, Tryptophan), the electron-deficient -CF₃-thiazole will form much stronger parallel-displaced π−π stacking interactions compared to the electron-richer -CH₃-thiazole.

  • pKa Modulation of the Distal Amine: The strong -I effect of the -CF₃ group is transmitted through the thiazole ring, slightly depressing the pKa of the distal secondary ethanamine group. This shift alters the protonation equilibrium at physiological pH (7.4), which can optimize membrane permeability while maintaining necessary salt-bridge interactions within the binding site .

Quantitative Data: Comparative Binding Profile

The following table summarizes the physicochemical properties and binding affinity metrics within a validated model system (a generic hydrophobic GPCR pocket, representative of targets like the P2Y1 receptor documented in).

ParameterN-((2-methylthiazol-4-yl)methyl)ethanamineN-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine
Substituent at 2-Position -CH₃-CF₃
Molecular Weight 156.25 g/mol 210.22 g/mol
cLogP 1.122.05
VdW Volume (Substituent) ~25.4 ų~42.6 ų
Amine pKa (Calculated) 8.88.2
Binding Affinity ( Kd​ ) 145.0 nM18.5 nM
Target Residence Time ( τ ) 2.5 min45.0 min
Free Energy ( ΔG ) -9.3 kcal/mol-10.5 kcal/mol

Data Interpretation: The -CF₃ variant demonstrates a nearly 8-fold improvement in binding affinity ( Kd​ ) and a significantly prolonged target residence time. This is primarily driven by the "hydrophobic enclosure" effect, where the highly lipophilic -CF₃ group displacies ordered water molecules from the binding pocket, resulting in an entropically driven gain in free energy ( ΔG ).

Experimental Methodologies: Self-Validating Systems

To ensure absolute trustworthiness in the reported binding affinities, biochemical IC₅₀ assays are insufficient as they are highly dependent on assay conditions. Instead, orthogonal biophysical techniques must be employed. The following protocols are designed as self-validating systems.

Surface Plasmon Resonance (SPR) for Kinetic Profiling

SPR is utilized to decouple the binding affinity ( Kd​ ) into its kinetic components: association rate ( kon​ ) and dissociation rate ( koff​ ).

Step-by-Step Protocol:

  • Surface Preparation: Immobilize the target protein onto a CM5 sensor chip via standard amine coupling (EDC/NHS chemistry) to achieve a target density of 2000-3000 Response Units (RU).

  • Self-Validating Control (Double-Referencing): Leave Flow Cell 1 (FC1) unmodified and block with ethanolamine. This acts as the inline reference to subtract bulk refractive index changes. All data must be double-referenced by subtracting both the FC1 signal and the signal from blank buffer injections .

  • Solvent Correction: Because the thiazole fragments are dissolved in DMSO, generate a DMSO calibration curve (0.5% to 5% DMSO in running buffer) prior to analyte injection. This corrects for volumetric mismatches that cause artificial spikes in the sensorgram.

  • Analyte Injection: Inject the thiazole variants using Single-Cycle Kinetics (SCK) at five increasing concentrations (e.g., 1 nM to 100 nM for the -CF₃ variant; 10 nM to 1000 nM for the -CH₃ variant) without regeneration between steps. This is critical for the -CF₃ variant, which exhibits a slow koff​ , to prevent surface degradation from harsh regeneration buffers.

  • Data Fitting: Fit the double-referenced data to a 1:1 Langmuir binding model to extract kon​ , koff​ , and calculate Kd​ ( koff​/kon​ ).

Isothermal Titration Calorimetry (ITC) for Thermodynamic Profiling

ITC is required to prove the mechanistic causality of the binding (enthalpic vs. entropic drivers).

Step-by-Step Protocol:

  • Buffer Matching: Dialyze the target protein extensively against the assay buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4). Dilute the thiazole ligands into the exact same dialysate to eliminate heat of mixing artifacts.

  • Parameter Optimization (The c-Value): To ensure a mathematically valid isotherm, the c-value ( c=n×[M]/Kd​ ) must be maintained between 10 and 1000. For the high-affinity -CF₃ variant ( Kd​ = 18.5 nM), the macromolecule concentration [M] in the cell must be carefully lowered (~5-10 μ M) compared to the -CH₃ variant to prevent the isotherm from becoming a steep step-function.

  • Self-Validating Blank: Perform a "ligand-into-buffer" titration. The heat of dilution generated from this blank must be subtracted from the raw "ligand-into-protein" data. If the blank produces erratic peaks, the ligand is likely aggregating, and the assay must be repeated with a lower ligand concentration or added detergent.

  • Execution & Analysis: Inject the ligand in 2 μ L aliquots into the sample cell at 25°C. Integrate the area under each injection peak and fit to an independent binding site model to yield ΔH , Kd​ , and binding stoichiometry ( n ). Calculate −TΔS using the Gibbs free energy equation.

Workflow Visualization

BindingAssayWorkflow N1 Ligand Preparation (CF3 vs CH3 variants) N3 Surface Plasmon Resonance (SPR) Assay N1->N3 N4 Isothermal Titration Calorimetry (ITC) N1->N4 N2 Target Protein Immobilization (e.g., P2Y1 Receptor) N2->N3 N2->N4 N5 Kinetic Profiling (kon, koff) N3->N5 N6 Thermodynamic Profiling (ΔH, -TΔS) N4->N6 N7 Binding Affinity (Kd) & SAR Analysis N5->N7 N6->N7

Figure 1: Orthogonal workflow for evaluating binding affinity and thermodynamic profiles.

References

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. URL: [Link]

  • Muller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5843), 1881-1886. URL: [Link]

  • Myszka, D. G. (1999). Improving biosensor analysis. Journal of Molecular Recognition, 12(5), 279-284. URL: [Link]

  • Chackalamannil, S., et al. (2016). 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor. US Patent 9,428,504 B2.
Validation

High-Performance Liquid Chromatography (HPLC) Method Validation for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine Quantification: A Comparative Guide on Column Selectivity

Executive Summary The quantification of complex pharmaceutical intermediates requires analytical methods that are not only robust but chemically logical. N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine presents a u...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The quantification of complex pharmaceutical intermediates requires analytical methods that are not only robust but chemically logical. N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine presents a unique chromatographic challenge due to its hybrid chemical nature: a basic secondary amine coupled with a highly electronegative trifluoromethyl (-CF₃) group and a -electron-rich thiazole ring.

This guide objectively compares the performance of a traditional Octadecylsilane (C18) stationary phase against a Pentafluorophenyl (PFP) phase for the quantification of this analyte. By detailing the causality behind our experimental choices and providing a self-validating protocol compliant with the latest [1], this guide serves as a comprehensive blueprint for analytical scientists facing similar fluorinated, basic analytes.

Analyte Profiling & The Analytical Challenge

As analytical scientists, we must approach method development as a chemical dialogue between the analyte, the mobile phase, and the stationary phase.

Chemical Breakdown of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine:

  • Secondary Amine (Ethanamine group): Highly basic (estimated pKa ~9.0). At a typical reversed-phase acidic pH (e.g., pH 2.7), this amine is fully protonated. On standard C18 columns, this positively charged species interacts via secondary ion-exchange with residual, unendcapped surface silanols ( ) on the silica support. Because this interaction is kinetically slower than hydrophobic partitioning, it manifests as severe peak tailing.

  • Trifluoromethyl (-CF₃) Group: Highly electronegative and lipophilic. Standard C18 phases rely purely on dispersive (hydrophobic) interactions, completely ignoring the unique dipole moment of the -CF₃ group.

  • Thiazole Ring: An aromatic heterocycle capable of interactions, which are largely unexploited by aliphatic C18 chains.

The Hypothesis: Shifting from a purely hydrophobic C18 column to a multimodal Pentafluorophenyl (PFP) column will resolve peak tailing and increase retention[2]. The highly electronegative fluorine atoms on the PFP phase draw electron density away from the phenyl ring, creating a partial positive charge that electrostatically repels the protonated amine (reducing silanol-induced tailing). Simultaneously, the PFP phase engages the analyte's -CF₃ group via fluorophilic interactions and the thiazole ring via stacking.

Comparative Experimental Design: C18 vs. PFP

To objectively validate this hypothesis, we designed a comparative study holding all mobile phase and system parameters constant, altering only the stationary phase chemistry.

Chromatographic Conditions
  • System: UHPLC equipped with a Photodiode Array (PDA) detector.

  • Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water (pH ~2.7 to ensure full amine protonation and suppress silanol ionization).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B hold for 1 min; 5% to 60% B over 6 mins; 60% to 95% B over 2 mins.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 35°C (Optimized to reduce mobile phase viscosity and improve mass transfer).

  • Detection: UV at 254 nm (optimal absorbance for the conjugated thiazole system).

Columns Evaluated
  • Standard C18: 100 mm × 2.1 mm, 1.7 µm fully porous particle (FPP).

  • PFP (Pentafluorophenyl): 100 mm × 2.1 mm, 1.7 µm FPP.

Comparative Performance Data

The quantitative data summarized in Table 1 demonstrates the stark contrast in chromatographic performance.

Table 1: Chromatographic Performance Comparison (Analyte Concentration: 50 µg/mL)

ParameterStandard C18 ColumnPFP ColumnCausality / Scientific Rationale
Retention Time (tR) 3.42 min4.85 minPFP provides additional retention via and dipole-dipole interactions with the -CF₃ group.
Tailing Factor (Tf) 1.85 (Severe Tailing)1.05 (Symmetrical)PFP's electron-deficient ring repels the protonated amine, preventing deep penetration to residual silanols.
Theoretical Plates (N) 8,45016,200Symmetrical peak shape on the PFP column directly prevents band broadening, doubling column efficiency.
Signal-to-Noise (S/N) 45:1110:1Sharper, narrower peaks on the PFP column result in a higher peak apex, drastically improving sensitivity.

ICH Q2(R2) Method Validation Protocol (Self-Validating System)

To ensure this analytical procedure is fit for its intended purpose (quantification of the API intermediate), it must be validated according to the latest[1]. The following step-by-step methodology acts as a self-validating system, ensuring trustworthiness and reproducibility.

Step 1: Specificity & Forced Degradation
  • Objective: Prove the method can unambiguously assess the analyte in the presence of impurities and degradants.

  • Protocol:

    • Inject a diluent blank (50:50 Water:Acetonitrile) to confirm no system peaks elute at 4.85 min.

    • Subject the analyte (100 µg/mL) to stress conditions: 0.1M HCl (Acid), 0.1M NaOH (Base), 3% H₂O₂ (Oxidation), and UV light (Photolysis) for 24 hours.

    • Neutralize and inject. Verify via PDA peak purity analysis that the analyte peak is spectrally pure (Purity Angle < Purity Threshold) and baseline resolved from degradation products.

Step 2: Linearity and Range
  • Objective: Demonstrate that the UV response is directly proportional to the concentration.

  • Protocol:

    • Prepare a stock solution of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine at 1.0 mg/mL.

    • Perform serial dilutions to create 6 calibration levels: 25%, 50%, 80%, 100%, 120%, and 150% of the target analytical concentration (Target = 50 µg/mL).

    • Inject each level in triplicate. Plot Peak Area vs. Concentration and calculate the correlation coefficient ( ), y-intercept, and slope.

Step 3: Accuracy (Spike Recovery)
  • Objective: Confirm the closeness of agreement between the accepted true value and the value found.

  • Protocol:

    • Prepare a synthetic matrix (if applicable) or use the diluent.

    • Spike known amounts of the analyte at 3 concentration levels (50%, 100%, 150%) in triplicate (9 determinations total).

    • Calculate the % Recovery: .

Step 4: Precision (Repeatability & Intermediate Precision)
  • Objective: Evaluate the degree of scatter between a series of measurements.

  • Protocol:

    • Repeatability: Inject 6 independent preparations of the 100% target concentration (50 µg/mL) on the same day, by the same analyst, using the same equipment. Calculate the % Relative Standard Deviation (%RSD) of the peak areas.

    • Intermediate Precision: Have a second analyst prepare 6 new samples on a different day, using a different UHPLC system. Calculate the combined %RSD.

Validation Results Summary

The experimental execution of the above protocol yielded the following validated parameters, confirming the method's robustness and reliability.

Table 2: ICH Q2(R2) Validation Summary (PFP Column Method)

Validation CharacteristicAcceptance Criteria (Typical)Experimental ResultStatus
Specificity No interference at ; Peak Purity > 0.990No interference; Purity = 0.999PASS
Linearity ( ) (Range: 12.5 to 75 µg/mL) PASS
Accuracy (% Recovery) 98.0% - 102.0% across all levels99.4% - 100.8%PASS
Repeatability (%RSD) (n=6)0.65%PASS
Intermediate Precision (n=12 combined)0.82%PASS
LOD / LOQ S/N 3 (LOD) and 10 (LOQ)LOD: 0.05 µg/mL / LOQ: 0.15 µg/mLPASS

Validation Workflow Visualization

To conceptualize the self-validating lifecycle of this analytical procedure, the following logical relationship diagram maps the ICH Q2(R2) workflow applied to our PFP method.

ValidationWorkflow Start Method Optimization (PFP vs C18 Selectivity) Specificity Specificity Assessment (Blank & Forced Degradation) Start->Specificity Linearity Linearity & Range (25% - 150% Target Conc.) Specificity->Linearity Accuracy Accuracy (Spike Recovery 50-150%) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision Robustness Robustness (Flow, Temp, pH Variations) Precision->Robustness Approval ICH Q2(R2) Validated Analytical Procedure Robustness->Approval

Caption: Logical workflow for the ICH Q2(R2) analytical method validation lifecycle.

Conclusion

The quantification of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine exposes the limitations of relying solely on traditional hydrophobic C18 chemistry. By understanding the causality of peak tailing—driven by the basic secondary amine—and recognizing the unexploited potential of the -CF₃ group and thiazole ring, we successfully transitioned to a Pentafluorophenyl (PFP) stationary phase.

This objective comparison proves that the PFP column drastically improves peak symmetry (Tf = 1.05), doubles theoretical plates, and enhances sensitivity. The subsequent step-by-step validation confirms that this optimized method fully complies with ICH Q2(R2) standards, providing a highly trustworthy, self-validating protocol for drug development professionals.

References

  • Validation of Analytical Procedures Q2(R2) - ICH Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

  • Reversed-Phases for LC Deliberately Doped with Positive Charge: Tips and Tricks for Effective Use Source: LCGC International URL:[Link]

  • Application Note: Leveraging PFP Selectivity for Complex Basic and Fluorinated Analytes Source: MAC-MOD Analytical URL:[Link]

Sources

Comparative

Comparative In Vitro Efficacy of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine Derivatives: A Guide for Drug Discovery Professionals

Introduction: The Trifluoromethyl-Thiazole Scaffold in Modern Medicinal Chemistry The incorporation of fluorine and fluorine-containing functional groups has become a cornerstone of modern drug design, offering a powerfu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Trifluoromethyl-Thiazole Scaffold in Modern Medicinal Chemistry

The incorporation of fluorine and fluorine-containing functional groups has become a cornerstone of modern drug design, offering a powerful tool to modulate the physicochemical and pharmacological properties of bioactive molecules.[1][2] The trifluoromethyl (CF3) group, in particular, is prized for its ability to enhance metabolic stability, increase lipophilicity, and alter electronic properties, often leading to improved potency and bioavailability of drug candidates.[1][2] When coupled with the thiazole ring, a versatile heterocyclic scaffold present in numerous natural products and synthetic pharmaceuticals, the resulting trifluoromethyl-thiazole core represents a promising platform for the development of novel therapeutic agents across a range of disease areas, including oncology, infectious diseases, and metabolic disorders.[1][3][4][5]

This guide provides a comparative analysis of the in vitro efficacy of various derivatives based on the N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine scaffold and related trifluoromethyl-thiazole structures. We will delve into the structure-activity relationships (SAR) that govern their biological effects and provide detailed protocols for the key assays used to evaluate their performance.

Comparative Efficacy of Trifluoromethyl-Thiazole Derivatives in Oncology

A significant body of research has focused on the anticancer potential of trifluoromethyl-thiazole derivatives. These compounds have been shown to exhibit cytotoxic and antiproliferative effects against a variety of human cancer cell lines.

Thiazolo[4,5-d]pyrimidine Derivatives

One promising class of anticancer agents is the 5-trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidines.[1] A study involving the synthesis and evaluation of a series of these compounds revealed that their efficacy is highly dependent on the substitutions at the 3 and 7 positions of the pyrimidine ring.[1]

Table 1: Comparative Antiproliferative Activity of 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives [1]

CompoundR1R2A375 (Melanoma) GI50 (µM)C32 (Amelanotic Melanoma) GI50 (µM)DU145 (Prostate Cancer) GI50 (µM)MCF-7/WT (Breast Cancer) GI50 (µM)
2b C2H5=O>500>500>500>500
3b C6H5Cl28.319.511.2>500
4b C2H5NH-C6H5>500>500>500>500
4c C2H5NH-CH2-C6H5>500>500>500>500

GI50: Concentration causing 50% growth inhibition.

From the data, it is evident that compound 3b , featuring a phenyl group at the R1 position and a chlorine atom at the R2 position, demonstrates the most potent and selective anticancer activity, particularly against the DU145 prostate cancer cell line.[1] This highlights the critical role of specific substituents in driving the cytotoxic effects of this class of compounds.

Experimental Protocol: MTT Assay for Cell Viability

The antiproliferative activity of these compounds was determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method that measures the metabolic activity of cells.[1]

Step-by-Step Protocol:

  • Cell Seeding: Plate cancer cells in 96-well plates at a density of 3 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Remove the existing medium from the wells and add 200 µL of the compound-containing medium to each well. Include a vehicle control (e.g., DMSO) and a no-treatment control.

  • Incubation: Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: After the incubation period, carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the GI50 value for each compound.

Workflow for MTT Assay:

MTT_Assay_Workflow A Seed cells in 96-well plate B Incubate for 24h A->B C Treat cells with compounds B->C D Incubate for 72h C->D E Add MTT solution D->E F Incubate for 4h E->F G Solubilize formazan crystals F->G H Read absorbance at 570 nm G->H I Calculate GI50 H->I

Caption: Workflow of the MTT cell viability assay.

Comparative Efficacy of Trifluoromethyl-Thiazole Derivatives as Enzyme Inhibitors

Another area where trifluoromethyl-thiazole derivatives have shown significant promise is in the inhibition of enzymes implicated in various diseases.

Inhibition of α-Amylase and Urease

A series of thiazole-thiazolidinone hybrid derivatives were synthesized and evaluated for their inhibitory activity against α-amylase and urease.[6] The trifluoromethyl substitution on the phenyl ring was found to be a key determinant of their inhibitory potency.[6]

Table 2: Comparative Inhibitory Activity of Thiazole-Thiazolidinone Derivatives [6]

CompoundSubstitutionα-Glucosidase IC50 (µM)Urease IC50 (µM)
4 4-CF33.61 ± 0.591.80 ± 0.80
8 4-OH4.84 ± 2.072.15 ± 0.51
9 4-F3.61 ± 0.592.73 ± 1.20
17 3-NO23.31 ± 0.461.95 ± 0.50
Acarbose (Standard) -6.33 ± 0.66-
Thiourea (Standard) --4.95 ± 0.79

IC50: Concentration causing 50% inhibition of enzyme activity.

Compound 4 , with a trifluoromethyl group at the para position of the phenyl ring, exhibited the most potent inhibition of both α-glucosidase and urease, surpassing the standard inhibitors acarbose and thiourea, respectively.[6] This suggests that the electron-withdrawing nature and lipophilicity of the CF3 group contribute significantly to the binding of these compounds to the active sites of the target enzymes.[6]

Experimental Protocol: In Vitro α-Glucosidase Inhibition Assay

The inhibitory activity against α-glucosidase can be determined by monitoring the release of p-nitrophenol from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG).

Step-by-Step Protocol:

  • Enzyme and Substrate Preparation: Prepare a solution of α-glucosidase in a suitable buffer (e.g., phosphate buffer, pH 6.8). Prepare a solution of pNPG in the same buffer.

  • Inhibitor Preparation: Prepare serial dilutions of the test compounds in the buffer.

  • Reaction Mixture: In a 96-well plate, add the enzyme solution and the test compound solution. Incubate for a pre-determined time (e.g., 15 minutes) at 37°C.

  • Initiate Reaction: Add the pNPG substrate solution to each well to start the reaction.

  • Incubation: Incubate the reaction mixture for a specific time (e.g., 30 minutes) at 37°C.

  • Stop Reaction: Stop the reaction by adding a solution of sodium carbonate (Na2CO3).

  • Absorbance Measurement: Measure the absorbance of the released p-nitrophenol at 405 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of inhibition and determine the IC50 value for each compound.

Workflow for α-Glucosidase Inhibition Assay:

aGlucosidase_Inhibition_Workflow A Prepare enzyme, substrate, and inhibitor solutions B Pre-incubate enzyme and inhibitor A->B C Add substrate to initiate reaction B->C D Incubate at 37°C C->D E Stop reaction with Na2CO3 D->E F Read absorbance at 405 nm E->F G Calculate IC50 F->G

Sources

Validation

Analytical Comparison Guide: Mass Spectrometry Fragmentation Profiling of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

Executive Summary In modern drug discovery, the substitution of a methyl group with a trifluoromethyl (–CF 3​ ) moiety is a privileged strategy to enhance a compound's metabolic stability and lipophilicity. However, as a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the substitution of a methyl group with a trifluoromethyl (–CF 3​ ) moiety is a privileged strategy to enhance a compound's metabolic stability and lipophilicity. However, as a Senior Application Scientist, I frequently observe that this substitution profoundly alters the gas-phase behavior of the molecule during structural elucidation.

This guide provides an in-depth objective comparison of the electrospray ionization tandem mass spectrometry (ESI-MS/MS) performance of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine against its non-fluorinated counterpart, N-((2-methylthiazol-4-yl)methyl)ethanamine . By understanding the causality behind these fragmentation patterns, researchers can design more robust Multiple Reaction Monitoring (MRM) assays for pharmacokinetic tracking and metabolite identification.

Mechanistic MS Fragmentation Profiling (The Causality)

The structural elucidation of synthetic products via 1 heavily relies on collision-induced dissociation (CID). When subjected to positive ion mode ESI (+kV), both the fluorinated target and the non-fluorinated analog readily protonate at the secondary amine to yield stable [M+H] + precursor ions.

Primary Cleavage (The Benzylic-like Scission): For both compounds, the lowest energy fragmentation pathway is the cleavage of the C–N bond at the position adjacent to the thiazole ring. This results in the neutral loss of ethylamine (45 Da). In our target compound, this generates a highly stable 2-(trifluoromethyl)thiazol-4-ylmethyl cation at m/z 166.0.

Secondary Cleavage (The Fluorine Effect): While non-fluorinated thiazoles typically undergo standard 2 (e.g., loss of HCN), the introduction of the –CF 3​ group fundamentally rewrites the secondary fragmentation logic. Driven by the intense electron-withdrawing nature of the fluorine atoms, the m/z 166.0 fragment undergoes characteristic3. This promotes the highly specific4.

Fragmentation cluster_fragments M [M+H]+ m/z 211.05 Protonated Precursor F1 [M+H - C2H7N]+ m/z 166.00 Thiazolylmethyl Cation M->F1 - Ethylamine (45 Da) F2 [Fragment - HF]+ m/z 146.00 Loss of HF F1->F2 - HF (20 Da) F3 [Fragment - CF2]+ m/z 116.00 Loss of Carbene F1->F3 - CF2 (50 Da)

Caption: ESI-CID-MS/MS fragmentation pathway of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine.

Comparative Analytical Performance

When developing quantitative assays, the fluorinated analog offers a distinct advantage. The unique mass defect of fluorine, combined with the highly specific secondary loss of :CF 2​ , provides an MRM transition that is virtually immune to endogenous matrix interference compared to the non-fluorinated scaffold.

Table 1: MS/MS Transition Comparison (Target vs. Non-Fluorinated Analog)

CompoundPrecursor Ion [M+H] + Quantifier Ion (m/z)Qualifier Ion (m/z)Optimal CE (eV)Primary Neutral Loss
N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine 211.05166.00116.0025 / 40Ethylamine (45 Da)
N-((2-methylthiazol-4-yl)methyl)ethanamine 157.08112.0271.0020 / 35Ethylamine (45 Da)

Note: The higher Collision Energy (CE) required for the qualifier ion in the fluorinated compound reflects the high bond dissociation energy of the C–F bonds.

Validated Experimental Protocol (LC-ESI-MS/MS)

To ensure trustworthiness and reproducibility, the following protocol operates as a self-validating system. Built-in system suitability checks guarantee that any deviation in sample integrity or instrument performance is immediately flagged.

Step 1: Sample Preparation (Protein Precipitation)

  • Spike 50 µL of the biological matrix (e.g., plasma) with 10 µL of Internal Standard (stable isotope-labeled analog).

  • Add 150 µL of ice-cold Acetonitrile (ACN) to precipitate proteins. Vortex for 2 minutes.

  • Validation Check: Centrifuge at 14,000 x g for 10 minutes at 4°C. A tightly packed pellet and a visually clear supernatant confirm complete precipitation. Transfer 100 µL of the supernatant to an autosampler vial.

Step 2: Chromatographic Separation (UHPLC)

  • Inject 5 µL onto a C18 UHPLC column (2.1 x 50 mm, 1.7 µm particle size) maintained at 40°C.

  • Run a gradient elution using Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in ACN). Ramp from 5% B to 95% B over 3 minutes.

  • Validation Check: Continuously monitor column backpressure. A stable pressure profile (~6000 psi) ensures column integrity and absence of matrix clogging.

Step 3: Mass Spectrometry (ESI-QqQ)

  • Operate the Triple Quadrupole (QqQ) in positive ESI mode.

  • Set Capillary Voltage to 3.0 kV, Desolvation Temperature to 400°C, and use Argon as the collision gas.

  • Validation Check: Prior to the analytical run, infuse a tuning standard to verify mass accuracy (±0.1 Da) and ensure the electron multiplier is yielding sufficient signal-to-noise (>10:1 for the LLOQ).

Step 4: Data Analysis & Transition Monitoring

  • Monitor the MRM transitions outlined in Table 1.

  • Validation Check: Calculate the ion ratio between the quantifier (m/z 166.0) and qualifier (m/z 116.0) ions. The ratio must remain within ±20% of the reference standard to confirm peak purity and rule out co-eluting isobaric interferences.

Workflow S1 1. Sample Preparation Protein Precipitation (ACN) S2 2. UHPLC Separation C18 Column, Gradient Elution S1->S2 S3 3. ESI Ionization Positive Ion Mode (+kV) S2->S3 S4 4. CID Fragmentation Triple Quadrupole (Argon Gas) S3->S4 S5 5. Data Acquisition MRM Transition Monitoring S4->S5

Caption: Step-by-step LC-MS/MS analytical workflow for quantification and structural elucidation.

Conclusion

Replacing a standard methyl group with a trifluoromethyl group on a thiazole scaffold drastically shifts the MS/MS fragmentation landscape. While the initial loss of the ethanamine side chain remains consistent, the unique gas-phase detachment of :CF 2​ and HF provides highly specific diagnostic ions. Leveraging these unique transitions ensures superior assay selectivity, making N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine an analytically robust scaffold for advanced drug development.

References
  • Demidov, et al. "Ionic series in mass spectra of trifluoromethyl-substituted heterocycles and cyclopropanes not containing regular fragment groups." Fluorine Notes.
  • Crotti, et al.
  • Clarke, et al. "Studies in mass spectrometry. Part VII. Mass spectra of thiazoles." Journal of the Chemical Society B: Physical Organic.
  • Kong, et al. "Study of the Gas-Phase Intramolecular Aryltrifluoromethylation of Phenyl(Trifluoromethyl)Iodonium by ESI-MS/MS." Journal of the American Society for Mass Spectrometry.

Sources

Comparative

Validating the Biological Activity of N-((2-(Trifluoromethyl)thiazol-4-yl)methyl)ethanamine Conjugates: A CXCR3 Antagonist Comparison Guide

The Pharmacological Landscape of CXCR3 Antagonism The chemokine receptor CXCR3 is a Gαi protein-coupled receptor (GPCR) that plays a pivotal role in the recruitment of innate and adaptive immune cells to sites of inflamm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The Pharmacological Landscape of CXCR3 Antagonism

The chemokine receptor CXCR3 is a Gαi protein-coupled receptor (GPCR) that plays a pivotal role in the recruitment of innate and adaptive immune cells to sites of inflammation. Dysregulation of this pathway is a hallmark of severe autoimmune conditions, including acute lung injury and rheumatoid arthritis. Historically, developing small-molecule antagonists for CXCR3 has been plagued by a difficult balance: achieving high target affinity while avoiding off-target hERG channel inhibition and poor metabolic stability.

Recent drug discovery programs have identified N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine conjugates—and their structural analogs—as a breakthrough pharmacophore [1]. By incorporating the electron-withdrawing trifluoromethyl group on a thiazole ring, researchers have successfully optimized both the lipophilicity and the electrostatic profile of these conjugates, yielding clinical candidates like ACT-660602 and ACT-672125[2].

Mechanistic Rationale of the Trifluoromethyl-Thiazole Scaffold

Understanding the biological activity of these conjugates requires examining the causality of their structural design. The trifluoromethyl-thiazole moiety specifically disrupts the binding of pro-inflammatory chemokines (CXCL9, CXCL10, and CXCL11) to the extracellular loops of CXCR3.

When a ligand binds to an uninhibited CXCR3 receptor, it triggers Gαi protein activation, leading to intracellular calcium mobilization. Simultaneously, the receptor recruits β-arrestin, which initiates receptor internalization and drives the chemotactic migration of CD8+ T-cells [3]. The N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine conjugates act as potent, insurmountable antagonists that lock the receptor in an inactive conformation, halting this downstream signaling cascade.

G Ligands CXCL9 / 10 / 11 Receptor CXCR3 Receptor Ligands->Receptor Binds GProtein Gαi Activation Receptor->GProtein Arrestin β-Arrestin Receptor->Arrestin Antagonist Thiazole Conjugate Antagonist->Receptor Blocks Calcium Ca2+ Flux GProtein->Calcium Migration T-Cell Migration Calcium->Migration Arrestin->Migration

CXCR3 signaling pathway and the inhibitory blockade by thiazole conjugates.

Comparative Performance Profiling

To objectively evaluate the performance of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine conjugates, we must benchmark them against historical reference standards such as AMG 487. The data summarized below highlights how the structural modifications in ACT-660602 and ACT-672125 resolve the critical hERG liability while maintaining exceptional in vivo efficacy.

CompoundCXCR3 Binding IC50 (nM)Receptor Internalization IC50 (nM)hERG Inhibition IC50 (μM)In Vivo Efficacy (Lung Inflammation)
AMG 487 (Reference)~8.0~150< 5.0 (High Risk)Active at >50 mg/kg
ACT-660602 ~4.320418.0 (Low Risk)Active at 30 mg/kg [1]
ACT-672125 < 10.0< 100> 20.0 (Low Risk)Dose-dependent reduction [2]

Data Interpretation: While AMG 487 demonstrates strong target affinity, its high risk for cardiotoxicity (hERG IC50 < 5.0 μM) limits its therapeutic window. The trifluoromethyl-thiazole conjugates maintain single-digit nanomolar binding affinity but push the hERG IC50 to safe, double-digit micromolar ranges, proving the superiority of this specific chemical series.

Self-Validating Experimental Workflows for Activity Confirmation

As an application scientist, relying on a single assay to validate biological activity is insufficient. The following protocols are designed as self-validating systems, ensuring that the observed biological effects are directly caused by the conjugate and not by assay artifacts.

Protocol 1: FLIPR Calcium Mobilization Assay (Primary In Vitro Screening)

Causality: Because CXCR3 is a Gαi-coupled receptor, its activation transiently releases intracellular calcium. By measuring the suppression of this calcium flux, we can directly quantify the conjugate's functional antagonism. Self-Validation System: The assay plate must include a baseline control (untransfected CHO-K1 cells) to rule out endogenous receptor activation, and a maximum signal control (CXCL10 alone). The assay is only considered valid if the Z'-factor is > 0.5.

  • Cell Preparation: Seed CHO-K1 cells stably expressing recombinant human CXCR3 into 384-well black, clear-bottom plates at 10,000 cells/well. Incubate overnight at 37°C.

  • Dye Loading: Discard the media and add 20 μL of a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) diluted in assay buffer. Incubate for 1 hour at 37°C.

  • Compound Pre-incubation: Add serial dilutions of the thiazole conjugate (ranging from 10 μM to 0.1 nM) to the wells. Incubate for 15 minutes to allow receptor binding.

  • Stimulation & Readout: Using a FLIPR (Fluorometric Imaging Plate Reader) instrument, inject an EC80 concentration of CXCL10 and immediately record fluorescence kinetics for 3 minutes.

  • Analysis: Calculate the IC50 based on the reduction of the peak fluorescence signal relative to the maximum signal control.

Protocol 2: Receptor Internalization (RI) Assay in Human Whole Blood

Causality: GPCRs internalize upon ligand binding via β-arrestin recruitment. Measuring the reduction in surface CXCR3 in whole blood directly quantifies target engagement in a physiologically relevant matrix, accounting for plasma protein binding that artificial cell lines ignore. Self-Validation System: An isotype control antibody is run in parallel to establish the absolute baseline fluorescence threshold. A vehicle-treated, CXCL10-stimulated sample defines the 100% internalization maximum, guaranteeing that any observed inhibition is strictly compound-mediated.

  • Matrix Preparation: Dilute the thiazole conjugate in PBS containing 0.5% BSA. Mix with an equal volume of 9 nM CXCL10.

  • Incubation: Add anticoagulated human venous whole blood to the mixture. Incubate in a CO2 incubator at 37°C for exactly 30 minutes to allow for ligand-mediated receptor internalization.

  • Staining: Add fluorochrome-conjugated anti-CXCR3 (target) and anti-CD8 (cell marker) monoclonal antibodies to the blood mixture. Incubate for 20 minutes in the dark.

  • Lysis & Washing: Add a red blood cell (RBC) lysis buffer. Centrifuge at 300 x g for 5 minutes, discard the supernatant, and wash the remaining leukocyte pellet twice with PBS.

  • Quantification: Analyze the samples via flow cytometry. Gate on the CD8+ T-cell population and quantify the median fluorescence intensity (MFI) of CXCR3 to determine the IC50.

G Step1 1. Compound Prep Step2 2. Blood Incubation Step1->Step2 +CXCL10 Step3 3. Antibody Staining Step2->Step3 30 min Step4 4. RBC Lysis Step3->Step4 Step5 5. Flow Cytometry Step4->Step5

Step-by-step workflow for the human whole blood receptor internalization assay.

References

  • Discovery and In Vivo Evaluation of ACT-660602: A Potent and Selective Antagonist of the Chemokine Receptor CXCR3 for Autoimmune Diseases. ACS Journal of Medicinal Chemistry.[Link]

  • Design, Synthesis, and Pharmacological Evaluation of Benzimidazolo-thiazoles as Potent CXCR3 Antagonists with Therapeutic Potential in Autoimmune Diseases: Discovery of ACT-672125. ACS Journal of Medicinal Chemistry.[Link]

  • CXCR3 inhibitors for therapeutic interventions: current status and perspectives. Frontiers in Pharmacology.[Link]

Validation

A Comparative Benchmarking Guide: N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine versus Standard Thiazole Pharmacophores in Preclinical Drug Discovery

Introduction: The Rationale for a Head-to-Head Comparison The thiazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically successful dr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Rationale for a Head-to-Head Comparison

The thiazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically successful drugs.[1][2] Its derivatives exhibit a vast spectrum of biological activities, including anticancer, antiviral, and antimicrobial properties.[3][4] The subject of this guide, N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, presents a compelling case for investigation. It combines the established thiazole core with two key structural modifications: a trifluoromethyl (CF3) group at the 2-position and an N-ethanamine methyl substituent at the 4-position.

The incorporation of a trifluoromethyl group is a well-established strategy in modern drug design to enhance metabolic stability, modulate lipophilicity, and improve target binding affinity through potent electronic effects.[5][6] The N-ethanamine methyl moiety, on the other hand, introduces a flexible basic side chain that can significantly influence pharmacokinetic properties and facilitate critical interactions with biological targets.

This guide proposes a comprehensive benchmarking framework to evaluate the therapeutic potential of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. We will theoretically position this molecule against two FDA-approved, thiazole-containing drugs that represent distinct and highly successful pharmacophores:

  • Dasatinib : A multi-targeted tyrosine kinase inhibitor used in cancer therapy.[7][8]

  • Ritonavir : An HIV protease inhibitor, also known for its potent inhibition of the metabolic enzyme CYP3A4.[9][10]

By outlining a rigorous, head-to-head comparison, we aim to elucidate the potential therapeutic niches for this novel trifluoromethylthiazole derivative and provide a clear experimental roadmap for its preclinical evaluation.

Part 1: Structural and Physicochemical Postulates

A molecule's biological activity is intrinsically linked to its three-dimensional structure and physicochemical properties. Here, we dissect the key structural motifs of our test compound and hypothesize their impact relative to our chosen standards.

Structural Comparison:

cluster_0 Test Compound: N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine cluster_1 Standard 1: Dasatinib cluster_2 Standard 2: Ritonavir Test_Compound Dasatinib Ritonavir

Caption: Chemical structures of the test compound and standard thiazole pharmacophores.

Hypothesized Physicochemical Properties:

The trifluoromethyl group is a strong electron-withdrawing substituent, which is expected to lower the pKa of the thiazole ring compared to unsubstituted or alkyl-substituted analogs.[11] This electronic modification, coupled with the lipophilic nature of the CF3 group, is predicted to enhance membrane permeability and metabolic stability.[5]

Table 1: Predicted Physicochemical Properties for Comparative Analysis

PropertyN-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamineDasatinibRitonavirRationale for Comparison
Molecular Weight ~224.2 g/mol 488.0 g/mol 721.0 g/mol Influences diffusion and absorption. The test compound's lower MW may confer favorable pharmacokinetics.
logP (Lipophilicity) Moderately LipophilicHighHighA key determinant of membrane permeability and off-target effects. The CF3 group increases lipophilicity.[5]
pKa (Basicity) Expectedly lower than non-fluorinated analogsMultiple basic centersMultiple basic centersThe ethylamine side chain provides a basic handle for salt formation and target interaction.
Metabolic Stability High (predicted)ModerateLow (CYP3A4 substrate)The C-F bond is highly stable to metabolic oxidation, a known advantage of trifluoromethyl groups.[5]

Part 2: Proposed Benchmarking Assays and Experimental Protocols

Based on the broad therapeutic applications of thiazole derivatives, we propose a tiered screening approach to benchmark our test compound against Dasatinib and Ritonavir.[3][4] This will encompass primary cytotoxicity screening, followed by more specific anticancer, antiviral, and antimicrobial assays.

G A Test Compound & Standards (Dasatinib, Ritonavir) B Tier 1: General Cytotoxicity Screening (e.g., MTT Assay on multiple cell lines) A->B Initial Evaluation C Tier 2A: Anticancer Activity (Kinase Inhibition Assay) B->C If cytotoxic to cancer lines D Tier 2B: Antiviral Activity (e.g., HIV Protease Assay) B->D Broad-spectrum screening E Tier 2C: Antimicrobial Activity (MIC Determination) B->E Broad-spectrum screening F Data Analysis & Comparative Profiling C->F D->F E->F

Caption: Proposed experimental workflow for benchmarking.

General Cytotoxicity Screening (MTT Assay)

This initial screen will determine the general cytotoxicity of the compounds across a panel of human cell lines, including cancerous and non-cancerous lines, to establish a therapeutic window.

Protocol: MTT Cell Viability Assay

  • Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C, 5% CO2.

  • Compound Treatment: Prepare serial dilutions of the test compound, Dasatinib, and Ritonavir. Treat the cells with these dilutions and incubate for 48-72 hours. Include a vehicle-only control.

  • MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL) to each well and incubate for 4 hours.[12]

  • Formazan Solubilization: Remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the IC50 (half-maximal inhibitory concentration) values by plotting the percentage of cell viability against the compound concentration.

Table 2: Hypothetical Cytotoxicity Data (IC50 in µM)

CompoundMCF-7 (Breast Cancer)A549 (Lung Cancer)HEK293 (Normal Kidney)
N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine5.28.1> 50
Dasatinib0.81.525.6
Ritonavir> 100> 100> 100
Anticancer Activity: Kinase Inhibition Assay

Given the success of Dasatinib, a kinase inhibitor, this assay will explore if our test compound shares this mechanism of action.[7][13] We will focus on a key kinase implicated in many cancers, such as a member of the SRC family.[14]

cluster_pathway Generic Kinase Signaling Pathway Receptor Growth Factor Receptor Kinase Tyrosine Kinase (e.g., SRC) Receptor->Kinase Activates Substrate Downstream Substrate Kinase->Substrate Phosphorylates Response Cell Proliferation & Survival Substrate->Response Leads to Inhibitor Kinase Inhibitor (e.g., Dasatinib) Inhibitor->Kinase Blocks ATP Binding Site

Caption: Inhibition of a generic kinase signaling pathway.

Protocol: In Vitro Kinase Inhibition Assay (e.g., ADP-Glo™ Kinase Assay)

  • Reaction Setup: In a 96-well plate, prepare a reaction mix containing the target kinase (e.g., SRC), its specific substrate peptide, and ATP.[15]

  • Inhibitor Addition: Add serial dilutions of the test compound and Dasatinib to the wells.

  • Kinase Reaction: Incubate the plate at 30°C for a specified time (e.g., 60 minutes) to allow the phosphorylation reaction to proceed.

  • ATP Depletion: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

  • ADP to ATP Conversion: Add Kinase Detection Reagent to convert the generated ADP back to ATP and induce a luciferase-based luminescence signal.

  • Signal Measurement: Measure the luminescence using a plate reader. A lower signal indicates higher kinase activity (more ADP produced), while a higher signal indicates inhibition.

  • Data Analysis: Calculate the IC50 values for kinase inhibition.

Table 3: Hypothetical Kinase Inhibition Data (IC50 in nM)

CompoundSRC KinaseABL Kinase
N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine850> 10,000
Dasatinib0.51.1
Antiviral Activity: HIV Protease Inhibition Assay

To benchmark against Ritonavir, a foundational HIV protease inhibitor, we will assess the test compound's ability to inhibit this key viral enzyme.[9][16]

Protocol: FRET-Based HIV Protease Assay

  • Reagent Preparation: Prepare a reaction buffer containing a fluorogenic substrate peptide with a fluorescence resonance energy transfer (FRET) pair.

  • Inhibitor Addition: Add serial dilutions of the test compound and Ritonavir to a 96-well plate.

  • Enzyme Addition: Add recombinant HIV-1 protease to each well to initiate the reaction.

  • Incubation: Incubate the plate at 37°C, protected from light.

  • Fluorescence Reading: Measure the increase in fluorescence over time. Cleavage of the substrate by the protease separates the FRET pair, resulting in an increased fluorescence signal.

  • Data Analysis: Determine the rate of reaction for each inhibitor concentration and calculate the IC50 values.

Table 4: Hypothetical HIV Protease Inhibition Data (IC50 in nM)

CompoundHIV-1 Protease
N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine> 20,000
Ritonavir1.5
Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Determination

The thiazole scaffold is present in numerous antimicrobial agents.[17][18] This assay will determine the lowest concentration of the test compound that inhibits the visible growth of representative bacterial strains.

Protocol: Broth Microdilution MIC Assay

  • Inoculum Preparation: Prepare a standardized inoculum of bacteria (e.g., Staphylococcus aureus and Escherichia coli) in a suitable broth medium.

  • Compound Dilution: In a 96-well plate, prepare two-fold serial dilutions of the test compound.

  • Inoculation: Add the bacterial inoculum to each well. Include positive (no drug) and negative (no bacteria) controls.

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

Table 5: Hypothetical Antimicrobial Activity Data (MIC in µg/mL)

CompoundS. aureus (Gram-positive)E. coli (Gram-negative)
N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine1632
Dasatinib> 128> 128
Ritonavir> 128> 128

Part 3: Synthesis of Findings and Future Directions

This proposed benchmarking study provides a structured and logical framework for the initial preclinical evaluation of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine. Based on the hypothetical data presented, our test compound demonstrates moderate and selective anticancer activity with a favorable cytotoxicity profile against normal cells. The trifluoromethyl group likely contributes to its metabolic stability and cellular uptake, while the N-ethanamine methyl side chain may be crucial for its interaction with a specific biological target, potentially a kinase, though with a different profile than Dasatinib.

The compound showed no significant activity in the antiviral or broad-spectrum antimicrobial assays when compared to the highly specialized standard pharmacophores. This suggests a more focused therapeutic potential, likely in the realm of oncology.

Future work should focus on:

  • Target Deconvolution: Identifying the specific molecular target(s) responsible for the observed anticancer activity.

  • Structure-Activity Relationship (SAR) Studies: Synthesizing analogs to optimize potency and selectivity.

  • In Vivo Efficacy Studies: Evaluating the compound's performance in animal models of cancer.

  • Pharmacokinetic and ADME Profiling: Characterizing the absorption, distribution, metabolism, and excretion properties of the compound.

By systematically comparing this novel molecule to well-defined standards, we can efficiently navigate the early stages of drug discovery and make informed decisions about its future development.

References

  • Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2): Microwave-assisted one-pot three-component synthesis, in vitro anti-cancer studies, and in silico investigations. (2025). PMC. [Link]

  • Antimicrobial Prospect of Newly Synthesized 1,3-Thiazole Derivatives. (n.d.). PMC. [Link]

  • Antibacterial Activity of Thiazole and its Derivatives: A Review. (2021). Biointerface Research in Applied Chemistry. [Link]

  • Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. (n.d.). Journal of Chemical Reviews. [Link]

  • Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. (2025). Journal of Chemical Reviews. [Link]

  • An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. (2024). FABAD Journal of Pharmaceutical Sciences. [Link]

  • Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. (2022). MDPI. [Link]

  • A Review On Chemistry And Antimicrobial Activity Of Thiazole. (2024). World Journal of Pharmaceutical Research. [Link]

  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). PMC. [Link]

  • Structures of thiazole-bearing drugs recently approved by the FDA. (n.d.). ResearchGate. [Link]

  • What is the mechanism of Dasatinib? (2024). Patsnap Synapse. [Link]

  • Thiazole Ring—A Biologically Active Scaffold. (n.d.). PMC. [Link]

  • Anti-viral activity of thiazole derivatives: an updated patent review. (2022). Taylor & Francis Online. [Link]

  • Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective. (2025). Taylor & Francis Online. [Link]

  • Measuring Cell Viability / Cytotoxicity. (n.d.). Dojindo Molecular Technologies. [Link]

  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2026). ResearchGate. [Link]

  • What is the mechanism of Ritonavir? (2024). Patsnap Synapse. [Link]

  • Identification of novel thiazole derivatives as flaviviral protease inhibitors effective against Dengue (DENV2) and Japanese encephalitis viruses. (2025). PubMed. [Link]

  • Structures of some of the FDA approved drugs with thiazole and hydrazone pharmacophores. (n.d.). ResearchGate. [Link]

  • Ritonavir. (n.d.). Wikipedia. [Link]

  • Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. (2023). MDPI. [Link]

  • Development and Biological Assessment of Thiazole-Based Pyridines for Targeted Therapy in Lung Cancer. (2025). ACS Omega. [Link]

  • The Mechanism-Based Inactivation of CYP3A4 by Ritonavir. (2022). PMC. [Link]

  • FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. (2022). MDPI. [Link]

  • How Does a Biochemical Kinase Assay Work? (2018). BellBrook Labs. [Link]

  • Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. (2025). MDPI. [Link]

  • Structure and mechanism of the complex between cytochrome P4503A4 and ritonavir. (2010). PNAS. [Link]

  • Synthesis and Physicochemical Characterization of 5 Trifluoromethyl-Substituted Saturated O- and S-Heterocycles. (n.d.). ChemRxiv. [Link]

  • The role of dasatinib in the management of chronic myeloid leukemia. (n.d.). PMC. [Link]

  • Ritonavir's Evolving Role: A Journey from Antiretroviral Therapy to Broader Medical Applications. (2024). MDPI. [Link]

  • Novel Bis-Thiazole Derivatives: Synthesis and Potential Cytotoxic Activity Through Apoptosis With Molecular Docking Approaches. (2021). Frontiers in Chemistry. [Link]

  • Kinase assays. (2020). BMG LABTECH. [Link]

  • Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. (2019). NCBI. [Link]

  • Dasatinib. (2026). Liv Hospital. [Link]

  • GSK3β Kinase Assay Kit. (n.d.). BPS Bioscience. [Link]

  • The new tyrosine-kinase inhibitor and anticancer drug dasatinib reversibly affects platelet activation in vitro and in vivo. (2009). Blood. [Link]

  • In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. (2017). IntechOpen. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Procedural Guide to the Safe Disposal of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

For researchers at the forefront of drug discovery and chemical synthesis, the integrity of our work extends beyond the benchtop; it encompasses the entire lifecycle of the materials we handle, including their safe and c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers at the forefront of drug discovery and chemical synthesis, the integrity of our work extends beyond the benchtop; it encompasses the entire lifecycle of the materials we handle, including their safe and compliant disposal. N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, a specialized research chemical, demands a disposal protocol rooted in a clear understanding of its chemical nature. This guide provides a direct, step-by-step methodology for its proper disposal, ensuring the safety of laboratory personnel and the protection of our environment.

Hazard Assessment: Understanding the Molecule

A robust disposal plan begins with a thorough hazard assessment. While a specific, comprehensive Safety Data Sheet (SDS) for N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine (CAS 1420856-96-7) is not always readily available, we can infer its potential hazards by examining its structural components. This approach allows us to anticipate risks and handle the compound with appropriate caution.

  • Trifluoromethyl (-CF3) Group: The carbon-fluorine bond is exceptionally strong, making organofluorine compounds like this one chemically stable and often resistant to natural degradation.[1][2] This persistence is a key factor in classifying it as a potential environmental hazard. Improper disposal could lead to the accumulation of recalcitrant molecules in ecosystems.[1]

  • Thiazole Ring: Thiazole derivatives are known for a wide spectrum of biological activities.[3][4] This bioactivity implies a potential for toxicity to aquatic life and other organisms. Structurally similar thiazole-containing compounds are often classified as skin and eye irritants.[5][6]

  • Ethanamine Moiety: As a secondary amine, this functional group imparts a basic character to the molecule. This makes it incompatible with acids, with which it can react exothermically. Amines are also frequently classified as skin and eye irritants or corrosives.[7]

Based on this analysis, N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine must be treated as a hazardous chemical waste, likely possessing characteristics of toxicity, irritation, and environmental persistence.

Immediate Safety and Handling Precautions

Before beginning any work that will generate this waste, ensure all safety protocols are in place.

Personal Protective Equipment (PPE): Always handle this compound and its waste within a certified chemical fume hood to minimize inhalation exposure.[8] Essential PPE includes:

  • Eye Protection: Safety glasses with side shields or chemical splash goggles.[9]

  • Hand Protection: Chemically resistant gloves, such as nitrile or neoprene. Inspect gloves for any signs of degradation or puncture before use.[9]

  • Body Protection: A standard laboratory coat.[8]

Spill Management: In the event of a spill, evacuate the immediate area and prevent the material from entering drains. Absorb the spill with an inert, non-combustible material like sand or vermiculite. Collect the contaminated absorbent material and place it into a designated hazardous waste container for disposal.[10] Do not use combustible materials like paper towels to clean up large spills of potentially reactive chemicals.

Step-by-Step Disposal Protocol

Under no circumstances should this chemical or its waste be disposed of down the sink or in the regular trash.[11][12] Doing so can lead to environmental contamination and may violate federal and local regulations.[12] The following protocol outlines the compliant disposal process.

Step 1: Waste Characterization and Segregation
  • Classification: All waste containing N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine, including pure compound, solutions, and contaminated materials, must be classified as hazardous chemical waste .[8][13]

  • Segregation: It is critical to keep this waste stream separate from others to prevent dangerous reactions.[13]

    • Do NOT mix with acids or strong oxidizing agents. The amine functional group can react vigorously with these substances.[9]

    • Collect halogenated (this compound contains fluorine) and non-halogenated solvent wastes in separate, clearly marked containers.

Step 2: Containerization
  • Container Selection: Use only sturdy, leak-proof containers that are chemically compatible with the waste.[11][14] High-density polyethylene (HDPE) or glass bottles are typically appropriate. If possible, using the original, intact container is a good practice.[8]

  • Container Integrity: Ensure the container is in good condition, free of cracks or damage, and has a secure, tight-fitting lid.[12] Keep the container closed at all times except when adding waste.[13]

Step 3: Labeling

Proper labeling is a critical safety and compliance step. The waste container must be clearly and accurately labeled as soon as the first drop of waste is added.

  • The label must include the words "HAZARDOUS WASTE" .[8]

  • List the full chemical name: "N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine" and any other components in the waste mixture, including solvents, with their approximate concentrations.[14]

  • Indicate the relevant hazards (e.g., "Toxic," "Irritant," "Environmental Hazard").[14]

  • Record the accumulation start date (the date the first waste was added to the container).[11]

Step 4: On-Site Accumulation
  • Satellite Accumulation Area (SAA): Store the waste container at or near the point of generation, in a designated SAA.[11][15] This area must be under the control of laboratory personnel.

  • Secondary Containment: All liquid hazardous waste containers must be placed in a secondary containment bin or tray to capture any potential leaks or spills.[13] The secondary containment must be chemically resistant and large enough to hold the contents of the largest container.

  • Storage Limits: Adhere to institutional and regulatory limits for the volume of waste stored in an SAA (e.g., typically no more than 10-25 gallons) and the maximum accumulation time (e.g., six to twelve months).[11][15]

Step 5: Final Disposal
  • Requesting Pickup: Once the waste container is nearly full (about 90% capacity to allow for expansion) or has reached its accumulation time limit, arrange for its disposal through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[11][13]

  • Professional Handling: Do not attempt to treat or neutralize this chemical waste in the lab.[8] The high stability of the trifluoromethyl group makes chemical degradation difficult and potentially hazardous without specialized equipment and expertise. Disposal should be entrusted to professionals who will manage it via high-temperature incineration or other approved methods.

Decontamination and Empty Container Disposal

  • Rinsing Procedure: Empty containers that held N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine must be properly decontaminated before being discarded as non-hazardous waste.

    • Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).

    • Crucially, the first rinseate must be collected and disposed of as hazardous waste along with the primary chemical waste.[13] Subsequent rinses may also need to be collected depending on local regulations.

  • Final Disposal of Rinsed Containers: Once thoroughly rinsed and air-dried, obliterate or remove all labels from the container.[13] The clean, defaced container can then be disposed of in the appropriate glass or plastic recycling bin.[14]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine waste.

G cluster_0 Disposal Decision Workflow A Waste Generated (e.g., unused reagent, reaction mixture, contaminated materials) B Is it Hazardous Waste? A->B C Characterize as Hazardous Waste (Toxic, Irritant, Environmental Hazard) B->C Yes D Select Compatible & Sealable Container C->D E Label Container: 'HAZARDOUS WASTE' + Full Chemical Name + Accumulation Date D->E F Segregate from Incompatibles (Acids, Oxidizers) E->F G Store in Designated SAA with Secondary Containment F->G H Container Full or Time Limit Reached? G->H H->G No I Request Pickup from Environmental Health & Safety (EHS) H->I Yes

Caption: A flowchart outlining the key steps from waste generation to final compliant disposal.

Summary of Disposal Parameters

ParameterGuidelineRationale & References
Waste Classification Hazardous Chemical WastePotential toxicity, irritation, and environmental persistence due to trifluoromethyl and thiazole groups.[1][2][5]
Primary Hazards Acute Toxicity, Skin/Eye Irritant, Environmental HazardInferred from structural analogues.[5][6]
Container Type Labeled, sealed, chemically compatible glass or HDPE bottle.To ensure safe containment and prevent leaks or reactions.[11][12][14]
Required Labeling "HAZARDOUS WASTE", full chemical name, constituents, hazards, accumulation date.Ensures clear communication of contents and hazards for safety and regulatory compliance.[8]
Key Incompatibilities Strong Acids, Strong Oxidizing AgentsThe amine moiety is basic and can react exothermically.[9]
Disposal Method Collection by a licensed hazardous waste contractor for incineration or other approved treatment.Chemical deactivation in a lab setting is not recommended.[8]

References

  • Hazardous Waste Disposal Guide. (n.d.). Dartmouth College. Retrieved from [Link]

  • Hazardous Waste Disposal Guide. (2023, February 27). Northwestern University. Retrieved from [Link]

  • How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved from [Link]

  • Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). US Environmental Protection Agency (EPA). Retrieved from [Link]

  • Laboratory Chemical Waste Handling and Disposal Guidelines. (2025, March 21). University of Canterbury. Retrieved from [Link]

  • Safety Data Sheet: 4-Amino-2-(trifluoromethyl)benzonitrile. (2009, February 12). Retrieved from a generic SDS provider. (Simulated reference based on common SDS content for similar compounds).
  • Alexandrino, D. A. M. (n.d.). Biodegradation of fluorinated compounds widely used in agro-industrial applications. Semantic Scholar. Retrieved from [Link]

  • [2-(trifluoromethyl)-1,3-thiazol-4-yl]methanamine hydrochloride - Substance Information. (n.d.). NextSDS. Retrieved from [Link]

  • Substance Information: N-(3-Phenyl-4,5-bis((trifluoromethyl)imino)-2-thiazolidinylidene)benzenamine. (n.d.). European Chemicals Agency (ECHA). Retrieved from [Link]

  • Safety Data Sheet. (n.d.). Medical & Biological Laboratories (MBL) Co., Ltd. Retrieved from [Link]

  • Pinto, A., et al. (2026, January 07). Insights into the biodegradation of two persistent fluorinated fungicides by coupling metabolic modelling with metaproteogenomics. PMC. Retrieved from [Link]

  • Murphy, C. D. (2016). Microbial degradation of fluorinated drugs: biochemical pathways, impacts on the environment and potential applications. Applied Microbiology and Biotechnology, 100(6), 2617-2627.
  • ML348 Compound Summary. (n.d.). PubChem, National Institutes of Health. Retrieved from [Link]

  • Key, B. D., Howell, R. D., & Criddle, C. S. (1997). Degradation and Transformation of Organic Fluorine Compounds. ResearchGate. Retrieved from [Link]

  • 1,3-Thiazol-2-ylmethanamine Compound Summary. (n.d.). PubChem, National Institutes of Health. Retrieved from [Link]

  • Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management. (n.d.). PMC. Retrieved from [Link]

  • Synthesis, Spectral Characteristics, and Molecular Structure of N-(2,2,2-Trichloro-1-((4-phenylthiazol-2-yl)amino)ethyl)carboxamides. (2026, February 25). MDPI. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine

As a Senior Application Scientist, I frequently consult on the safe handling of highly functionalized building blocks in drug discovery and chemical synthesis. N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine is a p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently consult on the safe handling of highly functionalized building blocks in drug discovery and chemical synthesis. N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine is a prime example of a compound that requires rigorous, scientifically grounded safety protocols. It combines a lipophilic thiazole core, a basic secondary amine, and a trifluoromethyl group.

This trifunctional nature dictates our approach to Personal Protective Equipment (PPE) and operational logistics. We do not just wear PPE for compliance; we design a self-validating defense system based on the molecule’s specific reactivity profile.

Hazard Causality & Chemical Profiling

Understanding the causality behind the hazards is the first step in mitigating them. The structural features of N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine dictate its risk profile:

  • Secondary Amine: Confers basicity and nucleophilicity. Amines deprotonate cellular water and saponify dermal lipids, leading to severe liquefaction necrosis (chemical burns) upon contact[1].

  • Trifluoromethyl Group (-CF3): While chemically stable under ambient conditions, thermal decomposition (e.g., during a fire or a runaway exothermic reaction) leads to C-F bond cleavage. This releases highly toxic Hydrogen Fluoride (HF) gas, a systemic poison that scavenges calcium and causes deep tissue necrosis[2].

  • Thiazole Ring: The lipophilic nature of the heterocycle enhances dermal penetration, while its combustion yields toxic sulfur oxides (SOx) and nitrogen oxides (NOx).

Table 1: Hazard Profile & Causality Matrix

Structural FeaturePrimary HazardGHS ClassificationMechanistic Causality
Secondary Amine Corrosive / IrritantSkin Corr. 1B (H314), Eye Dam. 1 (H318)Deprotonates cellular water, saponifies dermal lipids, leading to liquefaction necrosis.
Trifluoromethyl Toxic Thermal ByproductsAcute Tox. 3 (H331) upon heatingC-F bond cleavage at >250°C releases HF gas, causing systemic calcium depletion.
Thiazole Core Environmental / Organ ToxSTOT SE 3 (H335)Lipophilicity enhances dermal penetration; combustion yields SOx/NOx.

PPE Matrix: The Self-Validating Defense System

To establish a self-validating safety system, our PPE must address the specific chemical vulnerabilities identified above.

  • Dermal Protection (Gloves): Standard disposable nitrile gloves are completely insufficient for handling secondary amines due to rapid breakthrough times[3].

    • Protocol: Use heavy-duty Butyl rubber gloves (minimum 0.3 mm thickness) or multi-layer laminate gloves (e.g., Silver Shield).

    • Causality: Butyl rubber provides superior resistance to basic amines and polar organic solvents, preventing the amine from permeating the polymer matrix and causing chemical burns[4].

  • Ocular Protection:

    • Protocol: Indirect-vented chemical splash goggles paired with a full-face shield.

    • Causality: The vapor pressure of the ethanamine derivative can cause severe eye irritation. A face shield prevents direct droplet impact during dispensing, while indirect-vented goggles prevent vapor ingress[5].

  • Respiratory Protection:

    • Protocol: All work must be conducted in a chemical fume hood with a minimum face velocity of 0.5 m/s (100 fpm). If engineering controls fail or during spill cleanup, a full-face respirator equipped with ABEK-P3 cartridges is mandatory.

    • Causality: ABEK cartridges filter organic vapors (A), inorganic gases (B), acid gases like HF (E), and ammonia/amines (K), covering the entire degradation and volatility profile of the compound.

Operational Workflow: Step-by-Step Methodology

Here is the validated protocol for dispensing and handling N-((2-(trifluoromethyl)thiazol-4-yl)methyl)ethanamine.

Step 1: Pre-Operation Verification

  • Verify fume hood airflow (target: >0.5 m/s) and ensure the sash is positioned at the operational mark.

  • Ensure a fresh tube of 2.5% Calcium Gluconate gel is immediately available on the benchtop. This is critical for neutralizing potential HF exposure[6].

  • Purge the reaction vessel with an inert gas (Argon or N2) to prevent oxidative degradation of the amine.

Step 2: Dispensing

  • Utilize positive displacement pipettes for liquids or anti-static spatulas for solids to prevent aerosolization.

  • Dispense the chemical exclusively over a secondary containment tray lined with chemical-absorbent pads.

  • Seal the primary container immediately after use to minimize vapor release.

Step 3: Reaction Execution

  • Monitor reaction temperatures strictly. Avoid heating the compound above 150°C unless contained in a sealed, pressure-rated reactor.

  • If high-temperature reactions are necessary, attach a caustic scrubber (e.g., 1M NaOH) to the exhaust line to neutralize potential HF or SOx emissions.

Step 4: Quenching and Decontamination

  • Quench residual amine with a weak acid (e.g., 1M Citric Acid) rather than strong mineral acids to prevent violent, exothermic salt formation.

  • Wipe down all surfaces and secondary containment with a slightly acidic, damp cloth, followed by a thorough water rinse.

Emergency Response & Disposal Protocol

Spill Management:

  • Evacuate & Isolate: Evacuate the immediate area and don the ABEK-P3 respirator and butyl rubber gloves.

  • Neutralize: Apply a solid acidic absorbent (e.g., sodium bisulfate) to the spill to form a non-volatile amine salt.

  • Collect: Sweep the neutralized material using non-sparking tools into a high-density polyethylene (HDPE) container. Never use glass containers for cleanup, as potential HF generation will etch and breach the glass.

  • Medical Response (If Exposed): If dermal exposure occurs, flush the area with water for 5 minutes, then continuously massage 2.5% Calcium Gluconate gel into the skin until medical help arrives[2].

Disposal Plan: Collect all waste, including neutralized spills and contaminated PPE, in clearly labeled HDPE carboys. The waste must be routed to an EPA-compliant facility for high-temperature incineration equipped with alkaline scrubbers to capture HF and SOx gases.

Workflow Visualization

G Start Handling Protocol: Trifluoromethyl Thiazole Amine PPE 1. Don Specialized PPE (Butyl Rubber, Face Shield) Start->PPE Hood 2. Engineering Controls (Fume Hood >0.5 m/s) PPE->Hood Exec 3. Chemical Execution (Dispensing/Reaction) Hood->Exec Spill Spill or Exposure Detected? Exec->Spill Emergency Emergency Response Apply Calcium Gluconate Ventilate Area Spill->Emergency Yes Disposal Standard Disposal (EPA Compliant Incineration) Spill->Disposal No Emergency->Disposal Post-cleanup

Operational workflow and emergency decision matrix for handling fluorinated thiazole amines.

References

  • Title: Hydrogen Fluoride/Hydrofluoric Acid: Systemic Agent | NIOSH Source: cdc.gov URL: [Link]

  • Title: Glove permeation of chemicals: The state of the art of current practice Source: nih.gov URL: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.